Acetyl coenzyme A trilithium salt

Core Science & Biosynthesis

Acetyl Coenzyme A Trilithium Salt: A Comprehensive Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the structure, chemical properties, and handling of acetyl coenzyme A (acetyl-CoA) trilithium salt, a pivotal molecule in cellular metabolism. Tailored for researchers, scientists, and drug development professionals, this document offers detailed experimental protocols and quantitative data to support advancements in metabolic research and therapeutic development.

Introduction

Acetyl coenzyme A is a central metabolite, acting as a critical link between carbohydrate, lipid, and protein metabolism.[1] It is the primary donor of acetyl groups for a myriad of biochemical reactions, including the citric acid cycle, fatty acid synthesis, and cholesterol biosynthesis.[1] The trilithium salt form of acetyl-CoA enhances its stability and solubility in aqueous solutions, making it a preferred reagent for in vitro studies.[1]

Structure and Chemical Properties

Acetyl-CoA is a complex molecule composed of an acetyl group linked to coenzyme A via a high-energy thioester bond. Coenzyme A itself consists of a β-mercaptoethylamine group, the vitamin B5 derivative pantothenic acid, and a 3'-phosphorylated adenosine (B11128) diphosphate (B83284) (ADP) moiety.[1]

Physicochemical Properties

A summary of the key physicochemical properties of acetyl coenzyme A trilithium salt is presented in the table below.

Property	Value	Reference(s)
Synonyms	Acetyl-S-CoA Trilithium Salt, Acetyl-CoA Li3	[1]
CAS Number	75520-41-1	[1]
Molecular Formula	C23H35N7O17P3SLi3	[1][2]
Molecular Weight	827.4 g/mol (anhydrous)	[1][2]
881.0 g/mol (as trihydrate)	[1]
Appearance	White to off-white lyophilized powder	[1]
Solubility	Readily soluble in water (e.g., 100 mg/mL)	[1][3]
Purity (Enzymatic Assay)	Typically ≥83%	[2]

Stability and Storage

The stability of acetyl coenzyme A trilithium salt is highly dependent on its physical state and storage conditions.

Solid Form: The lyophilized powder is moisture-sensitive and should be stored desiccated at -20°C. Under these conditions, it is stable for at least 12 months.[4]

Aqueous Solutions: Aqueous solutions are most stable under neutral to moderately acidic conditions (pH 3.5-5.0).[1] Hydrolysis of the thioester bond occurs in strong acids and more rapidly in alkaline solutions (pH > 8).[1] For optimal stability, aqueous solutions should be prepared fresh. If storage is necessary, it is recommended to prepare single-use aliquots and store them at -80°C for up to six months.[1] Short-term storage at -20°C is viable for up to two weeks.[1] Repeated freeze-thaw cycles should be avoided.[1]

Biological Significance and Metabolic Pathways

Acetyl-CoA is a cornerstone of cellular metabolism, participating in numerous anabolic and catabolic pathways.

Central Metabolic Pathways Involving Acetyl-CoA

Central Role of Acetyl-CoA in Metabolism

• Citric Acid Cycle (Krebs Cycle): Acetyl-CoA delivers the acetyl group to the citric acid cycle to be oxidized for energy production in the form of ATP.[5]

• Fatty Acid Synthesis: In the cytosol, acetyl-CoA is the precursor for the synthesis of fatty acids.[1]

• Cholesterol Biosynthesis: Acetyl-CoA is the starting molecule for the mevalonate (B85504) pathway, which leads to the synthesis of cholesterol and other isoprenoids.[1]

• Ketone Body Formation: During periods of fasting or low carbohydrate intake, the liver converts excess acetyl-CoA into ketone bodies, which can be used as an alternative energy source by other tissues.[6]

Experimental Protocols

Accurate and reproducible experimental results rely on proper handling and quantification of acetyl-CoA.

Preparation of Acetyl-CoA Trilithium Salt Stock Solution

This protocol outlines the standard procedure for preparing a stable, ready-to-use stock solution.

Materials:

• Acetyl Coenzyme A Trilithium Salt (lyophilized powder)

• Nuclease-free water, chilled to 4°C

• Sterile microcentrifuge tubes

• Calibrated pipettes and sterile filter tips

• Vortex mixer

• Ice bucket

Procedure:

• Equilibration: Allow the vial of lyophilized acetyl-CoA to equilibrate to room temperature in a desiccator before opening to prevent moisture condensation.

• Weighing: Quickly and carefully weigh the desired amount of powder in a sterile microcentrifuge tube.

• Reconstitution: Add the appropriate volume of chilled, nuclease-free water to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Gently vortex or pipette up and down until the powder is completely dissolved. The solution should be clear and colorless. Keep the tube on ice.

• Aliquoting: Immediately dispense the stock solution into single-use aliquots in sterile, low-retention microcentrifuge tubes.

• Storage: For long-term storage (up to 6 months), flash-freeze the aliquots in liquid nitrogen and store at -80°C. For short-term storage (up to 2 weeks), store at -20°C.

Quantification of Acetyl-CoA by HPLC

High-Performance Liquid Chromatography (HPLC) is a sensitive method for the quantification of acetyl-CoA.

Instrumentation and Columns:

• HPLC system with a UV detector

• C18 reversed-phase column

Sample Preparation:

• Extraction: Extract acetyl-CoA from cells or tissues using a cold extraction solution (e.g., 5% 5-Sulfosalicylic acid).

• Deproteinization: Centrifuge the homogenate to pellet proteins and other cellular debris.

• Filtration: Filter the supernatant through a low-protein-binding filter.

HPLC Analysis:

• Mobile Phase: Use a suitable gradient of aqueous buffer and an organic solvent.

• Detection: Monitor the absorbance at 260 nm.

• Quantification: Determine the concentration of acetyl-CoA by comparing the peak area to a standard curve generated with known concentrations of acetyl coenzyme A trilithium salt.

Enzymatic Assay of Acetyl-CoA

A coupled enzymatic assay can be used to determine the concentration of acetyl-CoA spectrophotometrically. This method relies on the conversion of acetyl-CoA to a product that can be measured by a change in absorbance.

Principle: This assay couples the reaction of acetyl-CoA with oxaloacetate, catalyzed by citrate (B86180) synthase, to the reduction of NAD+ to NADH, catalyzed by malate (B86768) dehydrogenase. The increase in absorbance at 340 nm due to the formation of NADH is directly proportional to the amount of acetyl-CoA in the sample.

Reagents:

• Tris-HCl buffer (pH 8.5)

• L-Malate solution

• NAD+ solution

• Citrate synthase

• Malate dehydrogenase

• Sample containing acetyl-CoA

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, L-malate, and NAD+ in a cuvette.

• Add malate dehydrogenase and citrate synthase to the mixture.

• Equilibrate the reaction mixture to the desired temperature (e.g., 25°C).

• Initiate the reaction by adding the sample containing acetyl-CoA.

• Monitor the increase in absorbance at 340 nm over time.

• Calculate the concentration of acetyl-CoA using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

Experimental and Logical Workflows

Visualizing experimental workflows and logical relationships can aid in understanding and implementation.

Workflow for Acetyl-CoA Quantification

Conclusion

Acetyl coenzyme A trilithium salt is an indispensable tool for research in metabolism and drug development. A thorough understanding of its chemical properties, stability, and appropriate handling is crucial for obtaining reliable and reproducible experimental data. The protocols and information provided in this technical guide are intended to support the scientific community in their exploration of the multifaceted roles of acetyl-CoA in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. custombiotech.roche.com [custombiotech.roche.com]
• 3. ulab360.com [ulab360.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Acetyl-CoA - Wikipedia [en.wikipedia.org]
• 6. Acetyl-CoA and the Regulation of Metabolism: Mechanisms and Consequences - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biosynthesis of Acetyl Coenzyme A in Mammals

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetyl Coenzyme A (acetyl-CoA) is a pivotal metabolite, functioning as a central node in cellular metabolism that connects the catabolism of carbohydrates, fatty acids, and amino acids with numerous anabolic pathways and regulatory processes.[1] Its compartmentalization into distinct subcellular pools is crucial for maintaining metabolic homeostasis. This technical guide provides a comprehensive overview of the primary biosynthetic pathways of acetyl-CoA in mammalian cells, details the key regulatory mechanisms, presents relevant quantitative data, and outlines detailed experimental protocols for its study.

Core Biosynthetic Pathways and Cellular Compartmentalization

Acetyl-CoA is not freely permeable across intracellular membranes; therefore, its synthesis and utilization are tightly regulated within specific organelles. The primary sites of acetyl-CoA metabolism are the mitochondria, the cytoplasm, the nucleus, and peroxisomes.[1][2]

Mitochondrial Acetyl-CoA

The mitochondrial matrix is the central hub for acetyl-CoA production from various catabolic processes. This pool is primarily used for energy generation through the tricarboxylic acid (TCA) cycle.[1]

• From Carbohydrates via Pyruvate (B1213749) Dehydrogenase Complex (PDC) : The oxidative decarboxylation of pyruvate, derived from glycolysis, is a major source of mitochondrial acetyl-CoA.[3] This irreversible reaction is catalyzed by the pyruvate dehydrogenase complex (PDC), linking glycolysis to the TCA cycle.[4]

• From Fatty Acids via β-Oxidation : The breakdown of fatty acid molecules through β-oxidation occurs within the mitochondria, generating a significant amount of acetyl-CoA, along with NADH and FADH2.[5] This process involves a series of four enzymatic steps that sequentially shorten the fatty acyl-CoA chain by two carbons.[6]

• From Amino Acids : The carbon skeletons of several ketogenic amino acids (e.g., leucine, isoleucine, lysine, tryptophan) are degraded to acetyl-CoA or its precursor, acetoacetyl-CoA.[7]

Cytosolic & Nuclear Acetyl-CoA

The nucleocytosolic pool of acetyl-CoA is essential for anabolic processes, including the synthesis of fatty acids and cholesterol, and for protein acetylation, such as histone modification.[8]

• From Citrate (B86180) via ATP-Citrate Lyase (ACLY) : Since the inner mitochondrial membrane is impermeable to acetyl-CoA, acetyl units are exported to the cytosol in the form of citrate.[9][10] In the cytosol, the enzyme ATP-citrate lyase (ACLY) cleaves citrate into acetyl-CoA and oxaloacetate, a reaction that requires ATP and Coenzyme A.[11][12] This is the primary source of cytosolic acetyl-CoA.[13]

Peroxisomal Acetyl-CoA

Peroxisomes generate acetyl-CoA through the β-oxidation of very-long-chain fatty acids (VLCFAs). This peroxisomal acetyl-CoA can be used for various synthetic pathways or transported to the mitochondria for energy production.[1]

Visualization of Key Pathways

The following diagrams illustrate the core pathways of acetyl-CoA biosynthesis and their regulation.

Caption: Major sources and compartmentalization of Acetyl-CoA in mammals.

Caption: Allosteric and covalent regulation of the Pyruvate Dehydrogenase Complex.

Caption: The four core reactions of the mitochondrial β-oxidation spiral.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to acetyl-CoA biosynthesis. Note that these values can vary significantly depending on the mammalian species, tissue type, and metabolic state.

Table 1: Kinetic Parameters of Key Enzymes

Enzyme	Substrate	Km	Vmax / kcat	Tissue/Species
Pyruvate Dehydrogenase Complex (PDC)	Pyruvate	~25-50 µM	-	Bovine Kidney
	CoA	~5-10 µM	-	Bovine Kidney
	NAD+	~70-80 µM	-	Bovine Kidney
ATP-Citrate Lyase (ACLY)	Citrate	4 ± 2 µM	6-fold increase upon phosphorylation	Human (recombinant)[13][14]
	CoA	4 ± 2 µM	-	Human (recombinant)[13]
	ATP	47 ± 17 µM	-	Human (recombinant)[13]
Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	Octanoyl-CoA (C8)	~1-5 µM	~10-15 s⁻¹	Human/Porcine

| Long-Chain Acyl-CoA Dehydrogenase (LCAD) | Palmitoyl-CoA (C16) | ~1-3 µM | ~5-8 s⁻¹ | Human/Rat |

Table 2: Typical Intracellular Metabolite Concentrations

Metabolite	Compartment	Concentration Range	Tissue/Cell Type
Acetyl-CoA	Mitochondria	0.2 - 1.0 mM	Rat Liver
	Cytosol	3 - 30 µM	Rat Liver
	Total Cell	~50-100 nmol/g wet weight	Rat Liver [15]
Pyruvate	Cytosol	50 - 200 µM	Various
Citrate	Mitochondria	0.2 - 1.0 mM	Rat Heart
	Cytosol	0.1 - 0.5 mM	Rat Heart
Coenzyme A (Free)	Mitochondria	0.1 - 1.5 mM	Rat Liver

| | Cytosol | 5 - 20 µM | Rat Liver |

Experimental Protocols

Accurate measurement of acetyl-CoA pools and the activity of related enzymes is critical for research and drug development.

Protocol: Quantification of Acetyl-CoA by HPLC-UV

This protocol provides a method for the extraction and quantification of acetyl-CoA from mammalian cells using reverse-phase High-Performance Liquid Chromatography (HPLC) with UV detection.[16][17]

Principle: Acetyl-CoA is extracted from cells using perchloric acid (PCA) to precipitate proteins and halt enzymatic activity. The extract is neutralized, and acetyl-CoA is separated from other molecules on a C18 column and quantified by its absorbance at 259-260 nm.[16][18]

Materials:

• Cultured mammalian cells

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold 0.6 M Perchloric Acid (PCA)

• Ice-cold 3 M Potassium Carbonate (K₂CO₃)

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Acetyl-CoA standard

• Mobile Phase A: 100 mM Potassium Phosphate, pH 5.0

• Mobile Phase B: 100 mM Potassium Phosphate, pH 5.0, with 25% Acetonitrile

Procedure:

• Cell Lysis and Extraction:

  • Aspirate culture medium and wash cell monolayer twice with ice-cold PBS.

  • Immediately add 500 µL of ice-cold 0.6 M PCA to the dish.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Vortex vigorously and incubate on ice for 15 minutes.[18]

• Neutralization:

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new pre-chilled tube.

  • Neutralize the extract by adding 3 M K₂CO₃ dropwise while vortexing until the pH reaches 6.0-7.0.

  • Incubate on ice for 10 minutes to precipitate potassium perchlorate.[18]

• Sample Preparation for HPLC:

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC autosampler vial.

  • Store samples at 4°C and analyze within 24 hours.[18]

• HPLC Analysis:

  • Equilibrate the C18 column with the initial mobile phase conditions.

  • Set the UV detector to 259 nm.[16]

  • Inject 20-30 µL of the sample.[16][18]

  • Run a gradient elution to separate acetyl-CoA. A typical gradient might be 0-100% Mobile Phase B over 10 minutes.

• Quantification:

  • Prepare a standard curve using known concentrations of acetyl-CoA (e.g., 0.1 µM to 100 µM).[18]

  • Identify the acetyl-CoA peak in the sample chromatogram by comparing its retention time to the standard.

  • Calculate the concentration in the sample by interpolating its peak area from the standard curve. Normalize the result to the initial cell number or protein content.

Protocol: Pyruvate Dehydrogenase (PDC) Activity Assay

This protocol describes a colorimetric method to measure PDC activity in cell or tissue lysates.

Principle: PDC activity is determined through a coupled enzyme reaction. The NADH produced by the complete PDC reaction reduces a tetrazolium salt, MTT, to a purple formazan (B1609692) product, which is measured spectrophotometrically at 565 nm. The rate of color formation is directly proportional to PDC activity.[19]

Materials:

• Cell or tissue lysate

• PDH Assay Buffer

• Pyruvate (Substrate)

• Cofactors (Thiamine pyrophosphate, NAD+, Coenzyme A)

• Phenazine Methosulfate (PMS)

• MTT Tetrazolium Salt

• 96-well microplate

• Microplate reader capable of measuring absorbance at 565-566 nm[19]

Procedure:

• Sample Preparation:

  • Homogenize tissue or lyse cells in ice-cold PDH Assay Buffer.

  • Centrifuge at 10,000 x g for 5 minutes at 4°C to remove insoluble material.[20]

  • Determine the protein concentration of the supernatant for normalization.

• Assay Reaction:

  • Prepare a Working Solution containing Assay Buffer, Pyruvate, Cofactors, PMS, and MTT according to the kit manufacturer's instructions.[19]

  • Add 20 µL of sample (or assay buffer as a blank) to wells of a 96-well plate.

  • Initiate the reaction by adding 100 µL of the Working Solution to each well. Mix thoroughly.[19]

• Measurement:

  • Immediately begin reading the absorbance at 566 nm in kinetic mode at room temperature (25°C) or 37°C.[19][20]

  • Record absorbance readings every minute for at least 3-5 time points.

• Calculation:

  • Determine the change in absorbance per minute (ΔAbs/min) from the linear portion of the kinetic curve.

  • Subtract the ΔAbs/min of the blank from the sample readings.

  • Calculate PDC activity using a standard curve prepared with a known amount of NADH or by using the extinction coefficient of the reduced MTT product. Activity is typically expressed as mU/mg of protein, where 1 Unit is the amount of enzyme that generates 1.0 µmole of NADH per minute.[20]

Protocol: ATP-Citrate Lyase (ACLY) Activity Assay

This protocol details a direct, radiometric assay for measuring ACLY activity using a [¹⁴C]-labeled substrate.

Principle: The assay measures the direct conversion of [¹⁴C]-citrate to [¹⁴C]-acetyl-CoA. A specific scintillation agent (MicroScint-O) is used that preferentially detects the [¹⁴C]-acetyl-CoA product over the [¹⁴C]-citrate substrate, allowing for a direct and homogeneous measurement of enzyme activity.[11][13]

Materials:

• Purified ACLY enzyme or cell lysate

• Assay Buffer (e.g., 87 mM Tris, pH 8.0, 20 µM MgCl₂, 10 mM KCl, 10 mM DTT)[11]

• Coenzyme A (CoA)

• ATP

• [¹⁴C]-citrate (known specific activity)

• EDTA (for quenching the reaction)

• MicroScint-O scintillation fluid

• 384-well plate

• Liquid scintillation counter (e.g., TopCount)[11]

Procedure:

• Reaction Setup:

  • In a 384-well plate, prepare the reaction mixture containing assay buffer, 100 µM CoA, 400 µM ATP, and 150 µM [¹⁴C]-citrate.[11]

  • Add the enzyme sample (e.g., purified ACLY or cell lysate) to initiate the reaction. The final reaction volume is typically 20 µL.

• Incubation:

  • Incubate the plate at 37°C for a set period (e.g., 1-3 hours), ensuring the reaction remains within the linear range.[11]

• Reaction Quench:

  • Stop the reaction by adding 1 µL of 0.5 M EDTA.[11]

• Detection:

  • Add 60 µL of MicroScint-O to each well.

  • Incubate the plate at room temperature overnight with gentle shaking to allow for signal development.[11]

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Calculation:

  • Create a standard curve with known amounts of [¹⁴C]-acetyl-CoA to convert CPM to moles of product formed.

  • Calculate the specific activity of the enzyme (e.g., in nmol/min/mg protein) after subtracting the background signal from a no-enzyme control.

Experimental Workflow Visualization

Caption: A typical workflow for studying acetyl-CoA metabolism in biological samples.

References

• 1. agilent.com [agilent.com]
• 2. d-nb.info [d-nb.info]
• 3. The Pyruvate Dehydrogenase Complexes: Structure-based Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyruvate dehydrogenase complex - Wikipedia [en.wikipedia.org]
• 5. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. Kinetic methods for the study of the enzyme systems of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Metabolic and Cellular Compartments of Acetyl-CoA in the Healthy and Diseased Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Glycolysis - Wikipedia [en.wikipedia.org]
• 11. A novel direct homogeneous assay for ATP citrate lyase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. Phosphorylation of recombinant human ATP:citrate lyase by cAMP-dependent protein kinase abolishes homotropic allosteric regulation of the enzyme by citrate and increases the enzyme activity. Allosteric activation of ATP:citrate lyase by phosphorylated sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection [ouci.dntb.gov.ua]
• 18. benchchem.com [benchchem.com]
• 19. raybiotech.com [raybiotech.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]

A Technical Guide: Acetyl Coenzyme A Trilithium Salt vs. Sodium Salt in Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl coenzyme A (acetyl-CoA) is a central molecule in cellular metabolism, acting as a key substrate and acyl group donor in a multitude of enzymatic reactions critical to life sciences research and drug development. Available commercially as either a trilithium or a sodium salt, the choice of the counter-ion can have significant, albeit sometimes subtle, implications for the outcome of biochemical assays. This technical guide provides a comprehensive comparison of these two salt forms, offering insights into their chemical properties, stability, and potential effects on enzyme kinetics and overall assay performance to aid researchers in making an informed selection for their specific applications.

Data Presentation: A Comparative Overview

While direct head-to-head comparative studies published in peer-reviewed literature are limited, this section summarizes the available quantitative and qualitative data based on supplier specifications and general biochemical knowledge of the respective counter-ions.

Physicochemical Properties

Property	Acetyl Coenzyme A Trilithium Salt	Acetyl Coenzyme A Sodium Salt	Key Considerations for Enzymatic Assays
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃[1]	C₂₃H₃₅N₇O₁₇P₃SNa₃[1]	The difference in molecular weight due to the counter-ion should be considered when preparing solutions of specific molar concentrations.
Purity (Typical)	≥83% (enzymatic)[1], ≥93% (HPLC)[1]	≥90%[1], ≥93% (HPLC)[2]	Purity should always be confirmed from the supplier's certificate of analysis to ensure accurate and reproducible results.
Solubility in Water	100 mg/mL (clear, colorless solution)[1][3]	50 mg/mL, 100 mg/mL[1]	Both salts are highly soluble in aqueous buffers commonly used for enzymatic assays. The trilithium salt is often marketed as having enhanced solubility.[1]

Stability and Storage

Feature	Acetyl Coenzyme A Trilithium Salt	Acetyl Coenzyme A Sodium Salt	Recommendations for Assays
Solid Form	Stable for at least 12 months when stored desiccated at -20°C.[4] Moisture-sensitive powder.[4]	Stable for ≥ 4 years when stored at -20°C.[1]	Both salts should be stored in a desiccated environment at low temperatures to prevent degradation.
Aqueous Solution	Stable for up to two weeks at -20°C and up to six months at -80°C.[3][4] Stable in neutral and moderately acidic solutions (pH 3.5-5), but hydrolyzes in strong acid and more rapidly in alkaline solutions.[3][4]	Similar stability profile to the trilithium salt.[3]	To ensure reproducibility, it is highly recommended to prepare fresh solutions or use aliquots stored at -80°C to minimize freeze-thaw cycles.[3]

Potential Ionic Effects on Enzyme Activity

The choice between the trilithium and sodium salt of acetyl-CoA may influence enzymatic assay outcomes primarily due to the specific effects of the Li⁺ and Na⁺ counter-ions.

Ion	Potential Effects on Enzyme Kinetics	Recommendations
Lithium (Li⁺)	Lithium ions have been shown to inhibit certain enzymes, potentially by competing with other essential cations like magnesium (Mg²⁺).[5] In some systems, Li⁺ can act as an enzyme inhibitor where Na⁺ does not.[5]	For novel enzymatic systems or when unexpected results are obtained, it is prudent to consider the potential inhibitory effects of lithium.
Sodium (Na⁺)	Sodium ions are generally considered more biocompatible and less likely to cause specific inhibition.[5] However, high concentrations can affect enzyme stability and activity through general ionic strength effects.[5]	For most standard applications, the sodium salt of acetyl-CoA is often considered a safer choice due to the ubiquitous nature of sodium in biological systems.[5]

Experimental Protocols

Detailed methodologies for key experiments utilizing acetyl-CoA are provided below. It is crucial to be consistent with the chosen salt form throughout a series of experiments to ensure data comparability.[5]

Histone Acetyltransferase (HAT) Assay

This assay measures the transfer of an acetyl group from acetyl-CoA to a histone substrate, a key reaction in epigenetic regulation.

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 0.1 mM EDTA.[3]

• Enzyme: Recombinant HAT enzyme (e.g., p300/CBP) diluted to the desired concentration in assay buffer.

• Histone Substrate: Histone H3 or H4 peptide, or full-length histones.

• Acetyl-CoA Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of either acetyl-CoA trilithium or sodium salt in nuclease-free water. The concentration should be confirmed spectrophotometrically.

2. Reaction Mixture (per well of a microplate):

• Assay Buffer

• Histone Substrate (at a concentration around its Kₘ)

• HAT Enzyme

• Initiate the reaction by adding Acetyl-CoA (at a concentration around its Kₘ)

3. Incubation and Detection:

• Incubate the reaction mixture at 30°C for a specified time (e.g., 30-60 minutes).

• The detection of acetylated histones can be performed using various methods, including radioactivity-based assays (using [³H]- or [¹⁴C]-acetyl-CoA), antibody-based methods (ELISA), or mass spectrometry.

Carnitine Acetyltransferase (CAT) Assay

This assay measures the activity of carnitine acetyltransferase, an enzyme crucial for the transport of acetyl groups across mitochondrial membranes.

1. Reagent Preparation:

• Assay Buffer: 100 mM Tris-HCl, pH 8.0.[5]

• DTNB (Ellman's Reagent) Solution: 10 mM 5,5'-dithiobis-(2-nitrobenzoic acid) in assay buffer.

• L-Carnitine Solution: A solution of L-carnitine hydrochloride in deionized water.

• Acetyl-CoA Stock Solution: Prepare a concentrated stock of either acetyl-CoA trilithium or sodium salt in deionized water.

2. Reaction Mixture (in a cuvette):

• Assay Buffer

• DTNB Solution

• L-Carnitine

• Add Carnitine Acetyltransferase enzyme.

• Initiate the reaction by adding the Acetyl-CoA solution.

3. Incubation and Detection:

• The reaction is typically monitored continuously by measuring the increase in absorbance at 412 nm. This absorbance change is due to the reaction of the product, Coenzyme A (CoA-SH), with DTNB to produce 2-nitro-5-thiobenzoate (TNB), which is yellow.[5]

• The rate of the reaction is calculated from the change in absorbance over time.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key biological pathways involving acetyl-CoA and a typical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Concentration Gradient Effects of Sodium and Lithium Ions and Deuterium Isotope Effects on the Activities of H+-ATP Synthase from Chloroplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Colorimetric Histone Acetyltransferase Activity Assay (HAT) [sciencellonline.com]
• 5. Citric acid cycle - Wikipedia [en.wikipedia.org]

The Pivotal Role of Acetyl-CoA in the Citric Acid Cycle: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetyl-Coenzyme A (acetyl-CoA) stands at a critical metabolic crossroads, serving as the primary conduit for the entry of two-carbon units into the citric acid cycle (also known as the Krebs cycle or tricarboxylic acid cycle) for complete oxidation.[1][2] This guide provides an in-depth examination of the multifaceted functions of acetyl-CoA within this central metabolic hub. It details the generation of acetyl-CoA from various catabolic pathways, its enzymatic condensation with oxaloacetate to initiate the cycle, and the regulatory mechanisms that govern its flux. This document synthesizes quantitative data, outlines detailed experimental protocols for key enzymatic assays, and employs visualizations to illustrate the intricate molecular logic underpinning this vital biochemical process.

Introduction: Acetyl-CoA as the Central Metabolic Intermediate

The citric acid cycle is the final common pathway for the oxidation of fuel molecules, including carbohydrates, fatty acids, and amino acids.[3] Acetyl-CoA is the molecule that links these diverse catabolic pathways to the cycle.[2][4] Its main function is to deliver the acetyl group to the citric acid cycle to be oxidized for energy production.[2][4] This process occurs within the mitochondrial matrix of eukaryotic cells and is the powerhouse for generating the majority of the cell's adenosine (B11128) triphosphate (ATP) through oxidative phosphorylation.[1]

The complete oxidation of the acetyl group from acetyl-CoA via the citric acid cycle results in the production of two molecules of carbon dioxide, one molecule of guanosine (B1672433) triphosphate (GTP) or ATP, and the reduction of three molecules of NAD+ to NADH and one molecule of FAD to FADH2.[5] These reduced coenzymes are subsequently reoxidized by the electron transport chain, driving the synthesis of a substantial amount of ATP.

Sources of Mitochondrial Acetyl-CoA

Acetyl-CoA is derived from several key metabolic pathways, ensuring a constant supply for the citric acid cycle under various physiological conditions.

• Carbohydrate Metabolism: The primary source of acetyl-CoA from carbohydrates is the oxidative decarboxylation of pyruvate (B1213749), the end product of glycolysis.[6][7] This irreversible reaction is catalyzed by the multi-enzyme pyruvate dehydrogenase complex (PDC) located in the mitochondrial matrix.[8][9] The overall reaction is: Pyruvate + CoA + NAD+ → Acetyl-CoA + CO2 + NADH + H+[10]

• Fatty Acid Metabolism: During periods of fasting or prolonged exercise, fatty acids become a major source of acetyl-CoA through the process of β-oxidation.[11][12] This cyclical pathway sequentially cleaves two-carbon units from the fatty acyl-CoA molecule, generating acetyl-CoA, NADH, and FADH2 with each cycle.[13][14]

• Amino Acid Catabolism: Certain amino acids, known as ketogenic amino acids, can be degraded to acetyl-CoA or its precursor, acetoacetyl-CoA. These include leucine, isoleucine, lysine, phenylalanine, tryptophan, and tyrosine.

• Ketone Body Metabolism: In states of prolonged starvation or in uncontrolled diabetes, the liver produces ketone bodies (acetoacetate and β-hydroxybutyrate) from acetyl-CoA.[15][16] These can be transported to extrahepatic tissues, such as the brain and heart, where they are converted back to acetyl-CoA and used as an energy source.[17][18]

The Entry Point: The Citrate (B86180) Synthase Reaction

The entry of the acetyl group into the citric acid cycle is a thermodynamically favorable and essentially irreversible reaction catalyzed by the enzyme citrate synthase.[19] This enzyme facilitates the condensation of the two-carbon acetyl group of acetyl-CoA with the four-carbon molecule oxaloacetate to form the six-carbon tricarboxylic acid, citrate.[1][20]

Acetyl-CoA + Oxaloacetate + H₂O → Citrate + CoA-SH

This initial step is a critical regulatory point of the cycle. The activity of citrate synthase is controlled by the availability of its substrates, acetyl-CoA and oxaloacetate, and is subject to feedback inhibition by its product, citrate, as well as by NADH and succinyl-CoA.[19][21] High concentrations of ATP also inhibit this enzyme, signaling an energy-replete state in the cell.[22]

Data Presentation: Quantitative Analysis of the Citric Acid Cycle

The following tables summarize key quantitative data related to the function of acetyl-CoA and the progression of the citric acid cycle.

Table 1: Key Enzymes and Reactions Involving Acetyl-CoA

Enzyme	Reaction	Substrates	Products	Key Regulators
Pyruvate Dehydrogenase Complex (PDC)	Oxidative Decarboxylation	Pyruvate, CoA, NAD+	Acetyl-CoA, CO₂, NADH	Inhibitors: ATP, Acetyl-CoA, NADH. Activators: AMP, CoA, NAD+, Ca²⁺
Citrate Synthase	Condensation	Acetyl-CoA, Oxaloacetate	Citrate, CoA	Inhibitors: NADH, Succinyl-CoA, Citrate, ATP. Activators: ADP

Table 2: Michaelis-Menten Constants (Km) for Citrate Synthase

Substrate	Km Value (µM)	Source Organism
Acetyl-CoA	10	Aspergillus niger[23]
Oxaloacetate	5	Aspergillus niger[23]

Note: Km values can vary depending on the source of the enzyme and assay conditions.

Table 3: Standard Gibbs Free Energy Changes (ΔG°') of Key Reactions

Reaction	Enzyme	ΔG°' (kJ/mol)
Pyruvate → Acetyl-CoA	Pyruvate Dehydrogenase Complex	-33.4
Acetyl-CoA + Oxaloacetate → Citrate	Citrate Synthase	-31.5[4]

These values indicate that the reactions are highly exergonic under standard conditions, driving the metabolic flux in the forward direction.

Experimental Protocols: Methodologies for Key Experiments

Assay for Citrate Synthase Activity

This protocol describes a common spectrophotometric method for measuring citrate synthase activity. The assay is based on the reaction of the free thiol group of Coenzyme A (CoA-SH), released during the synthesis of citrate, with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). This reaction produces the yellow-colored product 5-thio-2-nitrobenzoic acid (TNB), which can be quantified by measuring the absorbance at 412 nm.[24]

Materials:

• Assay Buffer: 100 mM Tris-HCl, pH 8.1

• Acetyl-CoA solution (e.g., 10 mM)

• DTNB solution (e.g., 10 mM in assay buffer)

• Oxaloacetate solution (e.g., 10 mM, freshly prepared)

• Sample containing citrate synthase (e.g., isolated mitochondria, tissue homogenate)

• Spectrophotometer capable of reading at 412 nm

Procedure:

• Sample Preparation: Homogenize tissue or cells in ice-cold assay buffer. Centrifuge to remove cellular debris and collect the supernatant. Determine the protein concentration of the sample.[24]

• Reaction Mixture: In a cuvette or 96-well plate, prepare a reaction mixture containing:

  • Assay Buffer

  • Acetyl-CoA (final concentration ~0.1-0.3 mM)

  • DTNB (final concentration ~0.1-0.2 mM)

  • Sample

• Initiation: Start the reaction by adding oxaloacetate (final concentration ~0.5 mM).[24]

• Measurement: Immediately measure the increase in absorbance at 412 nm in a kinetic mode for 5-10 minutes.[24]

• Calculation: Calculate the rate of change in absorbance (ΔA/min) from the linear portion of the curve. Enzyme activity can be calculated using the Beer-Lambert law (A = εcl), where the molar extinction coefficient (ε) for TNB at 412 nm is 13,600 M⁻¹cm⁻¹.[24]

Measurement of Acetyl-CoA Levels

This protocol outlines a common method for quantifying acetyl-CoA levels in biological samples using a coupled enzyme assay, often available in commercial kits. The principle involves enzymatic reactions that lead to a fluorometric or colorimetric product proportional to the amount of acetyl-CoA present.

Materials:

• Commercial Acetyl-CoA Assay Kit (e.g., Sigma-Aldrich MAK039)

• Sample (e.g., cell lysate, tissue extract)

• Deproteinizing agent (e.g., perchloric acid)

• Neutralizing agent (e.g., potassium bicarbonate)

• Fluorometer or spectrophotometer

Procedure:

• Sample Preparation: Homogenize the sample in a suitable buffer and deproteinize using perchloric acid. Neutralize the extract with potassium bicarbonate.

• Standard Curve: Prepare a standard curve using the provided acetyl-CoA standard.

• Reaction: In a 96-well plate, add the sample and the reaction mixture provided in the kit, which typically contains a conversion enzyme, substrate mix, and a probe.

• Incubation: Incubate the plate according to the kit's instructions to allow the enzymatic reactions to proceed.

• Measurement: Measure the fluorescence (e.g., λex = 535 nm, λem = 587 nm) or absorbance at the appropriate wavelength.

• Calculation: Determine the acetyl-CoA concentration in the sample by comparing its reading to the standard curve.

Mandatory Visualizations: Signaling Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key relationships and processes related to acetyl-CoA's function in the citric acid cycle.

Caption: Major metabolic pathways converging on the production of acetyl-CoA.

Caption: Entry of acetyl-CoA into the citric acid cycle and its regulation.

Caption: Experimental workflow for the citrate synthase activity assay.

Conclusion

Acetyl-CoA is undeniably the linchpin of cellular energy metabolism. Its role as the primary substrate for the citric acid cycle places it at the heart of ATP production. The intricate regulation of its synthesis and its entry into the cycle ensures that the cell's energy generation is tightly coupled to its metabolic state. A thorough understanding of the function and regulation of acetyl-CoA is paramount for researchers in metabolic diseases and for professionals in drug development targeting metabolic pathways. The methodologies and data presented in this guide provide a solid foundation for further investigation into this critical area of biochemistry.

References

• 1. Citric acid cycle - Wikipedia [en.wikipedia.org]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. Acetyl-CoA - Wikipedia [en.wikipedia.org]
• 5. Khan Academy [khanacademy.org]
• 6. Pyruvate dehydrogenase complex - Wikipedia [en.wikipedia.org]
• 7. Pyruvate dehydrogenase complex [bionity.com]
• 8. The Pyruvate Dehydrogenase Complexes: Structure-based Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyruvate Dehydrogenase Complex: Metabolic Link to Ischemic Brain Injury and Target of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Formation of Acetyl-CoA through the Transition Reaction [cwoer.ccbcmd.edu]
• 11. microbenotes.com [microbenotes.com]
• 12. aocs.org [aocs.org]
• 13. jackwestin.com [jackwestin.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. bio.libretexts.org [bio.libretexts.org]
• 16. jackwestin.com [jackwestin.com]
• 17. Ketone bodies - Wikipedia [en.wikipedia.org]
• 18. Biochemistry, Ketone Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. bio.libretexts.org [bio.libretexts.org]
• 20. bio.libretexts.org [bio.libretexts.org]
• 21. walshmedicalmedia.com [walshmedicalmedia.com]
• 22. news-medical.net [news-medical.net]
• 23. Regulation of citrate synthase from the citric acid-accumulating fungus, Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]

The Discovery of Coenzyme A and its Acetylated Form: A Technical Deep Dive

A pivotal chapter in the annals of biochemistry, the discovery of coenzyme A (CoA) and its acetylated derivative, acetyl-CoA, unraveled the central hub of cellular metabolism, connecting the breakdown of carbohydrates, fats, and proteins to the generation of energy. This technical guide provides an in-depth exploration of the landmark discoveries, detailing the experimental methodologies that underpinned this scientific revolution and presenting the quantitative data that validated these findings.

The Quest for "Active Acetate": Setting the Stage

In the early 20th century, the individual pathways of glycolysis and the citric acid cycle were being meticulously mapped out. A critical gap in this metabolic puzzle was the identity of the two-carbon molecule, termed "active acetate," that funneled the products of glucose breakdown into the energy-producing citric acid cycle. This elusive molecule was the missing link, and its identification would prove to be a watershed moment in biochemistry.

The Discovery of Coenzyme A: A Heat-Stable Cofactor

The journey to elucidating "active acetate" began with the work of Fritz Lipmann, who, in 1945, identified a heat-stable cofactor essential for acetylation reactions in pigeon liver extracts.[1][2][3] Lipmann named this factor "coenzyme A," with the "A" signifying its role in acetylation.[4] His research laid the foundation for understanding how acyl groups are activated and transferred within the cell.

Experimental Protocol: Assay for Coenzyme A Activity

Lipmann and his colleagues developed an enzymatic assay to track the activity of coenzyme A during its purification. This assay was based on the acetylation of sulfanilamide (B372717), a reaction that required the presence of the coenzyme.

Principle: The rate of sulfanilamide acetylation is directly proportional to the concentration of coenzyme A in the presence of a pigeon liver enzyme preparation, ATP, and acetate.

Reagents:

• Pigeon liver enzyme preparation (source of acetylating enzymes)

• Sulfanilamide

• Adenosine triphosphate (ATP)

• Acetate

• Coenzyme A-containing fractions (the samples to be assayed)

• Trichloroacetic acid (to stop the reaction)

• Ehrlich's reagent (p-dimethylaminobenzaldehyde in acidic solution for colorimetric determination of remaining sulfanilamide)

Procedure:

• A reaction mixture was prepared containing the pigeon liver enzyme, sulfanilamide, ATP, and acetate.

• The coenzyme A-containing sample was added to initiate the reaction.

• The mixture was incubated at a controlled temperature for a specific time.

• The reaction was terminated by the addition of trichloroacetic acid.

• The amount of unreacted sulfanilamide was determined colorimetrically after adding Ehrlich's reagent.

• The coenzyme A activity was calculated based on the amount of sulfanilamide acetylated.

Purification of Coenzyme A from Pigeon Liver

Workflow for the Purification of Coenzyme A:

• Preparation of Liver Extract: Pigeon livers were homogenized in a buffer solution to release the cellular contents.

• Heat Treatment: The homogenate was heated to denature and precipitate heat-labile proteins, while the heat-stable coenzyme A remained in the supernatant.

• Ammonium (B1175870) Sulfate (B86663) Fractionation: The supernatant was subjected to fractional precipitation with ammonium sulfate to further separate proteins and other macromolecules from the coenzyme.

• Adsorption Chromatography: The partially purified extract was passed through an adsorbent material, such as charcoal or alumina, to bind coenzyme A, which was then eluted with a suitable solvent.

• Further Purification Steps: Additional purification steps, including precipitation with heavy metal salts and organic solvents, were employed to obtain a more concentrated and purified coenzyme A preparation.

The Identification of Acetyl-CoA: The "Active Acetate" Revealed

The final piece of the puzzle was put in place by Feodor Lynen in 1951.[5][6] Building on Lipmann's discovery, Lynen and his colleagues successfully isolated and characterized the "activated acetic acid" from yeast, identifying it as the acetylated form of coenzyme A.[5][7] This seminal discovery definitively established acetyl-CoA as the crucial link between glycolysis and the citric acid cycle.[7]

Experimental Protocol: Isolation of Acetyl-CoA from Yeast

Lynen's team developed a meticulous protocol to isolate the unstable acetyl-CoA from large quantities of baker's yeast.

Principle: Rapid inactivation of enzymatic activity and extraction of small, acid-soluble molecules, followed by purification steps to isolate acetyl-CoA.

Materials:

• Baker's yeast (Saccharomyces cerevisiae)

• Liquid air or dry ice

• Perchloric acid

• Activated charcoal

• Solvents for elution (e.g., pyridine-water mixtures)

Procedure:

• Rapid Harvesting and Inactivation: Large quantities of yeast were rapidly harvested and immediately frozen in liquid air or with dry ice to halt enzymatic degradation of acetyl-CoA.

• Acid Extraction: The frozen yeast was extracted with cold perchloric acid. This step served to precipitate proteins and other macromolecules, leaving acetyl-CoA and other small molecules in the acidic supernatant.

• Charcoal Adsorption: The acid extract was treated with activated charcoal, which adsorbs acetyl-CoA and other nucleotides.

• Elution: The acetyl-CoA was eluted from the charcoal using a mixture of pyridine (B92270) and water.

• Further Purification: The eluate was subjected to further purification steps, including precipitation and chromatography, to yield a concentrated and purified sample of acetyl-CoA.

Characterization of Acetyl-CoA

Lynen and his team employed a series of chemical and enzymatic analyses to determine the structure of the isolated "active acetate."

• Chemical Analysis: They demonstrated the presence of acetate, adenosine, phosphate, and a sulfur-containing moiety.

• Enzymatic Assays: The isolated compound was shown to be active in enzymatic reactions known to require "active acetate," such as the synthesis of citrate (B86180) by citrate synthase. This confirmed its biological function. The key reaction is: Acetyl-CoA + Oxaloacetate + H₂O → Citrate + CoA-SH

Table 1: Key Discoveries in the History of Coenzyme A and Acetyl-CoA

Year	Scientist(s)	Key Discovery/Contribution	Organism/System Studied
1945	Fritz Lipmann	Discovery of a heat-stable cofactor required for acetylation, named coenzyme A.[1]	Pigeon liver extracts
1951	Feodor Lynen	Isolation and chemical characterization of "activated acetic acid" as acetyl-coenzyme A.[5][6]	Baker's yeast (Saccharomyces cerevisiae)
1953	Fritz Lipmann & Hans Krebs	Nobel Prize in Physiology or Medicine for their discoveries in intermediary metabolism.
1964	Feodor Lynen & Konrad Bloch	Nobel Prize in Physiology or Medicine for their discoveries concerning the mechanism and regulation of cholesterol and fatty acid metabolism.[8]

The Central Role of Coenzyme A and Acetyl-CoA in Metabolism

The discoveries of coenzyme A and acetyl-CoA revealed a central hub in cellular metabolism, integrating the major catabolic and anabolic pathways.

dot

Caption: The central role of Acetyl-CoA in metabolism.

Experimental Workflows

The logical progression of the key discoveries can be visualized as follows:

dot

References

• 1. Lipmann Discovers Coenzyme A | Research Starters | EBSCO Research [ebsco.com]
• 2. Coenzyme A and its derivatives: renaissance of a textbook classic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Feodor Lynen [chm.bris.ac.uk]
• 6. Feodor Lynen: The great experimenter [mpg.de]
• 7. nobelprize.org [nobelprize.org]
• 8. Feodor Lynen - Wikipedia [en.wikipedia.org]

Acetyl-CoA: The Cornerstone of Fatty Acid Synthesis - An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pivotal role of acetyl-coenzyme A (acetyl-CoA) as the primary precursor for de novo fatty acid synthesis. We delve into the core biochemical pathways, intricate regulatory networks, and key enzymatic players that govern this fundamental metabolic process. This document offers detailed experimental protocols for the characterization of crucial enzymes and the quantitative analysis of metabolic fluxes. Furthermore, we present structured quantitative data and visual representations of the associated signaling pathways and experimental workflows to facilitate a deeper understanding and aid in the development of novel therapeutic strategies targeting lipid metabolism.

Introduction

The synthesis of fatty acids is a vital anabolic pathway responsible for the production of essential cellular components for energy storage, membrane structure, and signaling molecule generation. At the heart of this process lies acetyl-CoA, a central metabolic intermediate that links carbohydrate, amino acid, and lipid metabolism. The conversion of cytosolic acetyl-CoA to fatty acids is a tightly regulated and energy-intensive process, primarily occurring in the liver and adipose tissue. Dysregulation of this pathway is implicated in a multitude of metabolic disorders, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease, making it a critical area of research for drug development. This guide will explore the journey of acetyl-CoA from its mitochondrial origin to its incorporation into long-chain fatty acids, highlighting the key control points and methodologies for its investigation.

The Biochemical Pathway: From Mitochondria to Palmitate

The journey of acetyl-CoA to a fatty acid begins in the mitochondria and culminates in the cytoplasm. Since the inner mitochondrial membrane is impermeable to acetyl-CoA, a specialized transport mechanism, the citrate (B86180) shuttle, is employed to transfer acetyl groups to the cytosol.

The Citrate Shuttle: Translocating Acetyl-CoA to the Cytosol

In the mitochondrial matrix, acetyl-CoA, derived primarily from pyruvate (B1213749) oxidation and fatty acid β-oxidation, condenses with oxaloacetate to form citrate, a reaction catalyzed by citrate synthase.[1] When cellular energy levels are high, isocitrate dehydrogenase is inhibited, leading to an accumulation of citrate.[2] This citrate is then transported across the inner mitochondrial membrane into the cytosol via the tricarboxylate transport protein.[3]

In the cytosol, ATP citrate lyase (ACLY) cleaves citrate back into acetyl-CoA and oxaloacetate, a reaction that requires ATP.[1] The newly generated cytosolic acetyl-CoA is now available for fatty acid synthesis. The oxaloacetate can be reduced to malate (B86768) by cytosolic malate dehydrogenase, and subsequently, malic enzyme can oxidatively decarboxylate malate to pyruvate, generating NADPH in the process.[4] This NADPH is a crucial reducing equivalent for the subsequent steps in fatty acid synthesis.

Figure 1. The Citrate Shuttle for Acetyl-CoA Transport.

The Committed Step: Carboxylation of Acetyl-CoA

The first committed and rate-limiting step in fatty acid synthesis is the carboxylation of acetyl-CoA to malonyl-CoA (B1194419). This irreversible reaction is catalyzed by Acetyl-CoA Carboxylase (ACC) , a biotin-dependent enzyme.[5] The reaction requires ATP and bicarbonate (HCO₃⁻). ACC is a major site of regulation for the entire pathway.[6]

The Elongation Cycle: Fatty Acid Synthase

The subsequent elongation of the fatty acid chain is carried out by a large, multifunctional enzyme complex called Fatty Acid Synthase (FAS) .[7] In mammals, FAS is a homodimer, with each monomer containing all seven catalytic domains required for fatty acid synthesis.[8] The process begins with the transfer of the acetyl group from acetyl-CoA and the malonyl group from malonyl-CoA to the acyl carrier protein (ACP) domain of FAS.

The synthesis of a palmitate molecule (a 16-carbon saturated fatty acid) proceeds through a series of seven iterative cycles of condensation, reduction, dehydration, and a second reduction. In each cycle, the growing fatty acyl chain is elongated by two carbons, using malonyl-CoA as the carbon donor and NADPH as the reducing agent.[7] The overall stoichiometry for the synthesis of palmitate is:

8 Acetyl-CoA + 7 ATP + 14 NADPH + 14 H⁺ → Palmitate + 8 CoA + 7 ADP + 7 Pi + 14 NADP⁺ + 6 H₂O

Regulation of Fatty Acid Synthesis

The synthesis of fatty acids is a highly regulated process, responding to the energetic state of the cell and hormonal signals. The primary points of control are the transport of citrate from the mitochondria and the activity of Acetyl-CoA Carboxylase.

Allosteric Regulation

• Citrate: As the precursor for cytosolic acetyl-CoA, citrate acts as a key allosteric activator of ACC.[9][10] High cytosolic citrate levels signal an abundance of acetyl-CoA and ATP, promoting the polymerization and activation of ACC.[10]

• Palmitoyl-CoA: The end-product of the pathway, palmitoyl-CoA, acts as a feedback inhibitor of ACC.[11] It causes the depolymerization of the active enzyme, thus downregulating fatty acid synthesis.[12]

• Malonyl-CoA: In addition to being the building block for fatty acid synthesis, malonyl-CoA also acts as a potent inhibitor of carnitine palmitoyltransferase I (CPT1), the enzyme responsible for transporting fatty acids into the mitochondria for β-oxidation.[11] This reciprocal regulation ensures that fatty acid synthesis and degradation do not occur simultaneously.

Hormonal Regulation

• Insulin (B600854): In the fed state, high levels of insulin stimulate fatty acid synthesis. Insulin activates protein phosphatase 2A (PP2A), which dephosphorylates and activates ACC.[13] Insulin also promotes the transcription of key lipogenic genes, including ACC and FAS, through the activation of the sterol regulatory element-binding protein-1c (SREBP-1c) transcription factor.[14]

• Glucagon (B607659) and Epinephrine (B1671497): In the fasting state or during stress, glucagon and epinephrine inhibit fatty acid synthesis. These hormones activate AMP-activated protein kinase (AMPK), which phosphorylates and inactivates ACC.[6]

Figure 2. Key Signaling Pathways Regulating Acetyl-CoA Carboxylase.

Quantitative Data

The following tables summarize key quantitative parameters related to the enzymes and metabolites involved in fatty acid synthesis. These values are compiled from various studies and can vary depending on the experimental conditions.

Table 1: Kinetic Parameters of Key Enzymes

Enzyme	Organism/Tissue	Substrate	Km (µM)	Vmax (units)	kcat (s⁻¹)	Reference(s)
Acetyl-CoA Carboxylase 1 (ACC1)	Human (recombinant)	Acetyl-CoA	20-100	Varies	-	[15]
Rat Liver	Acetyl-CoA	4 (CoA-activated) - 400	Varies	-	[16]
Rat Liver	ATP	~70	Varies	-	[16]
Rat Liver	Bicarbonate	~1000	Varies	-	-
Fatty Acid Synthase (FAS)	Human (recombinant)	Acetyl-CoA	~5	-	~2.7	[1]
Human (recombinant)	Malonyl-CoA	~7	-	-	[1]
Human (recombinant)	NADPH	~4	-	-	[1]
Chicken Liver	Acetyl-CoA	~3	Varies	~2.5	[17]
Chicken Liver	Malonyl-CoA	~4	Varies	-	[17]

Table 2: Intracellular Metabolite Concentrations

Metabolite	Cell Type/Tissue	Condition	Concentration Range (µM)	Reference(s)
Acetyl-CoA	E. coli	Exponential growth (glucose)	20 - 600	[18]
Rat Liver	Fed	~15 - 30	-
Malonyl-CoA	E. coli	Exponential growth (glucose)	4 - 90	[18]
Rat Hepatocytes	Fed	1 - 6 (nmol/g wet weight)	[19]
Citrate	Rat Skeletal Muscle	Insulin-stimulated	Increased 2-fold	[20]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study fatty acid synthesis.

Acetyl-CoA Carboxylase (ACC) Activity Assay (Spectrophotometric)

This assay measures the activity of ACC by coupling the production of malonyl-CoA to the NADPH-dependent reduction of malonyl-CoA to malonate, catalyzed by malonyl-CoA reductase. The decrease in NADPH is monitored spectrophotometrically at 340 nm.

Materials:

• Assay Buffer: 100 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 20 mM KCl

• ATP solution: 100 mM

• NaHCO₃ solution: 1 M

• Acetyl-CoA solution: 10 mM

• NADPH solution: 10 mM

• Malonyl-CoA Reductase (purified)

• Cell or tissue lysate containing ACC

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture containing Assay Buffer, ATP, NaHCO₃, and NADPH.

• Add the cell or tissue lysate to the reaction mixture and incubate for 2-3 minutes at 37°C to equilibrate.

• Add malonyl-CoA reductase to the mixture.

• Initiate the reaction by adding acetyl-CoA.

• Immediately monitor the decrease in absorbance at 340 nm over time.

• Calculate the rate of NADPH oxidation using its molar extinction coefficient (6220 M⁻¹cm⁻¹). One mole of malonyl-CoA produced corresponds to the oxidation of one mole of NADPH.

Fatty Acid Synthase (FAS) Activity Assay (NADPH Consumption)

This is a classic and widely used assay that measures the overall activity of FAS by monitoring the consumption of its co-substrate, NADPH, at 340 nm.[21]

Materials:

• Assay Buffer: 100 mM potassium phosphate (B84403) (pH 7.0), 1 mM EDTA, 1 mM DTT

• Acetyl-CoA solution: 10 mM

• Malonyl-CoA solution: 10 mM

• NADPH solution: 10 mM

• Purified FAS or cell/tissue lysate

• Spectrophotometer

Procedure:

• Prepare a reaction mixture in a cuvette containing Assay Buffer, acetyl-CoA, and NADPH.

• Add the FAS sample to the cuvette and mix.

• Initiate the reaction by adding malonyl-CoA.

• Immediately record the decrease in absorbance at 340 nm for several minutes.

• The rate of the reaction is calculated from the linear portion of the curve using the molar extinction coefficient of NADPH.

Isotopic Labeling and Metabolic Flux Analysis (¹³C-MFA)

This powerful technique allows for the quantitative determination of metabolic fluxes through the fatty acid synthesis pathway by tracing the incorporation of stable isotopes from a labeled precursor, such as [U-¹³C₆]glucose, into fatty acids.[2][22]

Materials:

• Cell culture medium with [U-¹³C₆]glucose

• Cell line of interest

• Quenching solution (e.g., cold methanol)

• Extraction solvent (e.g., chloroform/methanol)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Cell Culture and Labeling: Culture cells in the presence of [U-¹³C₆]glucose for a defined period to allow for isotopic steady-state labeling.

• Metabolite Quenching and Extraction: Rapidly quench metabolic activity and extract total lipids from the cells.

• Fatty Acid Derivatization: Hydrolyze the lipids to free fatty acids and derivatize them (e.g., to fatty acid methyl esters - FAMEs) to increase their volatility for GC-MS analysis.

• GC-MS Analysis: Separate the FAMEs by gas chromatography and analyze the mass isotopologue distribution of each fatty acid using mass spectrometry.

• Data Analysis and Flux Calculation: Correct the raw mass isotopologue data for the natural abundance of ¹³C. Use metabolic flux analysis software to fit the corrected data to a metabolic model of fatty acid synthesis to calculate the relative or absolute fluxes through the pathway.[3]

Figure 3. A Generalized Workflow for Screening Fatty Acid Synthesis Inhibitors.

Conclusion

Acetyl-CoA stands as the central building block for de novo fatty acid synthesis, a pathway of immense importance for cellular function and a key player in metabolic health and disease. The intricate regulation of this pathway, from the transport of acetyl-CoA across the mitochondrial membrane to the fine-tuning of ACC activity by allosteric effectors and hormonal signals, underscores its critical role in maintaining metabolic homeostasis. The experimental protocols and quantitative data presented in this guide provide a robust framework for researchers and drug development professionals to investigate this pathway further. A thorough understanding of the biochemical and regulatory nuances of fatty acid synthesis is paramount for the development of effective therapeutic interventions for a range of metabolic disorders. The continued exploration of this pathway promises to unveil new targets and strategies for the treatment of some of the most pressing health challenges of our time.

References

• 1. Substrate Recognition by the Human Fatty-acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 13C Metabolic Flux Analysis for Systematic Metabolic Engineering of S. cerevisiae for Overproduction of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. AMPK-Mediated Regulation of Lipid Metabolism by Phosphorylation [jstage.jst.go.jp]
• 6. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Identification of Novel Inhibitors of Type-I Mycobacterium Tuberculosis Fatty Acid Synthase Using Docking-Based Virtual Screening and Molecular Dynamics Simulation [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. portlandpress.com [portlandpress.com]
• 10. Insulin Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 11. researchgate.net [researchgate.net]
• 12. Beta oxidation - Wikipedia [en.wikipedia.org]
• 13. discovery.researcher.life [discovery.researcher.life]
• 14. broadpharm.com [broadpharm.com]
• 15. Assessing Acetyl-Coenzyme A Carboxylase Activity and Inhibition in Caenorhabtidis elegans Using a Partially Purified Protein Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Regulation of acetyl-coA carboxylase: properties of coA activation of acetyl-coA carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Steady-state kinetic study of fatty acid synthase from chicken liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Changes in the intracellular concentration of acetyl-CoA and malonyl-CoA in relation to the carbon and energy metabolism of Escherichia coli K12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The role of malonyl-coa in the coordination of fatty acid synthesis and oxidation in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 22. Frontiers | 13C Metabolic Flux Analysis for Systematic Metabolic Engineering of S. cerevisiae for Overproduction of Fatty Acids [frontiersin.org]

The Nexus of Metabolism and Epigenetics: A Technical Guide to the Role of Acetyl-CoA in Histone Acetylation and Gene Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetyl-Coenzyme A (Acetyl-CoA) stands at the crossroads of cellular metabolism and epigenetic regulation. As the sole acetyl group donor for histone acetylation, its availability directly influences chromatin structure and gene expression. This technical guide provides an in-depth exploration of the critical role of acetyl-CoA in modulating the epigenome. We will delve into the metabolic pathways that govern the nuclear acetyl-CoA pool, the enzymatic mechanisms of histone acetyltransferases (HATs), and the profound implications of this interplay in cellular function and disease. This document offers detailed experimental protocols for key assays, quantitative data for comparative analysis, and visual diagrams of the core signaling and experimental workflows to serve as a comprehensive resource for researchers in academia and industry.

Introduction: Acetyl-CoA as a Bioenergetic and Epigenetic Hub

Histone acetylation is a dynamic and pivotal post-translational modification that plays a fundamental role in regulating gene expression. The addition of an acetyl group to lysine (B10760008) residues on histone tails neutralizes their positive charge, thereby weakening the interaction between histones and the negatively charged DNA backbone.[1][2] This process leads to a more relaxed chromatin structure, known as euchromatin, which is more accessible to transcription factors and the transcriptional machinery, generally resulting in gene activation.[3][4]

The substrate for this critical modification is acetyl-CoA, a central metabolite in cellular bioenergetics.[5] Acetyl-CoA is the final product of carbohydrate, fatty acid, and amino acid catabolism and serves as the entry point into the tricarboxylic acid (TCA) cycle for ATP production.[6] The direct dependence of histone acetylation on acetyl-CoA availability creates a tangible link between the metabolic state of a cell and its transcriptional program.[7][8] This connection is crucial for cellular adaptation to environmental cues and has significant implications for development, cellular differentiation, and the pathogenesis of diseases such as cancer.[9][10]

The Synthesis of Nuclear Acetyl-CoA: A Tale of Two Compartments

Acetyl-CoA is synthesized in distinct cellular compartments, primarily the mitochondria and the cytoplasm. Since the mitochondrial membrane is impermeable to acetyl-CoA, dedicated pathways have evolved to generate a nucleocytoplasmic pool of this metabolite that is accessible to histone acetyltransferases (HATs).[5][11]

The two primary enzymes responsible for producing the acetyl-CoA used for histone acetylation are ATP-citrate lyase (ACLY) and acetyl-CoA synthetase 2 (ACSS2).[5]

• ATP-Citrate Lyase (ACLY): In nutrient-replete conditions, glucose is metabolized to citrate (B86180) in the mitochondria. Citrate is then exported to the cytoplasm, where ACLY catalyzes its conversion to acetyl-CoA and oxaloacetate.[6]

• Acetyl-CoA Synthetase 2 (ACSS2): Under conditions of metabolic stress, such as hypoxia or glucose limitation, cells can utilize acetate (B1210297) as a carbon source. ACSS2 converts acetate to acetyl-CoA in both the cytoplasm and the nucleus.[10]

The localization of these enzymes within the nucleus itself suggests a tightly regulated, local production of acetyl-CoA for immediate use in chromatin modification.[5]

Signaling Pathway: Generation of Nuclear Acetyl-CoA

References

• 1. epigenie.com [epigenie.com]
• 2. Colorimetric Histone Acetyltransferase Activity Assay (HAT) [sciencellonline.com]
• 3. Histone acetyltransferase - Wikipedia [en.wikipedia.org]
• 4. What Is the Function of Histone Acetylation, and What Role Does HAT Play in This Process? | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Acetate Revisited: A Key Biomolecule at the Nexus of Metabolism, Epigenetics and Oncogenesis—Part 1: Acetyl-CoA, Acetogenesis and Acyl-CoA Short-Chain Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The many metabolic sources of acetyl-CoA to support histone acetylation and influence cancer progression - Feron - Annals of Translational Medicine [atm.amegroups.org]
• 7. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation | Springer Nature Experiments [experiments.springernature.com]
• 9. ‎The Role of Acetyl-CoA and Acetyl-CoA Synthesis Pathways in Regulation of Nuclear Acetylation - UWDC - UW-Madison Libraries [search.library.wisc.edu]
• 10. biorxiv.org [biorxiv.org]
• 11. Compartmentalised acyl-CoA metabolism and roles in chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the high-energy thioester bond in acetyl-CoA.

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate web of cellular metabolism, certain molecules stand out for their central role in energy transfer and biosynthesis. Acetyl-coenzyme A (acetyl-CoA) is unequivocally one such molecule, often referred to as the "hub of metabolism."[1] At the heart of its remarkable reactivity and metabolic importance lies a single, potent chemical feature: the high-energy thioester bond. This guide provides a comprehensive technical exploration of this bond, elucidating its thermodynamic properties, its critical functions in key metabolic pathways, and the experimental approaches used to study it. A thorough understanding of the thioester bond in acetyl-CoA is paramount for researchers in biochemistry, drug discovery, and metabolic engineering, as it represents a key target for therapeutic intervention and a critical node for metabolic regulation.

The Energetic Landscape of the Thioester Bond

The thioester bond in acetyl-CoA, which links the acetyl group to the sulfhydryl group of coenzyme A, is classified as a "high-energy" bond.[2] This designation does not imply that the bond itself is inherently unstable in a physical sense, but rather that its hydrolysis is a highly exergonic process, releasing a significant amount of Gibbs free energy. This energy release can be coupled to drive thermodynamically unfavorable reactions, a fundamental principle of bioenergetics.

Thermodynamics of Hydrolysis

The hydrolysis of the thioester bond in acetyl-CoA to acetate (B1210297) and coenzyme A is a spontaneous reaction with a large negative change in Gibbs free energy (ΔG). This makes acetyl-CoA an excellent acyl group donor.

Table 1: Thermodynamic Parameters of Acetyl-CoA Hydrolysis

Parameter	Value	Conditions	Reference
Standard Gibbs Free Energy of Hydrolysis (ΔG°')	-31.5 kJ/mol	Standard biochemical conditions (25 °C, 1 atm, pH 7, 1 M concentrations)	[2]
Standard Gibbs Free Energy of Hydrolysis (ΔG°')	~ -40 kJ/mol	Estimated using eQuilibrator
Standard Gibbs Free Energy of Hydrolysis (ΔG°')	-35.7 kJ/mol	[3]

The significant negative ΔG°' of hydrolysis is a key quantitative indicator of the high-energy nature of the thioester bond. This value is comparable to, and in some estimations slightly more exergonic than, the hydrolysis of the terminal phosphoanhydride bond in ATP.

The Chemical Basis for the High-Energy Nature

The high-energy character of the thioester bond, when compared to a typical oxygen ester bond, can be attributed to several key chemical factors:

• Reduced Resonance Stabilization: In an oxygen ester, there is significant resonance stabilization due to the overlap between the p-orbitals of the oxygen and the carbonyl carbon. This delocalization of electrons strengthens the C-O bond. In a thioester, the larger size of the sulfur atom and its 3p orbitals leads to less effective overlap with the 2p orbital of the carbonyl carbon. This results in poorer resonance stabilization of the thioester bond compared to an oxygen ester. The reduced stability of the reactant (the thioester) contributes to a more negative Gibbs free energy of hydrolysis.

• Weaker Bond: The carbon-sulfur bond is inherently weaker than a carbon-oxygen bond.

• Better Leaving Group: The thiolate anion (RS⁻) is a better leaving group than an alkoxide anion (RO⁻) due to the higher acidity of thiols compared to alcohols.

The Central Role of Acetyl-CoA in Metabolism

The high group transfer potential of the acetyl group from acetyl-CoA, conferred by the high-energy thioester bond, allows it to serve as a critical intermediate in a multitude of metabolic pathways.

The Citric Acid Cycle: The Central Oxidative Pathway

Acetyl-CoA serves as the primary entry point for two-carbon units into the citric acid cycle (also known as the Krebs cycle or TCA cycle), the final common pathway for the oxidation of carbohydrates, fatty acids, and amino acids.[2] The cycle begins with the condensation of acetyl-CoA and oxaloacetate to form citrate (B86180), a reaction catalyzed by citrate synthase. The energy released from the hydrolysis of the thioester bond drives this reaction forward.

Diagram: Entry of Acetyl-CoA into the Citric Acid Cycle

Caption: Acetyl-CoA donates its acetyl group to oxaloacetate.

The subsequent reactions of the citric acid cycle involve a series of oxidative decarboxylations, ultimately regenerating oxaloacetate and producing ATP (or GTP), NADH, and FADH₂, which are essential for cellular energy production. The regulation of the citric acid cycle is tightly controlled at several key enzymatic steps, including citrate synthase, isocitrate dehydrogenase, and α-ketoglutarate dehydrogenase, responding to the energy status of the cell (e.g., ATP/ADP and NADH/NAD+ ratios).[4]

Fatty Acid Metabolism: Synthesis and Oxidation

Acetyl-CoA is the fundamental building block for the synthesis of fatty acids.[5] This anabolic process occurs in the cytosol and is initiated by the carboxylation of acetyl-CoA to malonyl-CoA, a reaction catalyzed by the key regulatory enzyme acetyl-CoA carboxylase.[5][6] The subsequent elongation of the fatty acid chain occurs through a series of condensation, reduction, and dehydration reactions, with malonyl-CoA serving as the two-carbon donor in each round of elongation. The transport of acetyl-CoA from the mitochondria, where it is primarily produced, to the cytosol for fatty acid synthesis is facilitated by the citrate shuttle.[5]

Conversely, in the process of β-oxidation, fatty acids are broken down in the mitochondria to generate acetyl-CoA, which can then enter the citric acid cycle for energy production.[2] The regulation of fatty acid synthesis and oxidation is reciprocally controlled to prevent futile cycling. High levels of citrate, indicating an abundance of acetyl-CoA and ATP, allosterically activate acetyl-CoA carboxylase, promoting fatty acid synthesis.[5] Conversely, long-chain fatty acyl-CoAs inhibit this enzyme.

Diagram: Role of Acetyl-CoA in Fatty Acid Synthesis

Caption: Acetyl-CoA is a precursor for fatty acid synthesis.

Experimental Methodologies for Studying the Thioester Bond

The characterization of the thermodynamic and kinetic properties of the thioester bond in acetyl-CoA has been achieved through a variety of experimental techniques.

Calorimetry

Isothermal titration calorimetry (ITC) is a powerful technique for directly measuring the heat changes associated with a chemical reaction, including hydrolysis.

Experimental Protocol: Isothermal Titration Calorimetry of Acetyl-CoA Hydrolysis

• Sample Preparation:

  • Prepare a solution of acetyl-CoA of known concentration in a suitable buffer (e.g., Tris-HCl, pH 7.4).

  • Prepare a solution of a hydrolyzing agent (e.g., a specific thioesterase enzyme or a strong base for chemical hydrolysis) in the same buffer.

  • Degas both solutions to prevent the formation of air bubbles during the experiment.

• ITC Instrument Setup:

  • Set the experimental temperature (e.g., 25 °C or 37 °C).

  • Load the acetyl-CoA solution into the sample cell of the calorimeter.

  • Load the hydrolyzing agent into the injection syringe.

• Titration:

  • Perform a series of small, sequential injections of the hydrolyzing agent into the acetyl-CoA solution.

  • The instrument measures the heat absorbed or released after each injection.

• Data Analysis:

  • The raw data consists of a series of heat pulses corresponding to each injection.

  • Integration of these peaks yields the enthalpy change (ΔH) for the hydrolysis reaction.

  • By determining the equilibrium constant (K) for the reaction, the Gibbs free energy change (ΔG) can be calculated using the equation: ΔG = -RTlnK.

  • The entropy change (ΔS) can then be calculated using the Gibbs-Helmholtz equation: ΔG = ΔH - TΔS.

Spectroscopic Methods

Spectroscopic techniques can be employed to monitor the hydrolysis of the thioester bond by observing changes in the absorbance or fluorescence of the reactants and products.

Experimental Protocol: UV-Vis Spectrophotometry for Thioester Hydrolysis

• Principle: The thioester bond in acetyl-CoA has a characteristic UV absorbance maximum around 232 nm. The hydrolysis of this bond leads to a decrease in absorbance at this wavelength.

• Assay Setup:

  • Prepare a solution of acetyl-CoA in a quartz cuvette with a suitable buffer.

  • Initiate the hydrolysis reaction by adding a hydrolyzing agent (e.g., a thioesterase).

  • Monitor the decrease in absorbance at 232 nm over time using a UV-Vis spectrophotometer.

• Data Analysis: The rate of the reaction can be determined from the initial slope of the absorbance versus time plot. By performing the assay under different substrate concentrations, kinetic parameters such as Km and Vmax for an enzymatic reaction can be determined.

Förster Resonance Energy Transfer (FRET) assays have also been developed to continuously monitor the reactivity of thioesters with various nucleophiles in real-time, providing valuable kinetic data.[7][8][9]

Chromatography and Mass Spectrometry

High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is a highly sensitive and specific method for the quantification of acetyl-CoA and its hydrolysis products.

Experimental Protocol: HPLC-MS for Acetyl-CoA Quantification

• Sample Preparation:

  • Extract acetyl-CoA and other metabolites from biological samples (e.g., cells or tissues) using methods such as perchloric acid (PCA) or cold methanol (B129727) extraction.[10]

  • Centrifuge the samples to remove precipitated proteins and other debris.

  • The supernatant containing the metabolites is then prepared for injection.

• HPLC Separation:

  • Inject the sample extract onto a reverse-phase C18 HPLC column.

  • Use a gradient of aqueous and organic mobile phases to separate acetyl-CoA from other cellular components.

• Mass Spectrometry Detection:

  • The eluent from the HPLC is introduced into a mass spectrometer.

  • Acetyl-CoA is ionized (e.g., by electrospray ionization) and its mass-to-charge ratio (m/z) is detected.

  • Quantification is typically achieved using a stable isotope-labeled internal standard of acetyl-CoA.

• Data Analysis: The concentration of acetyl-CoA in the original sample is determined by comparing the peak area of the analyte to that of the internal standard.[10][11]

Logical Framework: The High-Energy State of the Thioester Bond

The concept of the "high-energy" thioester bond can be understood through a logical progression of its chemical properties and thermodynamic consequences.

Diagram: The High-Energy Nature of the Thioester Bond

Caption: The chemical properties of the thioester bond lead to its high-energy nature.

Conclusion

The high-energy thioester bond of acetyl-CoA is a cornerstone of metabolic biochemistry. Its unique chemical properties result in a highly favorable free energy of hydrolysis, which is harnessed by the cell to drive essential anabolic and catabolic processes. For researchers, scientists, and drug development professionals, a deep understanding of this bond is not merely academic; it provides a critical framework for comprehending cellular energy flow, identifying novel therapeutic targets for metabolic diseases, and designing strategies for metabolic engineering. The continued investigation into the nuances of thioester chemistry and its biological roles will undoubtedly unveil further opportunities for innovation in medicine and biotechnology.

References

• 1. rcsb.org [rcsb.org]
• 2. Acetyl-CoA - Wikipedia [en.wikipedia.org]
• 3. Change in Gibbs free energy in hydrolysis of - Unspecified - BNID 104430 [bionumbers.hms.harvard.edu]
• 4. jackwestin.com [jackwestin.com]
• 5. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Förster Resonance Energy Transfer Assay for Investigating the Reactivity of Thioesters in Biochemistry and Native Chemical Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. biorxiv.org [biorxiv.org]
• 11. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]

Acetyl Coenzyme A Trilithium Salt: A Comprehensive Technical Guide to its Natural Sources and Commercial Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetyl Coenzyme A (Acetyl-CoA) is a pivotal molecule in cellular metabolism, functioning as a critical intermediate in numerous anabolic and catabolic pathways. Its trilithium salt form is favored in research and commercial applications due to its enhanced stability and solubility. This technical guide provides an in-depth exploration of the natural origins of acetyl-CoA and a detailed overview of the methodologies employed in its commercial production. Quantitative data are presented in structured tables for comparative analysis, and detailed experimental protocols are provided for key methodologies. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the complex processes involved.

Natural Sources of Acetyl Coenzyme A

Acetyl-CoA is a ubiquitous molecule found in all living organisms, from microorganisms to mammals. It is not a compound that is "sourced" in the traditional sense for commercial purposes due to its central and transient role in metabolism. However, understanding its concentration in various biological systems is crucial for metabolic studies. Acetyl-CoA is synthesized from the catabolism of carbohydrates, fats, and proteins.[1]

The primary pathways for intramitochondrial acetyl-CoA production include:

• Glycolysis: The oxidative decarboxylation of pyruvate (B1213749), the end product of glycolysis, by the pyruvate dehydrogenase complex.[1]

• β-oxidation of fatty acids: The breakdown of fatty acids into two-carbon acetyl-CoA units.[1]

• Catabolism of certain amino acids: Amino acids such as isoleucine, leucine, threonine, lysine, and tryptophan can be degraded to acetyl-CoA.[2]

Extramitochondrial acetyl-CoA is primarily generated from citrate (B86180), which is exported from the mitochondria and then cleaved by ATP citrate lyase.[1]

Quantitative Data: Acetyl-CoA Concentration in Biological Samples

The concentration of acetyl-CoA can vary significantly depending on the tissue type, metabolic state, and organism. The following table summarizes representative concentrations of acetyl-CoA found in various biological samples.

Biological Sample	Organism	Concentration (nmol/g wet weight or nmol/mg protein)	Reference(s)
Liver	Rat	15-60 nmol/g	[3][4]
Kidney	Rat	5-20 nmol/g	[3]
Brain	Rat	2-10 nmol/g	[3]
Plasma	Rat	Very low, but measurable	[3]
Skeletal Muscle Cells	Human (in culture)	Varies with conditions (e.g., normoxia vs. hypoxia)	[5][6]
Escherichia coli	-	Can be altered by growth media	[7]

Experimental Protocol: Extraction of Acetyl-CoA from E. coli

This protocol is adapted from methods for extracting acyl-CoAs from microbial cells for quantitative analysis.[8]

Materials:

• E. coli cell culture

• 0.6 N cold sulfuric acid

• Centrifuge capable of >14,000 x g at 4°C

• Microcentrifuge tubes

• Neutralizing solution (e.g., K₂CO₃)

• HPLC system with UV detection for quantification[3]

Procedure:

• Cell Harvesting: Rapidly harvest E. coli cells from the culture medium by centrifugation at 4°C.

• Quenching and Lysis: Immediately resuspend the cell pellet in a pre-chilled 0.6 N sulfuric acid solution. The cold acid serves to quench metabolic activity and lyse the cells.

• Incubation: Incubate the cell suspension on ice for 10-15 minutes with occasional vortexing to ensure complete lysis and extraction.

• Centrifugation: Centrifuge the lysate at >14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant, which contains the extracted acetyl-CoA, to a new pre-chilled microcentrifuge tube.

• Neutralization: Neutralize the acidic extract to a pH of approximately 6.0 with a suitable neutralizing solution. This step is crucial for the stability of the acetyl-CoA thioester bond.

• Quantification: Analyze the neutralized extract promptly by HPLC with UV detection to determine the concentration of acetyl-CoA.[3] The prepared extracts are stable at 4°C for at least 24 hours.[3]

Commercial Production of Acetyl Coenzyme A Trilithium Salt

The commercial production of acetyl coenzyme A trilithium salt primarily relies on enzymatic synthesis, which offers high specificity and yield under mild reaction conditions.[9] Chemical synthesis methods also exist but are less common for commercial-scale production.

Enzymatic Synthesis Methods

Two primary enzymes are utilized for the industrial-scale enzymatic synthesis of acetyl-CoA:

• Phosphotransacetylase (Pta): This enzyme catalyzes the reversible transfer of an acetyl group from acetyl phosphate (B84403) to coenzyme A (CoA).[9][10]

• 10-deacetylbaccatin III-10-β-O-acetyltransferase (DBAT): This enzyme uses an alternative acetyl donor to acetylate CoA.[9]

The following tables outline the typical components for the enzymatic synthesis of acetyl-CoA using Phosphotransacetylase and DBAT.

Table 2.1: Reaction Mixture for Phosphotransacetylase (Pta) Method [11]

Component	Final Concentration
Tris-HCl Buffer (pH 7.4)	98.5 mM
Glutathione (B108866)	1.6 mM
Coenzyme A (CoA)	0.43 mM
Acetyl Phosphate	7.23 mM
Ammonium (B1175870) Sulfate (B86663)	13.3 mM
Phosphotransacetylase	0.02 - 0.04 units

Table 2.2: Reaction Mixture for DBAT Method [9]

Component	Final Concentration
Tris-HCl Buffer (pH 7.0)	100 mM
Coenzyme A (CoASH)	5 mM
S-acetyl-4-mercaptobutyric acid methyl ester (ASME)	10 mM
DBAT Enzyme	As required

This protocol is based on established enzymatic assay procedures for Pta.[11]

Materials:

• Tris-HCl buffer (100 mM, pH 7.4)

• Glutathione solution (100 mM)

• Coenzyme A (CoA) solution (6.5 mM)

• Acetyl phosphate solution (220 mM)

• Ammonium sulfate solution (1 M)

• Phosphotransacetylase (Pta) enzyme solution

• Spectrophotometer capable of measuring absorbance at 233 nm

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, combine the Tris-HCl buffer, glutathione solution, CoA solution, acetyl phosphate solution, and ammonium sulfate solution to the final concentrations specified in Table 2.1.

• Equilibration: Equilibrate the reaction mixture to 25°C.

• Reaction Initiation: Initiate the reaction by adding the Pta enzyme solution.

• Incubation and Monitoring: Incubate the reaction at 25°C. Monitor the progress of the reaction by measuring the increase in absorbance at 233 nm, which is characteristic of the formation of the thioester bond in acetyl-CoA. The reaction is typically complete within 1-2 hours.[9]

Purification and Conversion to Trilithium Salt

Following enzymatic synthesis, acetyl-CoA must be purified from the reaction mixture. Ion-exchange chromatography is the most prevalent method for this purification.[9][12]

This protocol is a generalized procedure based on common practices for purifying acetyl-CoA.[9]

Materials:

• Anion-exchange column (e.g., DEAE-Sepharose)

• Low-salt equilibration buffer (e.g., 25 mM Tris-HCl, pH 7.5)

• High-salt elution buffer (e.g., 1 M NaCl in equilibration buffer)

• Cation-exchange resin charged with lithium ions

• Lyophilizer

Procedure:

• Column Equilibration: Equilibrate the anion-exchange column with the low-salt buffer.

• Sample Loading: Load the crude enzymatic reaction mixture onto the equilibrated column.

• Washing: Wash the column with the equilibration buffer to remove unbound proteins and unreacted substrates.

• Elution: Elute the bound acetyl-CoA using a linear gradient of the high-salt elution buffer. Acetyl-CoA will elute as the salt concentration increases.

• Fraction Collection and Analysis: Collect fractions and analyze them for the presence of acetyl-CoA by measuring absorbance at 260 nm (adenine ring) and 233 nm (thioester bond).

• Pooling and Desalting: Pool the fractions containing pure acetyl-CoA and desalt the solution using dialysis or a desalting column.

• Conversion to Trilithium Salt: Pass the desalted acetyl-CoA solution through a cation-exchange resin charged with lithium ions.

• Lyophilization: Lyophilize the resulting solution to obtain the final product as a stable, white powder.

Quantitative Data: Yield and Purity of Commercial Acetyl-CoA Trilithium Salt

The yield and purity of the final product are critical parameters.

Parameter	Value	Reference(s)
Purity (Enzymatic Assay)	≥83%
Purity (HPLC)	≥93%
Appearance	White lyophilized powder
Solubility in Water	100 mg/mL	[12][13]
Storage	-20°C, desiccated	[12][13]

Chemical Synthesis

While less common for large-scale production, chemical synthesis of acetyl-CoA is possible. One method involves the reaction of Coenzyme A with acetic anhydride (B1165640) in a sodium bicarbonate solution.[14]

This protocol is adapted from a method described by Peter et al., 2016.[14]

Materials:

• Coenzyme A sodium salt (Na₃CoA)

• Sodium bicarbonate (NaHCO₃)

• Acetic anhydride

• Formic acid

• Ice bath

• HPLC/MS system for purification

Procedure:

• Prepare CoA Solution: Prepare a solution of Na₃CoA in 0.5 M NaHCO₃ and cool it on ice.

• Acetylation: Add acetic anhydride to the cooled CoA solution and stir on ice for 20 minutes.

• Reaction Monitoring: The completion of the reaction can be monitored by checking for the absence of free CoA using Ellman's reagent.

• Acidification: Adjust the pH of the solution to 3 with formic acid.

• Purification: Purify the resulting acetyl-CoA using HPLC/MS.

Mandatory Visualizations

Signaling Pathways

Caption: Central role of Acetyl-CoA in metabolism.

Experimental Workflows

Caption: Workflow for Acetyl-CoA extraction from E. coli.

References

• 1. Acetyl-CoA - Wikipedia [en.wikipedia.org]
• 2. Acetyl CoA | Function, Structure & Formation - Lesson | Study.com [study.com]
• 3. mdpi.com [mdpi.com]
• 4. The Pathophysiological Role of CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. benchchem.com [benchchem.com]
• 10. Phosphate acetyltransferase - Wikipedia [en.wikipedia.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. static.igem.org [static.igem.org]

Protocols & Analytical Methods

Application Notes: Protocol for Using Acetyl Coenzyme A Trilithium Salt in HAT Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone Acetyltransferases (HATs) are a crucial class of enzymes involved in the epigenetic regulation of gene expression.[1] They catalyze the transfer of an acetyl group from the donor molecule, Acetyl Coenzyme A (Acetyl-CoA), to the ε-amino group of lysine (B10760008) residues on histone tails.[2] This post-translational modification neutralizes the positive charge of lysine, which is thought to weaken the electrostatic interaction between histones and DNA.[3] Consequently, this leads to a more relaxed chromatin structure, known as euchromatin, which is generally associated with transcriptional activation.[2]

Given their significant role in cellular processes, HATs have emerged as important therapeutic targets for a range of diseases, including cancer and neurodegenerative disorders.[4] Accurate and reproducible in vitro assays are essential for studying HAT activity, screening for inhibitors, and understanding their enzymatic mechanisms. Acetyl Coenzyme A trilithium salt is a stable and highly pure form of the essential co-factor for these assays.[5] These application notes provide a detailed protocol for the use of Acetyl-CoA trilithium salt in a fluorometric HAT assay, a common method for quantifying HAT activity.

Product Information and Handling

Acetyl Coenzyme A trilithium salt is a hygroscopic solid that requires careful handling and storage to ensure its stability and performance in HAT assays.

Property	Specification
Appearance	White to off-white lyophilized powder
Purity	≥83% (Enzymatic assay)[3]
Storage (Solid)	Store desiccated at -20°C.[6]
Solubility	Soluble in water. A stock solution of 10 mM can be readily prepared.
Solution Storage	Aliquot and store at -20°C for short-term use or -80°C for long-term storage. Minimize freeze-thaw cycles.[6] A recommended storage buffer is 50 mM sodium acetate, pH 5.0.[6]
Concentration Verification	The concentration of Acetyl-CoA solutions should be verified spectrophotometrically by measuring absorbance at 260 nm (ε = 16,000 M⁻¹cm⁻¹ in H₂O).[3][6]

Principle of the HAT Assay

The fluorometric HAT assay described here is based on the detection of one of the reaction products, Coenzyme A (CoA-SH). The fundamental reaction catalyzed by HATs is as follows:

Acetyl-CoA + Histone Peptide (Lys) --(HAT Enzyme)--> Acetylated Histone Peptide (Ac-Lys) + CoA-SH

In this assay, the amount of free CoA-SH produced is directly proportional to the HAT enzyme's activity. The generated CoA-SH reacts with a developer, which contains a non-fluorescent probe, to yield a highly fluorescent product. The increase in fluorescence, measured at the appropriate excitation and emission wavelengths, is used to quantify the HAT activity.

Experimental Protocols

This section provides a detailed protocol for a fluorometric HAT assay in a 96-well plate format. All reagents should be kept on ice during the experimental setup.

Reagent Preparation

• HAT Assay Buffer (1X): A common buffer is 50 mM Tris-HCl, pH 8.0, 10% glycerol, 1 mM DTT, and 0.1 mM EDTA. Prepare a 5X stock and dilute to 1X with nuclease-free water before use.

• Acetyl-CoA Trilithium Salt Solution: Prepare a 10 mM stock solution in nuclease-free water. Verify the concentration spectrophotometrically. Dilute to the desired working concentration in HAT Assay Buffer. The final concentration in the assay should be at or near the Kₘ value for the specific HAT.

• HAT Enzyme: Dilute the recombinant HAT enzyme (e.g., p300/CBP) to the desired concentration in HAT Assay Buffer. The optimal concentration should be determined empirically through enzyme titration experiments.

• Histone Substrate: Use a specific histone peptide (e.g., H3 or H4 peptide) as the substrate. Prepare a stock solution and dilute it to the desired working concentration in HAT Assay Buffer. The final concentration should be at or near its Kₘ value.

• Test Inhibitor: Dissolve inhibitor compounds in a suitable solvent, such as DMSO. Prepare serial dilutions to determine the IC₅₀ value.

• Stop Reagent/Developer Mix: This reagent, often proprietary in commercial kits, contains a probe that reacts with the free thiol group of CoA-SH to produce a fluorescent signal.

Assay Procedure

The following table outlines the setup for control and experimental wells in a 96-well plate.

Component	Sample Wells (Inhibitor)	Positive Control (100% Activity)	Background Wells (No Enzyme)
HAT Assay Buffer	15 µL	15 µL	15 µL
Diluted HAT Enzyme	10 µL	10 µL	-
Test Inhibitor/Vehicle	5 µL	5 µL (Vehicle)	5 µL (Vehicle)
Acetyl-CoA Solution	5 µL	5 µL	5 µL

• Initiate the Reaction: Add 10 µL of the histone peptide substrate to all wells to start the enzymatic reaction. The final reaction volume will be 45 µL.[3]

• Incubation: Incubate the plate at 30°C for 30-60 minutes.[3] The incubation time should be within the linear range of the reaction, which can be determined through a time-course experiment.

• Stop Reaction and Develop Signal: Add 50 µL of the Stop Reagent/Developer mix to each well.[3]

• Incubation: Incubate the plate at room temperature for 15-20 minutes, protected from light.[3]

• Detection: Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm).

Data Analysis

• Background Subtraction: Subtract the average fluorescence signal from the background wells from all other readings.

• Percentage Inhibition Calculation: Determine the percent inhibition for each test compound concentration relative to the positive control (vehicle) using the following formula: % Inhibition = (1 - (Fluorescence_Inhibitor / Fluorescence_PositiveControl)) * 100

• IC₅₀ Determination: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the HAT enzyme activity.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway leading to HAT activation and the general workflow of a HAT assay.

Caption: Signaling pathway for HAT-mediated gene activation.

Caption: General workflow for a fluorometric HAT assay.

References

• 1. researchgate.net [researchgate.net]
• 2. The Interplay between Chromatin and Transcription Factor Networks during B Cell Development: Who Pulls the Trigger First? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciencedaily.com [sciencedaily.com]
• 4. Regulation of chromatin architecture by transcription factor binding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes: Acetyl Coenzyme A Trilithium Salt in Metabolic Research

Introduction

Acetyl Coenzyme A (Acetyl-CoA) is a central metabolite, acting as a critical node in cellular metabolism by linking carbohydrate, fat, and protein metabolism.[1] It plays a pivotal role in numerous biochemical reactions, including the Krebs cycle for energy production, fatty acid synthesis and oxidation, and the biosynthesis of cholesterol and neurotransmitters.[1][2][3] Furthermore, acetyl-CoA is the sole donor of acetyl groups for the post-translational modification of proteins, a key mechanism in regulating gene expression and cellular signaling.[4][5] The trilithium salt of acetyl-CoA is a widely used form in research due to its enhanced stability and solubility, making it an invaluable tool for studying metabolic pathways and in enzymatic assays.[1][6]

Key Applications

• Enzymatic Assays: Acetyl-CoA trilithium salt is a crucial substrate for a variety of enzymes. Its use is fundamental in determining enzyme kinetics, screening for inhibitors, and characterizing enzyme function. Key enzymes studied using acetyl-CoA include:

  • Citrate (B86180) Synthase: The entry point for acetyl-CoA into the Krebs cycle.[1]

  • Acetyl-CoA Carboxylase (ACC): The rate-limiting enzyme in fatty acid synthesis.[1]

  • Histone Acetyltransferases (HATs): Enzymes that mediate protein acetylation, a critical epigenetic modification.[7][8]

  • Carnitine Acetyltransferase (CAT): Involved in the transport of fatty acids across mitochondrial membranes.[7]

• Metabolic Studies: As a central molecule in metabolism, acetyl-CoA is essential for studying metabolic fluxes and pathway dynamics.[9] While its membrane impermeability presents challenges for direct use in living cells, it is a key reagent in in vitro studies of metabolic pathways and for the enzymatic synthesis of other metabolites.[4]

• Protein Acetylation Research: Acetyl-CoA is the acetyl donor for all protein acetylation events, which are crucial for regulating transcription, DNA repair, and cell cycle progression.[5] In vitro acetylation assays using acetyl-CoA trilithium salt are fundamental for identifying substrates of acetyltransferases and for understanding the biochemical mechanisms of these enzymes.[4][8]

• Drug Development: The metabolic pathways involving acetyl-CoA are attractive targets for drug development, particularly in the areas of cancer, metabolic disorders, and neurodegenerative diseases.[9] Acetyl-CoA trilithium salt is used in high-throughput screening assays to identify and characterize molecules that modulate the activity of enzymes in these pathways.

Quantitative Data Summary

The following tables summarize key quantitative data for acetyl coenzyme A trilithium salt.

Table 1: Physicochemical Properties

Property	Value	References
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃	[1]
Molecular Weight	881.0 g/mol	[1]
Purity (Enzymatic Assay)	≥83%	[1][10][11]
Purity (HPLC)	≥93%	[1]
Solubility in Water	100 mg/mL	[1]
Storage Temperature	-20°C, desiccated	[1][12]

Table 2: Stability of Acetyl-CoA Solutions

Storage Condition	Duration	pH Range for Optimal Stability	References
-20°C	Up to 2 weeks	3.5 - 5.0	[1][6][12]
-80°C	Up to 6 months	3.5 - 5.0	[6][12]

Table 3: Spectrophotometric Properties

Wavelength (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Application	References
260	16,400	Quantification of stock solution concentration	[2]
233	Not specified, but characteristic of the thioester bond	Monitoring enzymatic synthesis of acetyl-CoA	[13]
340	6,220 (for NADH)	Indirect measurement in coupled enzyme assays	[1][14]
412	13,600 (for DTNB product)	Measurement in colorimetric assays for CoA-SH release	[1][7]

Experimental Protocols

Protocol 1: Preparation of Acetyl-CoA Trilithium Salt Stock Solution

This protocol describes the preparation of a 10 mM stock solution of acetyl-CoA trilithium salt.

Materials:

• Acetyl Coenzyme A Trilithium Salt (lyophilized powder)

• Nuclease-free water, chilled to 4°C

• Sterile microcentrifuge tubes

• Calibrated pipettes and sterile filter tips

• Vortex mixer

• Ice bucket

Procedure:

• Equilibration: Remove the vial of acetyl-CoA trilithium salt from the -20°C freezer and place it in a desiccator at room temperature for 15-20 minutes to prevent condensation.[2]

• Calculation: Calculate the mass of acetyl-CoA trilithium salt needed to prepare the desired volume of a 10 mM solution (Molecular Weight = 881.0 g/mol ). For 1 mL, this would be 8.81 mg.

• Weighing: Quickly and carefully weigh the calculated amount of the powder in a sterile microcentrifuge tube. Minimize exposure to atmospheric moisture.[2]

• Dissolution: Add the appropriate volume of chilled, nuclease-free water to the microcentrifuge tube.[2]

• Mixing: Gently vortex the tube until the powder is completely dissolved. The solution should be clear and colorless. Keep the tube on ice.[2]

• Quantification (Optional but Recommended): Verify the concentration of the stock solution by measuring the absorbance at 260 nm using a spectrophotometer. The molar extinction coefficient is 16,400 M⁻¹cm⁻¹.[2]

• Aliquoting: Immediately dispense the stock solution into single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2][12]

• Storage: Store the aliquots at -80°C for long-term use (up to 6 months) or at -20°C for short-term use (up to 2 weeks).[2][12]

Caption: Workflow for preparing acetyl-CoA stock solution.

Protocol 2: Citrate Synthase Activity Assay

This colorimetric assay measures citrate synthase activity by detecting the release of Coenzyme A (CoA-SH), which reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product.[1]

Materials:

• Assay Buffer: 100 mM Tris-HCl, pH 8.1

• DTNB Solution: 10 mM in Assay Buffer

• Acetyl-CoA Solution: 10 mM Acetyl Coenzyme A Trilithium Salt in water (prepare fresh)

• Oxaloacetate Solution: 10 mM in Assay Buffer

• Sample: Cell or tissue lysate, or purified mitochondria

Procedure:

• Prepare a reaction mixture containing the Assay Buffer, DTNB solution, and Acetyl-CoA solution.

• Add the sample to a 96-well plate.

• Initiate the reaction by adding the reaction mixture to the sample wells.

• Immediately add the oxaloacetate solution to start the enzymatic reaction.[1]

• Measure the absorbance at 412 nm kinetically for 5-10 minutes at 30°C. The rate of increase in absorbance is proportional to the citrate synthase activity.[1]

Caption: Workflow for the citrate synthase activity assay.

Protocol 3: In Vitro Histone Acetyltransferase (HAT) Assay

This protocol outlines a method to measure the activity of a specific HAT enzyme on a histone substrate using a Western blot-based detection method.[8]

Materials:

• Purified recombinant lysine (B10760008) acetyltransferase (KAT), e.g., p300/CBP

• Purified recombinant protein substrate (e.g., histone H3)

• Acetyl Coenzyme A Trilithium Salt solution (freshly prepared)

• Acetylation reaction buffer (50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 1 mM PMSF)[8]

• 5X SDS-PAGE loading buffer

• Anti-acetyl-lysine antibody

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

Procedure:

• Prepare a reaction mixture in a microcentrifuge tube containing the acetylation reaction buffer, the protein substrate (e.g., 1-5 µg), and the HAT enzyme (e.g., 100-500 ng).[8]

• Initiate the reaction by adding acetyl-CoA to a final concentration of 100-200 µM.[8]

• Incubate the reaction at 37°C for 1-2 hours.[8]

• Stop the reaction by adding 5X SDS-PAGE loading buffer and heating at 95°C for 5 minutes.[8]

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Perform a Western blot using an anti-acetyl-lysine antibody to detect the acetylated substrate.[8]

Caption: Simplified pathway of histone acetylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ulab360.com [ulab360.com]
• 4. benchchem.com [benchchem.com]
• 5. Protein Acetylation and Acetyl Coenzyme A Metabolism in Budding Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Acetylcoenzyme A, Trilithium Salt [sigmaaldrich.com]
• 11. custombiotech.roche.com [custombiotech.roche.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Application Notes: Utilizing Acetyl Coenzyme A Trilithium Salt for In Vitro Enzyme Kinetics

Introduction

Acetyl Coenzyme A (Acetyl-CoA) is a pivotal molecule in cellular metabolism, serving as a critical substrate for a wide array of enzymatic reactions.[1][2] Its primary function is to donate its acetyl group in various biochemical transformations, including the citric acid cycle, fatty acid biosynthesis, and histone acetylation.[2][3] The trilithium salt of Acetyl-CoA is frequently the preferred form for in vitro studies due to its enhanced stability and solubility in aqueous solutions.[2][4] These application notes provide detailed protocols and guidelines for the use of acetyl coenzyme A trilithium salt in enzyme kinetic assays, aimed at researchers, scientists, and drug development professionals.

Physicochemical Properties and Handling

Acetyl coenzyme A trilithium salt is a lyophilized, moisture-sensitive white powder.[2] For optimal stability, it should be stored desiccated at -20°C.[5][6] Aqueous stock solutions are best prepared fresh for each experiment.[5] If storage is necessary, solutions should be prepared in a buffer with a pH between 3.5 and 5.0, aliquoted to avoid repeated freeze-thaw cycles, and stored at -20°C for up to two weeks or at -80°C for up to six months.[5][7] It is crucial to verify the concentration of acetyl-CoA solutions spectrophotometrically at 260 nm (ε = 16,000 M⁻¹cm⁻¹) to ensure accuracy in kinetic experiments.[5][8]

Experimental Protocols

The following are detailed protocols for determining the kinetic parameters of enzymes that utilize acetyl-CoA as a substrate.

1. General Protocol for Determining Michaelis-Menten Kinetics

This protocol provides a framework for assessing the kinetic parameters (Km and Vmax) of an acetyl-CoA-dependent enzyme.

• Reagent Preparation :

  • Assay Buffer : Prepare a buffer appropriate for the enzyme of interest (e.g., 50 mM Tris-HCl, pH 8.0, 1 mM DTT).

  • Acetyl-CoA Stock Solution (10 mM) : Dissolve the appropriate amount of acetyl coenzyme A trilithium salt in nuclease-free water. Prepare this solution fresh.[5]

  • Substrate Stock Solution : Prepare a concentrated stock solution of the acetyl-accepting substrate.

  • Enzyme Stock Solution : Prepare a concentrated stock of the purified enzyme in a suitable buffer.

• Assay Procedure :

  • Perform serial dilutions of the 10 mM acetyl-CoA stock solution to create a range of concentrations to be tested (e.g., 0, 10, 25, 50, 100, 250, 500 µM).[5]

  • In a 96-well plate, add the assay buffer, the acetyl-accepting substrate (at a fixed, saturating concentration), and the various concentrations of acetyl-CoA.

  • Initiate the reaction by adding the enzyme to each well.

  • Include a "no enzyme" control for each acetyl-CoA concentration to measure the background signal.[5]

  • Monitor the reaction progress over time using a suitable detection method (e.g., absorbance, fluorescence, or radioactivity).

• Data Analysis :

  • Subtract the background reading from each data point.

  • Calculate the initial reaction velocity for each acetyl-CoA concentration.

  • Plot the initial reaction velocity against the acetyl-CoA concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax.[5]

2. Specific Protocol: Histone Acetyltransferase (HAT) Activity Assay

This protocol measures the transfer of an acetyl group from acetyl-CoA to a histone substrate.[1]

• Reagents :

  • Assay Buffer : 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 0.1 mM EDTA.[1]

  • Enzyme : Recombinant HAT enzyme (e.g., p300/CBP).

  • Histone Substrate : Histone H3 or H4 peptide.

  • Acetyl-CoA Stock Solution (10 mM) : Prepared as described above.

• Procedure :

  • Set up the reaction in a 96-well plate with a final volume of 50 µL.

  • Add the assay buffer, HAT enzyme (10-50 nM), and histone substrate (at or near its Km value).[1]

  • Initiate the reaction by adding varying concentrations of acetyl-CoA.

  • Incubate the reaction at 30°C for 30-60 minutes.[1]

  • Stop the reaction (e.g., by adding 3.7% HCl).[9]

  • Detect the acetylated product using a suitable method, such as a radiometric assay with [³H]-acetyl-CoA or an antibody-based method (ELISA).[1]

3. Specific Protocol: Citrate (B86180) Synthase Activity Assay

This spectrophotometric assay measures the activity of citrate synthase, which catalyzes the reaction between acetyl-CoA and oxaloacetate to form citrate.[2]

• Reagents :

  • Assay Buffer : 100 mM Tris-HCl, pH 8.1.[2]

  • DTNB Solution : 10 mM in Assay Buffer.

  • Acetyl-CoA Solution : 10 mM Acetyl Coenzyme A Trilithium Salt in water.[2]

  • Oxaloacetate Solution : 10 mM in Assay Buffer.

• Procedure :

  • In a 96-well plate, prepare a reaction mixture containing the assay buffer, DTNB solution, and a fixed concentration of acetyl-CoA.

  • Add the sample containing citrate synthase.

  • Initiate the reaction by adding the oxaloacetate solution.

  • Immediately measure the absorbance at 412 nm kinetically for 5-10 minutes at 30°C.[2] The increase in absorbance is due to the reaction of the product, Coenzyme A, with DTNB.[1]

Data Presentation

Quantitative data from enzyme kinetic experiments should be summarized in a clear and structured format for easy comparison.

Table 1: Physicochemical Properties of Acetyl Coenzyme A Trilithium Salt

Property	Value	References
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃	[2]
Molecular Weight	881.0 g/mol	[2]
Purity (HPLC)	≥93%	[2]
Solubility in Water	100 mg/mL	[2][6]
Storage Temperature	-20°C, desiccated	[2][5]

Table 2: Kinetic Parameters of Various Enzymes for Acetyl-CoA

Enzyme	Substrate	Km (µM) for Acetyl-CoA	Vmax (µmol/min/mg)	Assay Conditions
Histone Acetyltransferase (p300)	Histone H3 Peptide	5 - 20	Varies	50 mM Tris-HCl, pH 8.0, 30°C
Carnitine Acetyltransferase	L-Carnitine	20 - 100	Varies	100 mM Tris-HCl, pH 8.0, 25°C
Citrate Synthase	Oxaloacetate	10 - 50	Varies	100 mM Tris-HCl, pH 8.1, 30°C

Note: The Km and Vmax values are approximate and can vary depending on the specific enzyme, substrate concentrations, and assay conditions.

Visualizations

Diagram 1: Central Role of Acetyl-CoA in Metabolism

Acetyl-CoA is a central hub in cellular metabolism.

Diagram 2: Experimental Workflow for Enzyme Kinetics

Workflow for determining enzyme kinetic parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. In vitro activity assays for MYST histone acetyltransferases and adaptation for high-throughput inhibitor screening - PMC [pmc.ncbi.nlm.nih.gov]

Acetyl Coenzyme A Trilithium Salt: A Key Substrate for Carnitine Acetyltransferase in Research and Drug Development

Application Note

Introduction

Carnitine Acetyltransferase (CrAT), an essential enzyme in cellular metabolism, catalyzes the reversible transfer of an acetyl group from acetyl-coenzyme A (acetyl-CoA) to L-carnitine, forming acetyl-L-carnitine and free coenzyme A (CoA).[1][2] This reaction is pivotal for regulating the intracellular ratio of acetyl-CoA to free CoA, a critical factor in energy homeostasis and metabolic flexibility.[3] Acetyl coenzyme A trilithium salt is a stable and highly pure form of acetyl-CoA, making it an ideal substrate for in vitro studies of CrAT activity. These studies are fundamental in understanding the enzyme's role in various physiological and pathological processes, including fatty acid metabolism, glucose homeostasis, and neurological disorders, and are integral to the development of therapeutic agents targeting these pathways.

Biological Significance of Carnitine Acetyltransferase

CrAT is primarily located in the mitochondrial matrix, with isoforms also present in peroxisomes and the endoplasmic reticulum.[2] Its main functions include:

• Buffering the Acetyl-CoA Pool: CrAT helps to maintain a stable pool of acetyl-CoA by converting excess acetyl-CoA to acetyl-L-carnitine, which can be stored or transported out of the mitochondria. This prevents the accumulation of acetyl-CoA, which can inhibit key metabolic enzymes like pyruvate (B1213749) dehydrogenase.

• Facilitating Fatty Acid Metabolism: By regenerating free CoA, CrAT supports the continuous beta-oxidation of fatty acids, a major source of cellular energy.[4]

• Inter-organelle Transport of Acetyl Groups: Acetyl-L-carnitine can be transported across mitochondrial and cellular membranes, allowing for the shuttling of acetyl groups between different cellular compartments.

Dysregulation of CrAT activity has been implicated in various metabolic diseases, including type 2 diabetes and obesity, making it a promising target for drug development.

Acetyl Coenzyme A Trilithium Salt in CrAT Assays

The enzymatic activity of CrAT is commonly determined by monitoring the rate of product formation. A widely used method is a continuous spectrophotometric assay that measures the release of free CoA. In this assay, the thiol group of the newly formed CoA reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored product, 2-nitro-5-thiobenzoic acid (TNB), which can be quantified by measuring the absorbance at 412 nm. Acetyl coenzyme A trilithium salt serves as the essential acetyl group donor in this reaction.

Quantitative Data

The following tables summarize key quantitative data for the carnitine acetyltransferase reaction.

Table 1: Michaelis-Menten Constants (Km)

Substrate	Enzyme Source	Km Value	Reference
Acetyl-CoA	Human (recombinant)	240 µM	[5]
L-Carnitine	Pigeon Breast Muscle	~0.10 mM

Table 2: Optimal Reaction Conditions

Parameter	Optimal Value	Reference
pH	7.3 - 8.0
Temperature	25°C

Signaling and Metabolic Pathways

The role of Carnitine Acetyltransferase in cellular metabolism is multifaceted, primarily revolving around the management of the acetyl-CoA pool.

References

• 1. Some kinetic studies on the mechanism of action of carnitine acetyltransferase | CoLab [colab.ws]
• 2. Carnitine acetyltransferase - Proteopedia, life in 3D [proteopedia.org]
• 3. Evidence of a Preferred Kinetic Pathway in the Carnitine Acetyltransferase Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. uniprot.org [uniprot.org]

Application Notes and Protocols: Acetyl Coenzyme A Trilithium Salt in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl coenzyme A (acetyl-CoA) is a central metabolite at the crossroads of carbohydrate, fat, and protein metabolism.[1][2][3] It serves as the primary donor of acetyl groups for a variety of biochemical transformations, most notably in the citric acid cycle for energy production and as a fundamental precursor for the biosynthesis of fatty acids and cholesterol.[1][2][] Furthermore, acetyl-CoA is the key substrate for histone acetyltransferases (HATs), playing a critical role in the epigenetic regulation of gene expression through the acetylation of histone proteins.[1][5][6] The trilithium salt of acetyl-CoA is favored in research settings for its enhanced stability and solubility.[2][7]

These application notes provide a comprehensive guide to the use of acetyl coenzyme A trilithium salt in cell culture, detailing its applications in studying cellular metabolism, protein acetylation, and gene regulation. Included are detailed protocols for in vitro assays and a summary of its physicochemical properties.

Physicochemical Properties and Handling

Proper handling and storage of acetyl coenzyme A trilithium salt are critical for maintaining its stability and ensuring experimental reproducibility. It is a hygroscopic, lyophilized powder that is sensitive to moisture.[2][7]

Table 1: Physicochemical and Storage Properties of Acetyl Coenzyme A Trilithium Salt

Property	Value	References
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃	[2]
Molecular Weight	881.0 g/mol	[2]
Purity (Enzymatic Assay)	≥83%	[2]
Purity (HPLC)	≥93%	[2]
Solubility in Water	100 mg/mL	[2]
Storage Temperature	-20°C, desiccated	[2]
Solution pH Stability	Most stable between pH 3.5 and 5.0	[2]
Stock Solution Storage	Aliquots at -20°C for up to two weeks; -80°C for up to 6 months. Avoid repeated freeze-thaw cycles.	[7]

Core Applications in Cell Culture

In Vitro Enzymatic Assays: Histone Acetyltransferase (HAT) Activity

Acetyl-CoA is the acetyl donor for HATs, making it an indispensable component of in vitro HAT activity assays.[6][8][9] These assays are crucial for characterizing HAT enzyme kinetics, screening for inhibitors, and understanding the mechanisms of gene regulation.

Metabolic Labeling Studies

While acetyl-CoA itself is membrane-impermeable, isotopic labeling of more permeable precursors like acetate (B1210297) can be used to trace the incorporation of acetyl groups into proteins and lipids within cultured cells.[8] This allows for the study of dynamic cellular processes like histone acetylation and fatty acid synthesis.[5][8]

Lipid Biosynthesis Research

Acetyl-CoA is the foundational building block for the synthesis of fatty acids and cholesterol.[][10][11] Supplementing cell-free systems or permeable cell models with acetyl-CoA can be used to study the regulation of lipid metabolism.

Gene Expression and Cell Growth Studies

The availability of nuclear acetyl-CoA is directly linked to histone acetylation and the transcriptional activation of growth-related genes.[5][12] Studies have shown that intracellular levels of acetyl-CoA correlate with cell growth and proliferation, making it a key metabolic signal.[5]

Experimental Protocols

Protocol 1: Preparation of Acetyl-CoA Trilithium Salt Stock Solution

This protocol details the preparation of a 10 mM stock solution, a common starting concentration for many in vitro assays.

Materials:

• Acetyl Coenzyme A Trilithium Salt (lyophilized powder)

• Nuclease-free water, chilled to 4°C

• Sterile microcentrifuge tubes

• Sterile, filter-tipped pipettes

• Vortex mixer

• Ice bucket

• Desiccator

Procedure:

• Equilibration: Transfer the vial of acetyl-CoA trilithium salt from -20°C storage to a desiccator at room temperature for 15-20 minutes to prevent condensation.[7]

• Calculation: Determine the mass of acetyl-CoA trilithium salt needed for your desired volume and concentration. For a 10 mM solution, use the molecular weight (881.0 g/mol ).

• Weighing: In a sterile microcentrifuge tube, quickly and carefully weigh the calculated amount of powder, minimizing its exposure to air.[7]

• Dissolution: Add the appropriate volume of chilled, nuclease-free water to the powder.[7]

• Mixing: Gently vortex the tube while keeping it on ice until the powder is fully dissolved. The solution should be clear and colorless.[7]

• Aliquoting: Immediately dispense the stock solution into single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes.[7]

• Storage: Store the aliquots at -80°C for long-term use (up to 6 months) or at -20°C for short-term use (up to 2 weeks).[7]

Protocol 2: In Vitro Histone Acetyltransferase (HAT) Colorimetric Assay

This protocol provides a non-radioactive method to measure the activity of a purified HAT enzyme.

Materials:

• Purified HAT enzyme (e.g., p300)

• Histone H3 peptide or full-length histone H3

• 10 mM Acetyl Coenzyme A Trilithium Salt stock solution

• HAT Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 1 mM PMSF[8]

• Developing solution containing a thiol-sensitive probe (e.g., DTNB)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Dilute the purified HAT enzyme and histone H3 substrate to their desired working concentrations in HAT Assay Buffer.[8]

  • Prepare the 10 mM Acetyl-CoA solution as described in Protocol 1.[8]

• Assay Setup (in triplicate in a 96-well plate): [8]

  • Enzyme + Substrate + Acetyl-CoA: 20 µL HAT Assay Buffer, 10 µL HAT enzyme, 10 µL histone H3, 10 µL Acetyl-CoA.[8]

  • No Enzyme Control: 30 µL HAT Assay Buffer, 10 µL histone H3, 10 µL Acetyl-CoA.[8]

  • No Substrate Control: 30 µL HAT Assay Buffer, 10 µL HAT enzyme, 10 µL Acetyl-CoA.[8]

• Incubation: Incubate the plate at 37°C for 60 minutes.[8]

• Detection: Add 50 µL of the developing solution to each well and incubate at room temperature for 15 minutes.[8]

• Measurement: Read the absorbance at the appropriate wavelength for the chosen probe (e.g., 412 nm for DTNB).[8]

• Data Analysis: Subtract the background absorbance from the control wells and calculate the HAT activity based on a standard curve of free Coenzyme A.[8]

Visualizations: Pathways and Workflows

Caption: Central role of Acetyl-CoA in metabolism and histone acetylation.

Caption: Workflow for preparing Acetyl-CoA stock solution.

Caption: Experimental workflow for an in vitro HAT assay.

References

• 1. Acetyl-CoA - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Acetyl-CoA: An interplay between metabolism and epigenetics in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acetyl-CoA Induces Cell Growth and Proliferation by Promoting the Acetylation of Histones at Growth Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. revvity.com [revvity.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Brain Lipid Biosynthesis - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Acetyl-CoA and the Regulation of Metabolism: Mechanisms and Consequences - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Acetyl Coenzyme A Trilithium Salt by HPLC

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantification of acetyl coenzyme A (acetyl-CoA) trilithium salt using High-Performance Liquid Chromatography (HPLC) with UV detection. Acetyl-CoA is a central metabolite in cellular processes, including the Krebs cycle and fatty acid biosynthesis, making its accurate quantification essential for metabolic research and drug development.[1]

Principle

This method employs reversed-phase HPLC to separate acetyl-CoA from other cellular components. The separation is based on the differential partitioning of the analyte between a nonpolar stationary phase (C18 column) and a polar mobile phase.[1] Detection is achieved by monitoring the UV absorbance of acetyl-CoA at 259 nm, which is characteristic of the adenine (B156593) ring in the coenzyme A moiety.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of this HPLC method for acetyl-CoA analysis.

Table 1: Chromatographic Conditions and Performance

Parameter	Value
HPLC Column	Reversed-phase C18, 150 x 3 mm, 3 µm, 120 Å
Guard Column	C18, 4 x 2 mm
Mobile Phase	100 mM monosodium phosphate (B84403), 75 mM sodium acetate (B1210297), pH 4.6, with 6% acetonitrile (B52724) (v/v)[1]
Flow Rate	0.5 mL/min[1]
Detection Wavelength	259 nm[1]
Injection Volume	30 µL[1]
Run Time	Approximately 12 minutes[1]
Retention Time (Acetyl-CoA)	~7.8 minutes[1]
Retention Time (CoA)	~3.8 minutes[1]
Limit of Detection (LOD)	0.36 pmol per injection (0.012 µM)[1]
Recovery	95-97%[1][3][4][5]
Coefficient of Variation	<1% for standard solutions, 1-3% for biological samples[1][3][4][5]

Table 2: Stability of Acetyl Coenzyme A Trilithium Salt

Condition	Stability
Lyophilized Powder	Stable for at least 12 months at -20°C, desiccated[6][7]
Aqueous Solution (pH 3.5-5.0)	Up to 2 weeks at -20°C; Up to 6 months at -80°C (aliquoted to avoid freeze-thaw cycles)[6][7]

Experimental Protocols

Reagent and Standard Preparation

• Mobile Phase: Prepare a solution of 100 mM monosodium phosphate and 75 mM sodium acetate in deionized water. Adjust the pH to 4.6 and add acetonitrile to a final concentration of 6% (v/v).[1]

• Stock Solutions: Prepare 1-10 mM stock solutions of acetyl coenzyme A trilithium salt and coenzyme A in deionized water.[1]

• Calibration Standards: Prepare a series of calibration standards (e.g., 0-5 µM) by serial dilution of the stock solutions in 5% aqueous perchloric acid (PCA).[1]

Sample Preparation

Acetyl-CoA is unstable, so it is crucial to perform extraction quickly and keep samples on ice.[8]

• Cell Cultures:

  • Wash cells with ice-cold PBS.

  • Resuspend the cell pellet in 0.3 mL of ice-cold 5% PCA solution containing 50 µM dithiothreitol (B142953) (DTT).[1][3]

  • Incubate on ice for 10 minutes, vortexing several times.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.[1]

  • Collect the supernatant for immediate HPLC analysis.[1]

• Tissue Samples (e.g., liver, brain, kidney):

  • Rapidly excise tissue and immediately freeze in liquid nitrogen.[1]

  • To 10-20 mg of frozen tissue, add 200 µL of ice-cold 5% PCA containing 50 µM DTT.[1]

  • Vortex and homogenize by brief sonication.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.[1]

  • Collect the supernatant for HPLC analysis.[1]

• Plasma Samples:

  • To 50 µL of plasma, add 250 µL of ice-cold 5% PCA supplemented with 50 µM DTT.[1][3]

  • Vortex and then centrifuge at 14,000 x g for 10 minutes at 4°C.[1]

  • Collect the supernatant for analysis.[1]

HPLC Analysis

• Equilibrate the HPLC system with the mobile phase at a flow rate of 0.5 mL/min until a stable baseline is achieved.[1]

• Set the autosampler temperature to 4°C.[1]

• Inject 30 µL of the prepared standards and samples.[1]

• Monitor the elution profile at 259 nm.[1]

Data Analysis

• Integrate the peak area for acetyl-CoA in both standards and samples.[1]

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.[1]

• Determine the concentration of acetyl-CoA in the samples by interpolating their peak areas from the calibration curve.[1]

Visualizations

Caption: Experimental workflow for HPLC analysis of Acetyl-CoA.

Caption: Logical diagram of the HPLC system components.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection [ouci.dntb.gov.ua]
• 5. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Enzymatic Assay for Measuring Acetyl-CoA Concentration

Introduction

Acetyl-Coenzyme A (Acetyl-CoA) is a pivotal metabolite at the crossroads of numerous essential biochemical pathways, including the tricarboxylic acid (TCA) cycle, fatty acid metabolism, and cholesterol biosynthesis.[1][2][3] It also serves as the acetyl group donor for histone acetylation, a key epigenetic modification.[1][4][5] Given its central role, the accurate quantification of acetyl-CoA levels is crucial for researchers in various fields, including metabolic research, oncology, and neurology, as well as for professionals in drug development assessing the impact of therapeutic compounds on cellular metabolism.[6][7] This document provides a detailed protocol for a highly sensitive fluorometric enzymatic assay to determine acetyl-CoA concentrations in a variety of biological samples.[4][5]

The assay is based on a coupled enzymatic reaction.[4][6] Initially, any free Coenzyme A (CoA) in the sample is chemically quenched. Subsequently, acetyl-CoA is hydrolyzed to release CoA. This newly formed CoA then participates in a series of enzymatic reactions that lead to the production of a highly fluorescent product. The fluorescence intensity is directly proportional to the amount of acetyl-CoA present in the sample.[1][5][7]

Target Audience

These application notes are intended for researchers, scientists, and drug development professionals who require a reliable and sensitive method for quantifying acetyl-CoA in biological samples such as cell lysates and tissue homogenates.[7]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the enzymatic acetyl-CoA assay, providing a clear comparison of its performance characteristics.

Parameter	Value	Source
Detection Method	Fluorometric	[4][6][7]
Excitation Wavelength	535 nm	[1][4][5]
Emission Wavelength	587 nm or 589 nm	[1][4][5]
Detection Limit	~0.4 µM	[1][5]
Assay Range (Pmole)	10 - 100 pmol	[1]
Assay Range (Nmole)	0.2 - 1 nmol	[4]
Sample Type	Cell lysates, Tissue homogenates	[1][4][7]

Experimental Protocols

This section provides a detailed methodology for the enzymatic assay of acetyl-CoA.

I. Materials and Reagents

• Acetyl-CoA Assay Buffer

• PicoProbe™ (in DMSO)

• Conversion Enzyme

• Acetyl-CoA Enzyme Mix

• Acetyl-CoA Substrate Mix (lyophilized)

• CoA Quencher

• Quench Remover (lyophilized)

• Acetyl-CoA Standard (lyophilized)

• 96-well black plates with clear bottoms

• Microplate reader capable of fluorescence detection

• Perchloric acid (PCA), 1N

• Potassium bicarbonate (KHCO3), 3M

• Deionized water (dH2O)

II. Reagent Preparation

• Acetyl-CoA Assay Buffer : Warm to room temperature before use.[1]

• PicoProbe™ : Thaw at room temperature.

• Acetyl-CoA Substrate Mix : Reconstitute the lyophilized powder in 220 µL of Acetyl-CoA Assay Buffer. This solution is stable for up to two months when stored at -20°C.[4]

• Quench Remover : Reconstitute the lyophilized powder in 220 µL of dH2O. Keep on ice during use and store at -20°C.[1][4]

• Acetyl-CoA Standard (10 mM) : Reconstitute the lyophilized standard in 100 µL of dH2O to create a 10 mM stock solution. Keep on ice during use and store at -20°C.[1][4]

III. Sample Preparation

Enzymes present in biological samples can interfere with the assay. Therefore, deproteinization is a critical step.[1]

For Tissue Samples:

• Rapidly freeze 20-1000 mg of tissue in liquid nitrogen or a dry ice/methanol bath.[1][4]

• Pulverize the frozen tissue.

• Add 2 µL of 1N perchloric acid per mg of tissue. Keep the sample on ice.[1]

• Homogenize or sonicate the sample thoroughly.

• Centrifuge the homogenate at 10,000 x g for 10 minutes.[2]

• Carefully collect the supernatant and neutralize it by adding 3M KHCO3. Add the KHCO3 in small aliquots while vortexing until the cessation of bubble evolution.[1][2]

• Place the neutralized sample on ice for 5 minutes.

• Centrifuge for 2 minutes to pellet the potassium perchlorate (B79767) (KClO4).[1]

• The supernatant is now ready for the assay.

For Cell Samples:

• Homogenize the cell pellet in an appropriate ice-cold extraction solvent.[8]

• Proceed with the deproteinization steps as described for tissue samples (steps 4-9).[2]

IV. Standard Curve Preparation

Prepare a fresh standard curve for each assay. All standards and samples should be run in duplicate.[4]

For the 0-100 pmol range:

• Dilute the 10 mM Acetyl-CoA Standard 100-fold with dH2O to obtain a 0.1 mM solution.[1]

• Further dilute the 0.1 mM solution 50-fold with dH2O to get a 2 µM (2 pmol/µL) working solution.[1][4]

• Add 0, 10, 20, 30, 40, and 50 µL of the 2 µM standard to a series of wells in a 96-well plate.

• Adjust the volume in each well to 50 µL with Acetyl-CoA Assay Buffer. This will generate standards of 0, 20, 40, 60, 80, and 100 pmol/well.[4]

For the 0-1000 pmol range:

• Dilute the 10 mM Acetyl-CoA Standard 100-fold with dH2O to obtain a 0.1 mM solution.

• Further dilute the 0.1 mM solution 5-fold with dH2O to get a 0.02 mM (20 pmol/µL) working solution.

• Add 0, 10, 20, 30, 40, and 50 µL of the 0.02 mM standard to a series of wells.

• Adjust the volume to 50 µL/well with Acetyl-CoA Assay Buffer to generate standards of 0, 200, 400, 600, 800, and 1000 pmol/well.[4]

V. Assay Procedure

• Add 10 µL of your prepared sample into duplicate wells of a 96-well plate.[4] For each sample, prepare a corresponding background well.

• Bring the volume in all sample and background wells to 50 µL with Acetyl-CoA Assay Buffer.

• Quenching: Add 10 µL of CoA Quencher to each standard and sample well (not the background wells). Incubate for 5 minutes at room temperature.[4]

• Add 2 µL of Quench Remover to all wells, mix, and incubate for an additional 5 minutes at room temperature.[4]

• Reaction Mix Preparation: Prepare a master mix for the samples and a separate one for the background controls. For each well, you will need:

  • Sample Reaction Mix:

    • 44 µL Acetyl-CoA Assay Buffer

    • 2 µL PicoProbe™

    • 2 µL Acetyl-CoA Substrate Mix

    • 2 µL Conversion Enzyme

  • Background Reaction Mix:

    • 46 µL Acetyl-CoA Assay Buffer

    • 2 µL PicoProbe™

    • 2 µL Acetyl-CoA Substrate Mix

• Add 50 µL of the appropriate Reaction Mix to each well.

• Incubate the plate for 10 minutes at 37°C, protected from light.[1]

• Measure the fluorescence at Ex/Em = 535/589 nm using a microplate reader.[1]

VI. Data Analysis

• Subtract the fluorescence value of the 0 pmol standard (blank) from all standard readings.

• Plot the background-subtracted fluorescence values of the standards against the corresponding pmol of Acetyl-CoA to generate a standard curve.

• For each sample, subtract the fluorescence reading of its corresponding background well from the sample well reading to get the corrected fluorescence.

• Use the corrected fluorescence of your samples to determine the amount of Acetyl-CoA from the standard curve.

• The concentration of Acetyl-CoA in the sample can be calculated as follows: Concentration = (Amount of Acetyl-CoA from standard curve / Volume of sample added to the well)

Visualizations

Caption: Experimental workflow for the enzymatic assay of acetyl-CoA.

Caption: Biochemical pathway of the coupled enzymatic reaction for acetyl-CoA detection.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mybiosource.com [mybiosource.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. apexbt.com [apexbt.com]
• 6. Acetyl Coenzyme A Assay Kit, MAK566, 100 Tests, Sigma-Aldrich [sigmaaldrich.com]
• 7. affigen.com [affigen.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Acetyl Coenzyme A Trilithium Salt in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl Coenzyme A (Acetyl-CoA) is a pivotal metabolite at the crossroads of numerous essential biochemical pathways, including cellular respiration, fatty acid metabolism, and biosynthesis.[1][2] Its primary role is to deliver the acetyl group to the citric acid cycle for energy production and to serve as a fundamental building block for the synthesis of fatty acids, cholesterol, and other critical biomolecules.[1][2] The trilithium salt of Acetyl-CoA is a preferred form in research due to its enhanced stability and solubility, making it an invaluable tool for investigating metabolic pathways, conducting enzymatic assays, and screening potential therapeutic agents.[1][3] These application notes provide a comprehensive guide to the use of acetyl coenzyme A trilithium salt in metabolomics research, offering detailed protocols and quantitative data to support experimental design and execution.

Physicochemical Properties and Handling

Acetyl coenzyme A trilithium salt is a white, lyophilized powder that is sensitive to moisture.[1] Proper storage and handling are critical to maintain its integrity for experimental use.

Table 1: Physicochemical Properties of Acetyl Coenzyme A Trilithium Salt

Property	Value	References
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃	[1][4]
Molecular Weight	~881.0 g/mol	[1]
Purity (Enzymatic Assay)	≥83%	[1][3]
Purity (HPLC)	≥93%	[1][3]
Solubility in Water	100 mg/mL	[1][3]
Storage Temperature	-20°C, desiccated	[1]

Aqueous solutions of acetyl-CoA are most stable at a pH between 3.5 and 5.0.[1] Under these conditions, they can be heated to 100°C with minimal decomposition. However, the compound is susceptible to hydrolysis in strongly acidic or alkaline solutions.[1] For biochemical assays, it is recommended to prepare fresh solutions. If storage is necessary, aqueous stock solutions can be aliquoted and stored at -20°C for up to two weeks or at -80°C for up to six months.[5][6]

Central Role in Metabolism

Acetyl-CoA is a central node in metabolism, linking carbohydrate, fat, and protein catabolism to energy production and anabolic pathways.

Figure 1. Central role of Acetyl-CoA in major metabolic pathways.

Experimental Protocols

Protocol 1: Preparation of Acetyl-CoA Trilithium Salt Stock Solution

This protocol details the preparation of a 10 mM stock solution.

Materials:

• Acetyl Coenzyme A Trilithium Salt (lyophilized powder)[6]

• Nuclease-free water, chilled to 4°C[6]

• Sterile microcentrifuge tubes[6]

• Sterile filter tips and pipettes[6]

• Vortex mixer[6]

• Ice bucket[6]

Procedure:

• Equilibration: To prevent condensation, allow the vial of acetyl-CoA trilithium salt to equilibrate to room temperature in a desiccator for 15-20 minutes before opening.[6]

• Weighing: Quickly and carefully weigh the required amount of acetyl-CoA powder in a sterile microcentrifuge tube. Minimize exposure to atmospheric moisture.[6]

• Dissolution: Add the appropriate volume of chilled, nuclease-free water to the powder.[6]

• Mixing: Gently vortex the tube until the powder is fully dissolved. The solution should be clear and colorless. Keep the tube on ice.[6]

• Aliquoting: Immediately aliquot the stock solution into single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

• Storage: Store aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term use (up to 2 weeks).[6]

Verification of Concentration: The concentration of the stock solution can be verified spectrophotometrically by measuring the absorbance at 260 nm (molar extinction coefficient ε = 16,400 M⁻¹cm⁻¹ in water).[6]

Figure 2. Workflow for preparing Acetyl-CoA trilithium salt stock solution.

Protocol 2: Sample Preparation for Acyl-CoA Analysis from Biological Tissues

This protocol provides a general framework for the extraction of acyl-CoAs from biological tissues for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Liquid nitrogen[7]

• Pre-chilled mortar and pestle[7]

• Pre-chilled microcentrifuge tubes[7]

• Ice-cold extraction solvent (e.g., 0.5 M perchloric acid or acetonitrile/methanol/water mixture)[8]

• Internal standards[7]

• Vortex mixer[7]

• Centrifuge[7]

• Vacuum concentrator[7]

Procedure:

• Metabolic Quenching: Immediately freeze-clamp tissues in liquid nitrogen to halt enzymatic activity.[7]

• Tissue Pulverization: Grind the frozen tissue to a fine, homogenous powder in a pre-chilled mortar containing liquid nitrogen.[7]

• Extraction: Transfer a known weight of the powdered tissue (e.g., ~20 mg) to a pre-chilled microcentrifuge tube. Add a 20-fold excess (v/w) of ice-cold extraction solvent and internal standards.[7][8]

• Homogenization: Vortex the tube vigorously for 1 minute.[7]

• Centrifugation: Centrifuge the homogenate to pellet proteins and cell debris.[8]

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new clean tube.[7]

• Drying: Dry the supernatant completely in a vacuum concentrator. This step is crucial for concentrating the sample and improving stability.[7]

• Storage: Store the dried pellet at -80°C until LC-MS/MS analysis.[7]

Table 2: Comparison of Extraction Solvents for Acyl-CoA Analysis

Extraction Solvent	Target Acyl-CoAs	Reference
0.5 M Perchloric Acid	Water-soluble short-chain acyl-CoAs	[8]
Acetonitrile/Methanol/Water (2:2:1, v/v/v)	Broader range of short- and long-chain acyl-CoAs	[8]

Protocol 3: In Vitro Histone Acetyltransferase (HAT) Assay

This protocol describes a non-radioactive, colorimetric assay to measure the activity of a purified HAT enzyme.

Materials:

• Purified HAT enzyme (e.g., p300)[9]

• Histone H3 peptide substrate[9]

• Acetyl Coenzyme A Trilithium Salt[9]

• HAT assay buffer (50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 1 mM PMSF)[9]

• Developing solution (containing a thiol-sensitive probe like DTNB)[9]

• 96-well microplate and plate reader[9]

Procedure:

• Reagent Preparation:

  • Dissolve Acetyl Coenzyme A Trilithium Salt in HAT assay buffer to a final concentration of 10 mM.[9]

  • Dilute the purified HAT enzyme and histone H3 substrate to the desired working concentrations in HAT assay buffer.[9]

• Assay Setup (in triplicate in a 96-well plate):

  • Enzyme + Substrate + Acetyl-CoA: 20 µL HAT assay buffer, 10 µL HAT enzyme, 10 µL histone H3, 10 µL Acetyl-CoA.[9]

  • No Enzyme Control: 30 µL HAT assay buffer, 10 µL histone H3, 10 µL Acetyl-CoA.[9]

  • No Substrate Control: 30 µL HAT assay buffer, 10 µL HAT enzyme, 10 µL Acetyl-CoA.[9]

• Incubation: Incubate the plate at 37°C for 60 minutes.[9]

• Detection:

  • Add 50 µL of the developing solution to each well.[9]

  • Incubate at room temperature for 15 minutes.[9]

  • Measure the absorbance at the appropriate wavelength (e.g., 412 nm for DTNB).[9]

• Data Analysis:

  • Subtract the background absorbance (No Enzyme Control) from the sample wells.[9]

  • Calculate the HAT activity based on a standard curve of free Coenzyme A.[9]

Figure 3. General workflow for an in vitro HAT assay.

Quantitative Data in Metabolomics

The accurate quantification of acetyl-CoA is crucial for understanding metabolic regulation. Liquid chromatography coupled to mass spectrometry (LC-MS) is the most frequently used method due to its superior sensitivity.[10][11]

Table 3: Example Standard Curve Concentrations for Acetyl-CoA Quantification

Standard	Concentration (pmol/well)	Assay Type	Reference
Fluorometric Assay
Standard 1	0 (blank)	Fluorometric	[12]
Standard 2	20	Fluorometric	[12]
Standard 3	40	Fluorometric	[12]
Standard 4	60	Fluorometric	[12]
Standard 5	80	Fluorometric	[12]
Standard 6	100	Fluorometric	[12]
LC-MS/MS
Stock Solution	15 mM	LC-MS/MS	[8]
Serial Dilutions	2.5 x 10⁻⁴ to 5 x 10⁻¹¹ M	LC-MS/MS	[8]

Conclusion

Acetyl coenzyme A trilithium salt is an indispensable reagent for the study of cellular metabolism. Its central role in linking major metabolic pathways makes it a key molecule of interest for researchers in basic science and drug development.[13] The enhanced stability and solubility of the trilithium salt facilitate its use in a wide range of in vitro assays and for accurate quantification in metabolomics studies.[1] The detailed protocols and data presented in these application notes provide a robust framework for researchers to investigate the multifaceted roles of acetyl-CoA in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. Difference Between Acyl-CoA and Acetyl-CoA in Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. scbt.com [scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. chemimpex.com [chemimpex.com]

Application Notes: In Vitro Acetylation Assays Using Acetyl Coenzyme A Trilithium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein acetylation is a crucial post-translational modification (PTM) that governs a wide array of cellular functions, including gene expression, signal transduction, and metabolism.[1] This process is catalyzed by acetyltransferases, which transfer an acetyl group from the donor molecule, acetyl coenzyme A (acetyl-CoA), to a target protein, commonly on lysine (B10760008) residues.[1] In vitro acetylation assays are indispensable tools for characterizing the activity of these enzymes, screening for inhibitors, and understanding the mechanisms of acetylation-dependent pathways. Acetyl coenzyme A trilithium salt is a frequently used acetyl donor in these assays due to its high purity, stability, and solubility.[2] These notes provide detailed protocols and quantitative data for performing in vitro acetylation assays using this reagent.

Acetyl Coenzyme A Trilithium Salt: Properties and Handling

Acetyl coenzyme A trilithium salt is a lyophilized powder known for its stability and high solubility in aqueous solutions, making it a reliable reagent for enzymatic assays.[2][3] Proper handling and storage are essential to maintain its integrity. It is recommended to store the lyophilized powder desiccated at -20°C.[2] For experimental use, fresh aqueous solutions should be prepared. If storage is necessary, stock solutions can be aliquoted and stored at -20°C for up to two weeks or at -80°C for up to six months to minimize degradation.[3][4]

Table 1: Physicochemical Properties of Acetyl Coenzyme A Trilithium Salt

Property	Value	References
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃	[2]
Molecular Weight	881.0 g/mol	[2]
Appearance	White lyophilized powder	[2][5]
Purity (HPLC)	≥93%	[2][3]
Purity (Enzymatic)	≥83%	[2][4][5]
Solubility in Water	100 mg/mL	[2][3]
Storage Temperature	-20°C, desiccated	[2][4]

Signaling Pathway: Histone Acetylation

A primary example of protein acetylation is the modification of histones by Histone Acetyltransferases (HATs). This process is fundamental to the regulation of gene expression. HATs utilize acetyl-CoA to neutralize the positive charge on lysine residues of histone tails, which weakens the interaction between histones and the negatively charged DNA backbone.[6] This leads to a more relaxed chromatin structure (euchromatin), rendering DNA more accessible to transcription factors and promoting gene transcription.[6][7]

Simplified pathway of histone acetylation.[3]

General Experimental Workflow

A typical in vitro acetylation assay follows a standardized workflow, regardless of the specific detection method. Key steps include careful reagent preparation, initiation of the enzymatic reaction, controlled incubation, and signal detection, followed by data analysis.

General workflow for an in vitro enzymatic assay.[3]

Experimental Protocols

Several methods are available for detecting acetyltransferase activity in vitro. The choice of assay depends on factors such as required sensitivity, throughput, and available equipment.

Protocol 1: Colorimetric HAT Activity Assay (DTNB-based)

This continuous assay measures the production of free Coenzyme A (CoA-SH), a product of the acetylation reaction. CoA-SH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored product that can be quantified by measuring absorbance at 412 nm.[2][3]

1. Materials and Reagents:

• Assay Buffer: 100 mM Tris-HCl, pH 8.0.[2]

• Enzyme: Purified recombinant Histone Acetyltransferase (HAT), e.g., p300/CBP.

• Substrate: Histone H3 or H4 peptide.

• Acetyl-CoA Stock: 10 mM Acetyl Coenzyme A Trilithium Salt in nuclease-free water.[2][3]

• DTNB Solution: 10 mM in Assay Buffer.[2]

• Microplate Reader capable of reading absorbance at 412 nm.

• 96-well Microplate.

2. Procedure:

• Prepare a reaction master mix in a microcentrifuge tube containing the Assay Buffer, DTNB solution, and histone peptide substrate.

• Add the HAT enzyme to the master mix to a final concentration of 10-50 nM.[3]

• Aliquot the reaction mixture into the wells of a 96-well plate.

• Initiate the reaction by adding the Acetyl-CoA solution to each well. The final concentration should be at or near its Km value.[3]

• Immediately place the plate in a microplate reader pre-set to 30°C.

• Measure the absorbance at 412 nm kinetically for 5-10 minutes.[2]

3. Data Analysis:

• Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve using the Beer-Lambert law (ε for TNB at 412 nm is 14,150 M⁻¹cm⁻¹).

• Determine kinetic parameters (Km, Vmax) by measuring the reaction rate at varying concentrations of acetyl-CoA or the histone substrate.

Protocol 2: Fluorescence-Based HAT Activity Assay (CPM-based)

This method also detects the release of free CoA-SH. The thiol-reactive probe 7-diethylamino-3-(4′-maleimidylphenyl)-4-methylcoumarin (CPM) is non-fluorescent until it reacts with the thiol group of CoA-SH, producing a highly fluorescent conjugate.[8][9][10] This provides a sensitive, real-time method to monitor enzyme activity.

1. Materials and Reagents:

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 0.1 mM EDTA.[3]

• Enzyme: Purified recombinant HAT.

• Substrate: Histone H3 or H4 peptide.

• Acetyl-CoA Stock: 10 mM Acetyl Coenzyme A Trilithium Salt in nuclease-free water.

• CPM Stock Solution: 4 mg/mL in DMSO.

• Fluorescence Microplate Reader (Excitation ~390 nm, Emission ~479 nm).[8]

• 96-well, black, flat-bottom plate.

2. Procedure:

• Set up the enzymatic reaction in the wells of the 96-well plate. To each well, add Assay Buffer, HAT enzyme (e.g., 10-50 nM), and histone substrate.

• Pre-incubate the plate at 30°C for 10 minutes.

• Initiate the reaction by adding Acetyl-CoA.

• Incubate at 30°C for 30-60 minutes.[3]

• Stop the reaction and detect the product by adding the CPM stock solution to the reaction mixture.

• Incubate for an additional 15 minutes at room temperature to allow the CPM-CoA-SH reaction to complete.

• Measure the fluorescence intensity using a microplate reader.[8]

3. Data Analysis:

• Generate a standard curve using known concentrations of CoA-SH to convert fluorescence units into the amount of product formed.

• Calculate the initial reaction velocity.

• The assay can be adapted for high-throughput screening of HAT inhibitors by including compounds of interest in the reaction mixture.

Protocol 3: Radiometric HAT Activity Assay ([³H]-Acetyl-CoA)

This is a classic, highly sensitive endpoint assay that measures the direct incorporation of a radiolabeled acetyl group onto a substrate.[7][11]

1. Materials and Reagents:

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 1 mM PMSF.[11][12]

• Enzyme: Purified recombinant HAT.

• Substrate: Histone H3 or H4 peptide.

• [³H]-Acetyl Coenzyme A Trilithium Salt.

• Unlabeled ("cold") Acetyl-CoA for adjusting specific activity.[7]

• P81 Phosphocellulose Filter Paper. [11]

• Wash Buffer: 50 mM sodium carbonate, pH 9.0.[11]

• Scintillation Fluid and Scintillation Counter. [11]

2. Procedure:

• Prepare a reaction mixture containing the Assay Buffer, HAT enzyme, and histone peptide substrate in a microcentrifuge tube.[11]

• Initiate the reaction by adding [³H]-Acetyl-CoA. The final concentration and specific activity can be adjusted with unlabeled acetyl-CoA.

• Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).[11][12]

• Stop the reaction by spotting a portion of the mixture onto P81 phosphocellulose filter paper. The positively charged paper binds the peptide substrate.[11]

• Wash the filter papers three times for 5 minutes each in Wash Buffer to remove unincorporated [³H]-Acetyl-CoA.[11][12]

• Perform a final wash with acetone (B3395972) and allow the filter papers to air dry.[12]

• Place the dry filters into scintillation vials, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter.[11]

3. Data Analysis:

• Calculate the amount of incorporated acetyl groups based on the specific activity of the [³H]-Acetyl-CoA and the measured counts per minute (CPM).

• Intra-assay and inter-assay variability can be assessed by running replicates.[11]

Quantitative Data Summary

The following tables provide a summary of typical concentrations and parameters for in vitro acetylation assays compiled from various sources.

Table 2: Typical Reagent Concentrations and Conditions for In Vitro HAT Assays

Parameter	Concentration / Condition	Assay Type	References
HAT Enzyme	10 - 50 nM	Colorimetric / Fluorescent	[3]
Histone Substrate	At or near Km value	General	[3]
Acetyl-CoA	At or near Km value	General	[3]
Incubation Temp.	30°C - 37°C	All	[1][3][11]
Incubation Time	30 - 60 minutes	All	[1][3][11]
Assay Buffer pH	7.5 - 8.1	All	[2][11][12]

Table 3: Comparison of Common Assay Detection Methods

Method	Principle	Detection Limit	Throughput	Key Features	References
Colorimetric (DTNB)	Absorbance of TNB product	~2 ng/well (ELISA-based)	Medium-High	Continuous, kinetic studies possible	[3][13][14]
Fluorometric (CPM)	Fluorescence of CPM-CoA adduct	High sensitivity	High	Suitable for HTS, real-time measurement	[8][9][10]
Radiometric ([³H])	Scintillation counting	Very High sensitivity	Low-Medium	Direct measurement of incorporation, "gold standard"	[7][11]
Immunoblotting	Antibody detection of acetyl-lysine	Variable	Low	Non-radioactive, substrate specificity	[15]
Luminescence (ELISA)	Antibody-based, HRP substrate	High sensitivity	High	Common in commercial kits	[6]

Conclusion

In vitro acetylation assays are powerful techniques for studying the function of acetyltransferase enzymes. The use of high-quality reagents like acetyl coenzyme A trilithium salt is critical for obtaining reproducible and accurate data.[11] The protocols described here for colorimetric, fluorometric, and radiometric detection provide researchers with a versatile toolkit to investigate enzyme kinetics, screen for novel therapeutic modulators, and elucidate the complex roles of protein acetylation in health and disease.[1][15]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Acetylcoenzyme A, Trilithium Salt [sigmaaldrich.com]
• 5. custombiotech.roche.com [custombiotech.roche.com]
• 6. benchchem.com [benchchem.com]
• 7. Acetylation Assays Using Acetyl CoA | Revvity [revvity.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. A fluorescent CPM-based in vitro acetylation assay: A tool for assessing N-terminal acetyltransferase activity and profiling compound activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Fluorescence-Based Acetylation Assay Using Thiol-Sensitive Probes | Springer Nature Experiments [experiments.springernature.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. EpiQuik Total Histone H3 Acetylation Detection Fast Kit (Colorimetric) | EpigenTek [epigentek.com]
• 14. epigenie.com [epigenie.com]
• 15. A Non-Isotopic In Vitro Assay for Histone Acetylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to prevent degradation of acetyl coenzyme A trilithium salt in solution.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of acetyl coenzyme A (acetyl-CoA) trilithium salt in solution to prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized acetyl-CoA trilithium salt powder?

The lyophilized powder is sensitive to moisture and should be stored desiccated at -20°C.[1] Under these conditions, the product remains stable for at least one year.[2]

Q2: What is the recommended solvent for dissolving acetyl-CoA trilithium salt?

Deionized water is the recommended solvent.[1] Acetyl-CoA trilithium salt is readily soluble in water at concentrations up to 100 mg/mL, resulting in a clear and colorless solution.[3]

Q3: What is the optimal pH for acetyl-CoA stability in aqueous solutions?

Aqueous solutions of acetyl-CoA are most stable under neutral to moderately acidic conditions, specifically within a pH range of 3.5 to 5.0.[1][4] The thioester bond is susceptible to hydrolysis in strong acids and degrades more rapidly in alkaline solutions (pH above 8). A recommended storage buffer is 50 mM sodium acetate, pH 5.0.[4]

Q4: How should I store aqueous solutions of acetyl-CoA?

For optimal stability, it is best to prepare aqueous solutions of acetyl-CoA fresh. If storage is necessary, the solution should be aliquoted into single-use tubes to prevent repeated freeze-thaw cycles and stored frozen.[1]

Q5: My experimental results are inconsistent. Could this be due to acetyl-CoA degradation?

Yes, the degradation of acetyl-CoA is a frequent cause of inconsistent experimental outcomes. The high-energy thioester bond in acetyl-CoA is reactive and prone to hydrolysis.[1] Factors such as improper storage temperature, alkaline pH, and multiple freeze-thaw cycles can all contribute to its degradation.[1] It is advisable to confirm the integrity of your stock solution through methods like HPLC or a functional enzymatic assay.[1]

Q6: Is it safe to heat aqueous solutions of acetyl-CoA?

Surprisingly, aqueous solutions with a pH between 3.5 and 5.0 can be heated to 100°C for a brief period without significant decomposition.[1][3] However, this is not a recommended standard procedure.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no signal in an enzymatic assay.	1. Degraded Acetyl-CoA: The stock solution may have hydrolyzed due to improper storage (temperature, pH) or age.[1] 2. Incorrect Buffer pH: The assay buffer may be alkaline, which accelerates the hydrolysis of the thioester bond.	1. Prepare a fresh solution of acetyl-CoA from the lyophilized powder. If possible, verify its concentration and purity via HPLC. Run a positive control with a fresh standard.[1] 2. Check and adjust the pH of the assay buffer to be within the optimal range for both the enzyme and acetyl-CoA stability (ideally between pH 6.8 and 4.0).
High background signal in assays measuring CoA production.	Spontaneous hydrolysis of acetyl-CoA: This can contribute to the background signal.	Run a "no-enzyme" control to measure the rate of spontaneous hydrolysis under your specific assay conditions. Subtract this background rate from the rate of your enzyme-catalyzed reaction.[4]
Variability between experimental replicates.	Differential hydrolysis of acetyl-CoA: Slight variations in timing or temperature across replicates can lead to differing levels of degradation.[4]	Standardize the handling of all samples. Keep solutions on ice and add acetyl-CoA to the reaction mixture just before starting the assay.[5]
Loss of acetyl-CoA during sample preparation for analysis (e.g., HPLC).	Degradation due to inappropriate extraction or storage conditions.	Use an acidic extraction buffer, such as trichloroacetic acid or 5% (w/v) 5-sulfosalicylic acid, to stabilize the thioester bond. Keep samples cold throughout the extraction process and analyze them as quickly as possible.[4]

Quantitative Data Summary

Table 1: Stability of Acetyl-CoA Trilithium Salt Under Various Storage Conditions

Physical State	Storage Temperature	Recommended pH	Stability Duration	Notes
Lyophilized Powder	-20°C (desiccated)	N/A	At least 12 months[1][2]	Moisture-sensitive.[1]
Aqueous Solution	-80°C	3.5 - 7.0	Up to 6 months	Recommended for long-term storage of single-use aliquots.
Aqueous Solution	-20°C	3.5 - 7.0	Up to 2 weeks[1][4]	Suitable for short-term working stocks. Avoid freeze-thaw cycles.

Experimental Protocols

Protocol for Preparation of Acetyl-CoA Stock Solution

This protocol details the standard procedure for preparing stable, ready-to-use aliquots of Acetyl-CoA.

• Pre-equilibration: Before opening, allow the vial of lyophilized acetyl-CoA trilithium salt to equilibrate to room temperature to prevent moisture condensation.[1][5]

• Reconstitution: Reconstitute the powder in high-purity, nuclease-free water or a slightly acidic buffer (e.g., 50 mM sodium acetate, pH 5.0) to a desired stock concentration (e.g., 10 mM).[1][4][5]

• Dissolution: Mix gently by pipetting or brief vortexing until the solution is clear and colorless.[1] Always keep the solution on ice.[5]

• Quantification: Determine the precise concentration of the stock solution spectrophotometrically by measuring the absorbance at 260 nm (extinction coefficient ε = 16,000 M⁻¹cm⁻¹ in H₂O).[4]

• Aliquoting: Immediately dispense the stock solution into single-use, low-retention microcentrifuge tubes. The volume of the aliquots should be suitable for a single experiment to prevent material waste and freeze-thaw cycles.[1]

• Storage: For short-term storage (up to 2 weeks), store the aliquots at -20°C. For long-term storage (up to 6 months), flash-freeze the aliquots in liquid nitrogen and then transfer them to -80°C.[1]

Protocol for Minimizing Acetyl-CoA Degradation in an Enzymatic Assay

This protocol provides a generalized workflow to reduce acetyl-CoA degradation during a typical enzyme kinetic assay.

• Reagent Preparation: Thaw the enzyme, buffer, and other substrates on ice. Prepare a fresh, quantified working solution of Acetyl-CoA and keep it on ice.[5]

• Reaction Mixture Preparation: Prepare a master mix of all common reagents (e.g., buffer) except for the initiating reagent (which could be the enzyme or Acetyl-CoA). Pre-incubate this mixture at the assay temperature.[5]

• Initiate Reaction: Add the initiating reagent to start the reaction. Mix quickly and gently.[5]

• Data Acquisition: Immediately place the plate or cuvette in the reader and measure the signal over the shortest effective time course to minimize the impact of any ongoing degradation.[5]

Visualizations

Caption: Logical workflow for preventing acetyl-CoA degradation.

Caption: Recommended experimental workflow for using acetyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. custombiotech.roche.com [custombiotech.roche.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Optimal storage conditions for long-term stability of acetyl coenzyme A.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage and handling of acetyl coenzyme A (acetyl-CoA) to ensure its long-term stability and experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of solid acetyl-CoA?

A1: Solid acetyl-CoA, in its salt form (e.g., trilithium or sodium salt), is moisture-sensitive and should be stored desiccated at -20°C for maximal long-term stability.[1][2] Some suppliers indicate that under these conditions, the crystalline solid can be stable for at least four years.[3]

Q2: How should I store aqueous solutions of acetyl-CoA for short-term and long-term use?

A2: For short-term storage, aqueous solutions of acetyl-CoA are stable for up to two weeks when aliquoted and stored at -20°C.[1][4][5] For longer-term storage, it is recommended to store aliquots at -80°C, where they can be stable for up to six months.[2][4][5] It is crucial to aliquot the solution into single-use volumes to minimize freeze-thaw cycles, which can lead to degradation.[2][4][6]

Q3: What is the most stable pH range for aqueous solutions of acetyl-CoA?

A3: Acetyl-CoA is most stable in neutral to moderately acidic solutions, with an optimal pH range of 3.5 to 5.0.[1][2][4] Hydrolysis of the thioester bond occurs more rapidly in alkaline solutions (above pH 8.0).[2][4] A recommended storage buffer is 50 mM sodium acetate (B1210297) at pH 5.0.[2][7]

Q4: Can I heat an aqueous solution of acetyl-CoA?

A4: Surprisingly, aqueous solutions of acetyl-CoA at a pH between 3.5 and 5.0 can be heated to 100°C for a short period without significant decomposition.[1][4][5] However, this is not a recommended routine practice for handling the reagent.[4]

Q5: My experimental results are inconsistent. Could my acetyl-CoA be degraded?

A5: Yes, degradation of acetyl-CoA is a common cause of experimental inconsistency.[4] The high-energy thioester bond is prone to hydrolysis due to factors such as improper storage temperature, alkaline pH, and repeated freeze-thaw cycles.[4] It is advisable to verify the integrity of your stock solution, potentially using methods like HPLC or a functional enzymatic assay.[4]

Troubleshooting Guide

This guide addresses common issues related to the stability and use of acetyl-CoA in experimental settings.

Problem	Possible Cause	Recommended Solution
Low or no signal in an enzymatic assay.	1. Degraded Acetyl-CoA: The stock solution may have hydrolyzed due to improper storage (temperature, pH) or age.[4] 2. Incorrect Buffer pH: The assay buffer may be alkaline, accelerating the hydrolysis of the thioester bond.[4]	1. Prepare a fresh solution of acetyl-CoA from lyophilized powder. Verify its concentration and purity via HPLC if possible. Run a positive control with a fresh standard.[4] 2. Ensure the assay buffer pH is optimal for both enzyme activity and acetyl-CoA stability, preferably below 8.0.[2]
High background signal in assays measuring CoA production.	Spontaneous hydrolysis of acetyl-CoA: This contributes to the background signal.[2]	Run a "no-enzyme" control to quantify the rate of spontaneous hydrolysis under your specific assay conditions. Subtract this background rate from your enzyme-catalyzed reaction rate.[2]
Variability between experimental replicates.	Differential hydrolysis of acetyl-CoA: Slight variations in timing or temperature across replicates can lead to differing levels of degradation.[2]	Prepare a master mix containing all reaction components, including acetyl-CoA, and aliquot into each reaction vessel simultaneously. Ensure uniform temperature control for all replicates. Keep all reagents on ice during setup.[6][7]
Difficulty dissolving solid acetyl-CoA.	Low temperature of the solvent: Solubility can be temperature-dependent.	Gently warm the solvent to room temperature before dissolving the acetyl-CoA. Sonication can also aid in dissolution.
Clumpy appearance or vinegar-like odor of solid acetyl-CoA.	Degradation due to moisture absorption: Solid acetyl-CoA is hygroscopic.[8]	This indicates potential degradation. It is recommended to use a fresh vial of acetyl-CoA for reliable experimental results. Always allow the vial to equilibrate to room temperature before opening to prevent condensation.[7]

Quantitative Stability Data

The following tables summarize the stability of acetyl-CoA under various storage conditions.

Table 1: Stability of Aqueous Acetyl-CoA Solutions

Storage Temperature	pH Range	Stability Duration	Recommendations
-80°C	Neutral to Acidic (e.g., pH 3.5-7.0)	Up to 6 months[2][4][5]	Recommended for long-term storage of aliquots.
-20°C	Neutral to Acidic (e.g., pH 3.5-7.0)	Up to 2 weeks[1][4][5]	Suitable for short-term working stocks. Avoid freeze-thaw cycles.[2][4]
4°C	Acidic (e.g., in 5% sulfosalicylic acid)	Several days (~50% loss after 15 days)[4]	Not recommended for routine storage unless in a stabilizing buffer.[4]
Room Temperature	> pH 8.0 (Alkaline)	Unstable; significant activity lost within 24 hours[4]	Hydrolysis of the thioester bond is rapid.[4]

Table 2: Stability of Solid Acetyl-CoA

Storage Temperature	Condition	Stability Duration
-20°C	Desiccated[1][2]	≥ 4 years[3]

Experimental Protocols

Protocol 1: Preparation and Storage of Acetyl-CoA Stock Solution

• Equilibration: Allow the vial of lyophilized acetyl-CoA salt to equilibrate to room temperature before opening to prevent moisture condensation.[4]

• Reconstitution: Reconstitute the powder in a high-purity, nuclease-free, slightly acidic buffer (e.g., 50 mM sodium acetate, pH 5.0) or sterile, ultrapure water to a desired stock concentration (e.g., 10 mM).[2][4][6]

• Dissolution: Mix gently by pipetting or brief vortexing until the solution is clear and colorless.[4]

• Quantification (Optional but Recommended): Verify the concentration of the stock solution spectrophotometrically. The molar extinction coefficient for acetyl-CoA in water is ε = 16,000 M⁻¹ cm⁻¹ at 260 nm.[7]

• Aliquoting and Storage: Immediately after preparation, aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.[2][6] Flash-freeze the aliquots and store them at -80°C for long-term storage or -20°C for short-term use.[2][4][7]

Protocol 2: Handling Acetyl-CoA During an Experiment

• Thawing: Thaw an aliquot of the acetyl-CoA stock solution on ice.[2]

• Maintaining Temperature: Keep the acetyl-CoA solution and all other reagents, including the enzyme, on ice throughout the experiment.[2][7]

• Preparation of Working Solutions: Prepare any necessary dilutions of acetyl-CoA immediately before use.

• Reaction Setup: Assemble the reaction mixtures on ice. Initiate the reaction by adding the final component (often the enzyme or substrate) and transferring the mixture to the appropriate reaction temperature.

Visualizations

Caption: A logical workflow for troubleshooting experimental issues related to Acetyl-CoA stability.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Impact of pH on the stability of acetyl coenzyme A trilithium salt solutions.

This technical support center provides essential information for researchers, scientists, and drug development professionals on the impact of pH on the stability of acetyl coenzyme A (acetyl-CoA) trilithium salt solutions. Below, you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of acetyl-CoA solutions?

A: Aqueous solutions of acetyl-CoA are most stable in a moderately acidic environment, specifically within a pH range of 3.5 to 5.0.[1][2] Within this pH range, the thioester bond is less susceptible to hydrolysis. A recommended buffer for storage is 50 mM sodium acetate (B1210297) at pH 5.0.[1][2]

Q2: How does pH affect the degradation of acetyl-CoA?

A: The pH of the solution is a critical factor in the stability of acetyl-CoA. The thioester bond is prone to hydrolysis under both strongly acidic and, more significantly, alkaline conditions.[2][3][4] Above pH 8, the rate of hydrolysis increases rapidly, leading to the degradation of acetyl-CoA into coenzyme A and acetic acid.[1][2]

Q3: How should I store my acetyl-CoA solutions to ensure stability?

A: For optimal stability, it is highly recommended to prepare acetyl-CoA solutions fresh for each experiment.[1] If storage is necessary, solutions should be aliquoted into single-use tubes to avoid repeated freeze-thaw cycles. For short-term storage, aliquots are stable for up to two weeks at -20°C. For long-term storage, they can be kept for up to six months at -80°C.[1][3] It is crucial to maintain the pH of the storage solution within the stable range of 3.5 to 5.0.[1]

Q4: Can I heat an aqueous solution of acetyl-CoA?

A: Surprisingly, aqueous solutions of acetyl-CoA at a pH between 3.5 and 5.0 can be heated to 100°C for a short period without significant decomposition.[3][4] However, this is not a recommended routine practice as prolonged heating can still lead to degradation.

Q5: My experimental results are inconsistent. Could acetyl-CoA degradation be the cause?

A: Yes, the degradation of acetyl-CoA is a common reason for inconsistent experimental results.[1] The high-energy thioester bond is reactive and susceptible to hydrolysis, which can be accelerated by improper storage temperature, alkaline pH, and multiple freeze-thaw cycles.[1] This degradation reduces the effective concentration of the active substrate in your enzymatic reactions.

Data Presentation

Table 1: Stability of Acetyl Coenzyme A Trilithium Salt Solutions under Various Conditions

pH Range	Temperature	Stability/Recommendation
3.5 - 5.0	Room Temperature	Moderately stable for short-term use.
4°C	Stable for use within a day.
-20°C	Stable for up to 2 weeks (in single-use aliquots).[1][3]
-80°C	Stable for up to 6 months (in single-use aliquots).[1][3]
< 3.5	Room Temperature	Hydrolysis occurs in strongly acidic conditions.[2][3]
> 7.0	Room Temperature	Rapid hydrolysis, especially above pH 8.0.[1] Not recommended for storage.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected enzyme activity.	Acetyl-CoA Degradation: The effective concentration of your substrate is lower than expected due to hydrolysis.	- Prepare fresh acetyl-CoA solutions for each experiment. - If using frozen stock, ensure it is within the recommended storage time and has undergone minimal freeze-thaw cycles. - Verify the pH of your stock solution and assay buffer is within the optimal range (3.5-5.0 for storage, and consider the final reaction pH for your enzyme).[1]
High background signal in assays measuring CoA production.	Spontaneous Hydrolysis: Non-enzymatic hydrolysis of acetyl-CoA is contributing to the background signal.	- Run a "no-enzyme" control to quantify the rate of spontaneous hydrolysis under your specific assay conditions.[2] - Subtract this background rate from your enzyme-catalyzed reaction rate.
Variability between experimental replicates.	Differential Hydrolysis: Slight variations in the timing of solution preparation, incubation temperature, or pH can lead to different levels of acetyl-CoA degradation across replicates.	- Prepare a master mix of reagents to ensure consistency. - Keep solutions on ice as much as possible during preparation. - Ensure the pH of all solutions is consistent.
Precipitate forms after dissolving acetyl-CoA in buffer.	Incorrect Buffer pH: An alkaline pH can lead to degradation and potential precipitation of byproducts.	- Ensure your buffer is within the optimal pH range of 3.5-6.8 before dissolving the acetyl-CoA trilithium salt.[2]

Experimental Protocols

Protocol 1: Preparation of a Stable Acetyl-CoA Stock Solution

This protocol describes the preparation of a 10 mM stock solution of acetyl-CoA trilithium salt.

Materials:

• Acetyl Coenzyme A Trilithium Salt (lyophilized powder)

• Nuclease-free water, chilled to 4°C

• 50 mM Sodium Acetate buffer, pH 5.0 (optional, for enhanced stability)

• Sterile microcentrifuge tubes

Procedure:

• Equilibration: Allow the vial of lyophilized acetyl-CoA trilithium salt to equilibrate to room temperature in a desiccator before opening. This prevents moisture condensation on the powder.

• Weighing: Quickly and carefully weigh the desired amount of acetyl-CoA powder in a sterile microcentrifuge tube.

• Reconstitution: Add the appropriate volume of chilled, nuclease-free water or 50 mM sodium acetate buffer (pH 5.0) to achieve the desired concentration (e.g., 10 mM).

• Dissolution: Gently vortex the tube until the powder is completely dissolved. The solution should be clear and colorless. Keep the tube on ice throughout this process.

• Aliquoting: Immediately aliquot the stock solution into single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes to avoid multiple freeze-thaw cycles.[1]

• Storage: For short-term storage (up to 2 weeks), store the aliquots at -20°C. For long-term storage (up to 6 months), store at -80°C.[1][3]

Protocol 2: Quantification of Acetyl-CoA Stock Solution

It is recommended to verify the concentration of your acetyl-CoA stock solution spectrophotometrically.

Procedure:

• Dilute an aliquot of your acetyl-CoA stock solution in deionized water to a concentration that will give an absorbance reading within the linear range of your spectrophotometer (typically an absorbance between 0.1 and 1.0).

• Measure the absorbance of the diluted solution at 260 nm.

• Calculate the concentration using the Beer-Lambert law (A = εbc), where:

  • A is the absorbance at 260 nm.

  • ε (epsilon) is the molar extinction coefficient of acetyl-CoA at 260 nm, which is 16,400 M⁻¹cm⁻¹.[4]

  • b is the path length of the cuvette (typically 1 cm).

  • c is the concentration in Molarity (mol/L).

Mandatory Visualization

Caption: Experimental workflow for the preparation and use of acetyl-CoA solutions.

Caption: Relationship between pH and the stability of acetyl-CoA in aqueous solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. ulab360.com [ulab360.com]

Avoiding repeated freeze-thaw cycles of acetyl-CoA stock solutions.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of acetyl-CoA stock solutions to avoid degradation from repeated freeze-thaw cycles and ensure experimental consistency.

Frequently Asked Questions (FAQs)

Q1: How do freeze-thaw cycles affect the stability of acetyl-CoA?

A1: Repeated freeze-thaw cycles can significantly degrade acetyl-CoA.[1][2] This degradation is primarily due to two mechanisms:

• Hydrolysis: The high-energy thioester bond in acetyl-CoA is susceptible to hydrolysis, a process accelerated by changes in the microenvironment during freezing and thawing.[2]

• pH Shifts: As the solution freezes, solutes like buffers and salts concentrate in the unfrozen portions, leading to localized pH shifts that can catalyze the hydrolysis of the thioester bond.[2] Acetyl-CoA is particularly unstable in alkaline conditions.[1][3][4][5]

Q2: What is the best way to prepare and store acetyl-CoA stock solutions to maintain stability?

A2: To maximize the stability of your acetyl-CoA stock solutions, follow these best practices:

• Reconstitution: Dissolve solid acetyl-CoA in a slightly acidic buffer (pH 3.5-5.0) or in deionized water.[1][3][4][5] A common recommendation is 50 mM sodium acetate (B1210297) buffer (pH 5.0).[4][5]

• Aliquoting: Immediately after preparation, aliquot the stock solution into single-use volumes.[1][4][5] This is the most critical step to avoid the detrimental effects of repeated freeze-thaw cycles.

• Storage Temperature: For short-term storage (up to two weeks), aliquots can be stored at -20°C.[1][3][5][6] For long-term storage (up to six months or longer), it is highly recommended to store aliquots at -80°C.[1][3][5][7]

Q3: What are the visible signs of acetyl-CoA degradation?

A3: Visually, a degraded acetyl-CoA solution will not look different from a fresh one. The degradation is a chemical change that results in a loss of biological activity. This will be primarily observed as a decrease in the reaction rate or a complete loss of product formation in enzymatic assays that use acetyl-CoA as a substrate.[1]

Q4: How can I check the concentration and integrity of my acetyl-CoA stock solution?

A4: The concentration of an acetyl-CoA solution can be determined spectrophotometrically by measuring its absorbance at 260 nm. The molar extinction coefficient for acetyl-CoA in water at this wavelength is 16,000 M⁻¹cm⁻¹.[4] To check for degradation, you can use analytical techniques like High-Performance Liquid Chromatography (HPLC), which can separate acetyl-CoA from its degradation products, such as Coenzyme A.[1]

Q5: My experimental results are inconsistent when using the same acetyl-CoA stock. What could be the cause?

A5: Inconsistent results are often a sign of acetyl-CoA degradation.[5] If you are not using single-use aliquots, each time you thaw and refreeze your stock solution, a portion of the acetyl-CoA degrades. This leads to a gradual decrease in the effective concentration of the substrate over time, causing variability in your experimental outcomes.

Troubleshooting Guide

This guide addresses common issues encountered when using acetyl-CoA in experiments.

Problem	Possible Cause	Recommended Solution
Gradual decrease in enzyme activity over time using the same stock solution.	Degradation of acetyl-CoA due to multiple freeze-thaw cycles.	Prepare single-use aliquots of your acetyl-CoA stock solution and store them at -80°C.[1] Use a fresh aliquot for each experiment.
Low or no enzyme activity from the start.	1. Degraded acetyl-CoA stock.2. Incorrect pH of the reaction buffer.	1. Prepare a fresh stock solution of acetyl-CoA from a new vial of solid compound.2. Ensure your reaction buffer is within the optimal pH range for your enzyme and that it does not create an alkaline environment that would degrade the acetyl-CoA.
High background signal in the assay.	Contamination of the acetyl-CoA stock with Coenzyme A (a degradation product).	Prepare a fresh acetyl-CoA stock solution. If the problem persists, consider purifying the acetyl-CoA or using a higher-grade reagent.
Inconsistent results between different batches of stock solution.	1. Inaccurate initial concentration determination.2. Different storage conditions or handling.	1. Always determine the concentration of a newly prepared stock solution spectrophotometrically.2. Standardize your protocol for preparing, aliquoting, and storing acetyl-CoA solutions.

Acetyl-CoA Stability Data

The stability of acetyl-CoA in aqueous solutions is highly dependent on storage temperature and pH. The following table summarizes the stability of acetyl-CoA under different conditions.

Storage Temperature	pH	Stability Duration	Recommendation
-80°C	Neutral to Acidic (3.5 - 7.0)	Up to 6 months or longer[1][3][5][7]	Recommended for long-term storage of single-use aliquots.
-20°C	Neutral to Acidic (3.5 - 7.0)	Up to 2 weeks[1][3][5][6]	Suitable for short-term storage of working stocks. Avoid repeated freeze-thaw cycles.
4°C	Acidic (e.g., in 5% sulfosalicylic acid)	Several days (significant loss after ~15 days)[5]	Not recommended for routine storage unless in a specific stabilizing buffer.
Room Temperature	Neutral to Alkaline (pH > 7.0)	Unstable; significant loss within hours[5]	Avoid keeping acetyl-CoA solutions at room temperature for extended periods. Keep on ice during experiments.[4]

Experimental Protocol: Preparing and Storing Stable Acetyl-CoA Aliquots

This protocol outlines the standard procedure for preparing stable, ready-to-use aliquots of acetyl-CoA.

Materials:

• Acetyl-CoA (solid form, e.g., trilithium salt)

• Nuclease-free water or a suitable acidic buffer (e.g., 50 mM Sodium Acetate, pH 5.0)

• Low-retention microcentrifuge tubes

• Pipettes and sterile, low-retention tips

• Vortex mixer

• Liquid nitrogen or a dry ice/ethanol bath

Procedure:

• Equilibration: Allow the vial of solid acetyl-CoA to come to room temperature before opening to prevent moisture condensation.

• Reconstitution: Reconstitute the acetyl-CoA powder in pre-chilled, nuclease-free water or buffer to the desired stock concentration (e.g., 10 mM).

• Dissolution: Mix gently by pipetting up and down or by brief vortexing until the solution is clear and colorless. Always keep the solution on ice.[4]

• Aliquoting: Immediately dispense the stock solution into single-use, low-retention microcentrifuge tubes. The volume of each aliquot should be sufficient for a single experiment to avoid thawing and refreezing the remainder.

• Flash-Freezing: For long-term storage, flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath. This minimizes the formation of large ice crystals.

• Storage: Transfer the frozen aliquots to a -80°C freezer for long-term storage (up to 6 months or more).[1][5] For short-term storage (up to 2 weeks), aliquots can be stored at -20°C.[1][5]

Workflow for Troubleshooting Acetyl-CoA Related Assay Issues

Caption: Troubleshooting workflow for issues related to acetyl-CoA stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Acetyl coenzyme A = 93 HPLC 32140-51-5 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Purity Analysis of Acetyl Coenzyme A Trilithium Salt

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the purity analysis, handling, and troubleshooting of acetyl coenzyme A (acetyl-CoA) trilithium salt for enzymatic assays.

Frequently Asked Questions (FAQs)

Q1: How should I properly store acetyl-CoA trilithium salt?

A: Proper storage is critical to prevent degradation. For the lyophilized powder, store it desiccated at -20°C; it is stable for at least 12 months under these conditions.[1][2] For aqueous solutions, prepare them fresh if possible. If storage is necessary, aliquot the solution into single-use tubes to avoid repeated freeze-thaw cycles.[1][3] Store solutions at -80°C for up to six months or at -20°C for up to two weeks.[1][2][4]

Q2: What is the best way to prepare and handle aqueous solutions of acetyl-CoA?

A: Reconstitute the lyophilized powder with sterile, ultrapure water.[3] It is readily soluble in water at concentrations up to 100 mg/mL, forming a clear, colorless solution.[1][2] After reconstitution, it is best practice to immediately create small, single-use aliquots to minimize waste and prevent degradation from multiple freeze-thaw cycles.[3] When in use, always keep the acetyl-CoA vial on ice to slow down hydrolysis.[3]

Q3: At what pH is acetyl-CoA most stable?

A: Acetyl-CoA is most stable in neutral to moderately acidic conditions, within a pH range of 3.5 to 5.0.[1][2] The thioester bond is susceptible to rapid hydrolysis in alkaline solutions (pH > 8.0).[1][2] Therefore, ensure your assay buffer's final pH is optimal for your enzyme while also considering the stability of acetyl-CoA.

Q4: What are the common impurities in commercial acetyl-CoA preparations, and how can they affect my assay?

A: A common impurity is free Coenzyme A (CoA-SH).[5] Free CoA can act as a competitive inhibitor for many enzymes that use acetyl-CoA as a substrate.[5] This interference can lead to inaccurate measurements of enzyme kinetics and inhibitor potency.[5] Other potential impurities can arise from the degradation of acetyl-CoA itself.

Q5: Can I use the sodium salt of acetyl-CoA interchangeably with the trilithium salt?

A: Both the trilithium and sodium salts are highly soluble in aqueous buffers and have similar stability profiles.[4] For most applications, they can be used interchangeably. However, it is important to verify the purity from the supplier's certificate of analysis.[4] In assays highly sensitive to specific cations, the choice of salt might be a critical factor.

Troubleshooting Guide

This guide addresses common problems encountered during enzymatic assays involving acetyl-CoA.

Problem: I'm getting a very low or no signal in my enzymatic assay.

This is a frequent issue that can stem from several factors related to acetyl-CoA integrity or assay conditions.

• Possible Cause 1: Degraded Acetyl-CoA.

  • Solution: The high-energy thioester bond in acetyl-CoA is prone to hydrolysis due to improper storage (temperature, pH), age, or multiple freeze-thaw cycles.[1][6] Prepare a fresh solution from lyophilized powder before your experiment.[6][7] If possible, verify the integrity of your stock solution using HPLC.[1] Always run a positive control with a fresh standard to ensure the assay components are working.[3]

• Possible Cause 2: Suboptimal Acetyl-CoA Concentration.

  • Solution: The concentration might be too low to saturate the enzyme or, in some cases, too high, causing substrate inhibition.[6] It is recommended to perform a substrate titration to determine the Michaelis constant (Kₘ) for acetyl-CoA with your specific enzyme. A good starting point is to test a range of concentrations from 0.2 to 5 times the Kₘ.[6]

• Possible Cause 3: Incorrect Buffer pH.

  • Solution: Acetyl-CoA degrades rapidly in alkaline conditions (pH > 8.0).[1] Check the pH of your assay buffer and ensure the final reaction pH is within the optimal range for both your enzyme's activity and acetyl-CoA stability.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Acetylation Assays Using Acetyl CoA | Revvity [revvity.co.jp]

Technical Support Center: Optimizing Acetyl-CoA in Enzyme Kinetic Studies

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing acetyl-CoA concentration for accurate and reproducible enzyme kinetic studies. Below are troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Troubleshooting Guide: Common Issues & Solutions

This guide addresses specific problems users may face, offering systematic solutions in a question-and-answer format.

Question: Why are my enzyme kinetic results showing high variability or unexpectedly low reaction rates?

Answer: Inconsistent or low reaction rates in assays utilizing acetyl-CoA can often be attributed to the degradation of the acetyl-CoA substrate itself. Acetyl-CoA is a high-energy molecule prone to instability in aqueous solutions.[1][2] The primary cause is often non-enzymatic hydrolysis or auto-condensation, which reduces the effective concentration of the substrate available for your enzyme.[1]

To troubleshoot this, consider the following workflow:

Caption: Troubleshooting workflow for low/variable enzyme activity.

Question: My colorimetric/fluorometric signal is low or absent. How can I determine if the issue is with the acetyl-CoA or the detection system?

Answer: A low signal can stem from problems with the reagents, the assay conditions, or the detection instrument itself.[3] First, rule out issues with the detection system by running a standard curve with a known amount of the final product or a positive control provided with a commercial assay kit.[3] If the detection system is working, the problem likely lies with the reaction components.

A common culprit is degraded acetyl-CoA.[2][3] To verify its integrity, prepare a fresh solution from a lyophilized powder and re-quantify it. Also, ensure your assay buffer pH is optimal for both your enzyme and for acetyl-CoA stability (generally neutral to slightly acidic).[2]

Caption: Decision diagram for troubleshooting low assay signal.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store acetyl-CoA stock solutions to ensure stability?

A1: Proper preparation and storage are critical for maintaining acetyl-CoA integrity.[1][2]

• Reconstitution: Equilibrate lyophilized acetyl-CoA powder to room temperature before opening the vial to prevent condensation.[1] Dissolve it in a slightly acidic buffer (e.g., 50 mM sodium acetate, pH 5.0) or high-purity water to a stock concentration of 10-20 mM.[1] Always keep the solution on ice during preparation.[1]

• Aliquoting: Immediately after reconstitution, create small, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the molecule.[2][3]

• Storage: For long-term storage (up to six months), flash-freeze the aliquots and store them at -80°C.[2] For short-term use (up to two weeks), -20°C is acceptable.[2]

Q2: What is the optimal pH for working with acetyl-CoA?

A2: Acetyl-CoA is most stable in a pH range of 3.5 to 6.0.[2] The thioester bond is susceptible to rapid hydrolysis in alkaline conditions (pH > 8.0).[2] While your enzyme may require a higher pH for optimal activity, be aware that this will decrease the half-life of your acetyl-CoA. Prepare working solutions immediately before use and minimize the time the reaction mixture sits (B43327) before measurement.[1]

Q3: How can I accurately determine the concentration of my acetyl-CoA stock solution?

A3: The concentration of acetyl-CoA solutions should always be verified empirically. Several methods are available:

• Spectrophotometry: This is a quick and common method. Measure the absorbance at 260 nm (A260). The molar extinction coefficient for acetyl-CoA at this wavelength is 16,400 M⁻¹cm⁻¹.

• HPLC: High-Performance Liquid Chromatography provides a more accurate and specific measurement, separating acetyl-CoA from potential contaminants or degradation products like free Coenzyme A.[4][5]

• Enzymatic Assays: Commercial kits are available that use a coupled enzyme assay to produce a colorimetric or fluorometric signal proportional to the acetyl-CoA concentration.[6]

Q4: Can other components in my sample interfere with the acetyl-CoA measurement?

A4: Yes, especially when working with complex biological samples like cell or tissue lysates. Enzymes within the sample can consume acetyl-CoA.[7][8] It is often necessary to deproteinize samples, for example, by using perchloric acid (PCA) precipitation followed by neutralization.[6] Additionally, high concentrations of free Coenzyme A (CoA) can sometimes interfere with certain assay formats.[9]

Quantitative Data Tables

Table 1: Stability of Acetyl-CoA in Aqueous Solutions

Storage Temp.	pH Range	Approximate Stability	Recommendations
-80°C	4.0 - 6.0	Up to 6 months[2]	Recommended for long-term storage of single-use aliquots.
-20°C	4.0 - 6.0	Up to 2 weeks[2]	Suitable for short-term working stocks.
4°C	4.0 - 6.0	Several days	Not recommended for routine storage.
Room Temp	> 8.0 (Alkaline)	Unstable (< 24 hours)[2]	Avoid; rapid hydrolysis of the thioester bond occurs.[2]

Table 2: Methods for Acetyl-CoA Quantification

Method	Principle	Detection Limit	Pros	Cons
Spectrophotometry (A260)	Measures absorbance of the adenine (B156593) ring	~1 µM	Quick, simple, readily available	Non-specific, measures CoA and other adenine-containing compounds
HPLC-UV	Chromatographic separation followed by UV detection at 259 nm[4]	~0.1-10 pmol[4][5]	Specific, separates from degradation products[4]	Requires specialized equipment, longer run times
LC-MS/MS	Chromatographic separation coupled with mass spectrometry	Low fmol range[10]	Highly specific and sensitive[10][11][12]	Requires expensive, specialized equipment and expertise[5]
Fluorometric Assay Kits	Coupled enzymatic reactions produce a fluorescent product[6]	~0.4 µM (10 pmol)	High sensitivity, suitable for high-throughput	Can be subject to interference from sample components[12]

Experimental Protocols

Protocol 1: Preparation and Quantification of Acetyl-CoA Stock Solution

• Pre-equilibration: Allow a vial of lyophilized acetyl-CoA (lithium or sodium salt) to warm to room temperature before opening.[1]

• Reconstitution: Add high-purity water or a slightly acidic buffer (e.g., 50 mM Sodium Acetate, pH 5.0) to achieve a target concentration of 10 mM.[1]

• Dissolution: Mix gently by pipetting up and down until the powder is fully dissolved. Avoid vigorous vortexing. Keep the solution on ice.[1]

• Quantification (Spectrophotometry):

  • Dilute an aliquot of the stock solution in deionized water to fall within the linear range of the spectrophotometer (e.g., a 1:100 dilution for a 10 mM stock).

  • Using a quartz cuvette, measure the absorbance at 260 nm, using deionized water as a blank.

  • Calculate the concentration using the Beer-Lambert law (A = εcl), where ε = 16,400 M⁻¹cm⁻¹.

• Aliquoting and Storage:

  • Dispense the quantified stock solution into single-use, low-retention microcentrifuge tubes.

  • Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath and immediately transfer to -80°C for long-term storage.[1]

Protocol 2: General Workflow for an Enzyme Kinetic Assay

This protocol provides a generalized workflow designed to minimize acetyl-CoA degradation during a typical enzyme kinetic assay.[1]

Caption: A workflow for enzymatic assays that minimizes acetyl-CoA degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Assessing Acetyl-Coenzyme A Carboxylase Activity and Inhibition in Caenorhabtidis elegans Using a Partially Purified Protein Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A kinetic investigation of the acyl-CoA oxidase reaction with the use of a novel spectrophotometric assay. Inhibition by acetyl-CoA, CoA and FMN - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]

Common interfering substances in acetyl-CoA assays.

Welcome to the technical support center for acetyl-CoA assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered during acetyl-CoA quantification.

Frequently Asked Questions (FAQs)

Q1: What are the most common substances that interfere with acetyl-CoA assays?

Acetyl-CoA assays, particularly those relying on enzymatic reactions, can be sensitive to a variety of substances commonly found in biological samples. Key interferents include:

• Free Coenzyme A (CoA) and other Acyl-CoAs: Molecules like free CoA, succinyl-CoA, and long-chain acyl-CoAs can generate background signals or competitively inhibit enzymes used in the assay.[1][2]

• Endogenous Enzymes: Enzymes present in the sample can interfere with the coupled enzymatic reactions of the assay, leading to inaccurate results.[3] It is highly recommended to deproteinize samples before analysis.[3]

• Redox-Active Compounds: Substances that can alter the redox state of the sample may interfere, especially in assays that measure the production of NADH or similar redox cofactors.[4]

• Particulate Matter: Insoluble materials in the sample can scatter light and interfere with absorbance or fluorescence readings.[5]

• High Salt or Detergent Concentrations: These can denature or inhibit the enzymes used in the assay. Buffer exchange or protein precipitation methods can be used for their removal.[6]

Q2: My sample has high levels of free Coenzyme A (CoA). How can I prevent it from interfering with my acetyl-CoA measurement?

High levels of free CoA are a primary source of interference as it can be a substrate for some of the enzymes in the detection cascade.[2] Several methods can be employed to mitigate this issue:

• Quenching: Many commercial assay kits provide a "quencher" solution that specifically reacts with and eliminates free CoA in the sample before the assay begins.[3]

• Chemical Derivatization: A method using maleic anhydride (B1165640) to react with the free thiol group on CoA has been described. This reaction forms a stable thioether that does not interfere with the subsequent enzymatic measurement of acetyl-CoA.[7]

• Chromatographic Separation: Techniques like High-Performance Liquid Chromatography (HPLC) or Solid-Phase Extraction (SPE) can effectively separate acetyl-CoA from free CoA based on their differing chemical properties before quantification.[2][8] Thiol-scavenging resins are also effective as they specifically bind molecules with free thiol groups, like CoA.[2]

Q3: Can other acyl-CoA species in my sample affect the assay results?

Yes, other acyl-CoA derivatives, such as long-chain acyl-CoAs, can contribute to background signal in some assay formats.[1] If you suspect significant interference from other acyl-CoAs, it is recommended to run a background control. This can be done by preparing a parallel sample well that omits a key enzyme (like the one that converts acetyl-CoA to CoA), allowing you to measure and subtract the background signal generated by other acyl-CoAs.[1]

Q4: Why are my acetyl-CoA readings lower than expected or inconsistent?

Lower-than-expected or variable readings are often related to the inherent instability of acetyl-CoA. The thioester bond in acetyl-CoA is susceptible to hydrolysis, especially at neutral or alkaline pH.[2][9]

• Maintain Acidic pH: During sample preparation and storage, keep buffers at a slightly acidic pH (4.0-6.0) to minimize degradation.[2]

• Keep Samples Cold: Always keep samples on ice during processing and store them at -80°C for long-term stability.[10][11] Avoid repeated freeze-thaw cycles.

• Prepare Fresh: It is best to prepare unlabeled ("cold") Acetyl-CoA standards fresh from powder for each assay to prevent issues from hydrolysis.[9]

• Check Reagent Temperature: Ensure that assay buffers are brought to room temperature before use, as specified by most protocols, as cold buffers can inhibit the enzymatic reaction.[1]

Q5: The assay background is very high. What are the possible causes and solutions?

High background can obscure the signal from acetyl-CoA. Common causes include:

• Contamination with Free CoA: As discussed in Q2, this is a major contributor. Use of a CoA quencher is advised.

• Sample-Specific Interference: Some tissue extracts may contain compounds that interfere with colorimetric or fluorometric detection.[12]

• Incorrect Plate Type: For fluorescence assays, always use black plates to minimize background fluorescence and light scatter.[1]

• Probe Concentration (Fluorometric Assays): In some fluorescent assays, the probe concentration can be diluted to decrease the background signal.[1]

Q6: How should I prepare my tissue or cell samples to minimize interference?

Proper sample preparation is critical for accurate results. The most crucial step is the removal of proteins and enzymes.[3]

• Rapid Homogenization: Tissues should be rapidly frozen in liquid nitrogen, pulverized, and homogenized in a cold buffer to quench metabolic activity.[3][12] Cells should be harvested and homogenized on ice.[10]

• Deproteinization: The most common method is perchloric acid (PCA) precipitation. The acidic PCA denatures and precipitates proteins, which are then removed by centrifugation.[12]

• Neutralization: The acidic supernatant must be carefully neutralized (e.g., with potassium bicarbonate) to a pH of 6-8 before adding it to the assay.

• Centrifugation: A final centrifugation step is necessary to remove the precipitated salt (potassium perchlorate) and any other insoluble material.

Data and Troubleshooting

Table 1: Summary of Common Interfering Substances and Mitigation Strategies

Interfering Substance	Potential Effect	Recommended Mitigation Strategy
Free Coenzyme A (CoA)	False positive signal, competitive inhibition	Use a CoA quencher, chemical derivatization (maleic anhydride), or chromatographic separation (HPLC, SPE).[2][7]
Other Acyl-CoAs	Background signal	Run a sample blank by omitting a key conversion enzyme and subtract the background reading.[1]
Endogenous Enzymes	Unpredictable effects on assay chemistry	Deproteinize the sample using perchloric acid (PCA) or a similar method.[3][12]
High Salt/Detergents	Enzyme inhibition	Remove contaminants via buffer exchange, size exclusion chromatography, or protein precipitation kits.[6]
Particulate Matter	Light scattering, inaccurate readings	Centrifuge samples thoroughly after deproteinization and neutralization.[5]
Redox-Active Compounds	Interference with NADH-based detection	Use orthogonal assay methods for confirmation; consider sample cleanup with SPE.[4][13]

Table 2: Troubleshooting Guide for Acetyl-CoA Assays

Problem	Possible Cause	Suggested Solution
No or Low Signal	Acetyl-CoA degraded	Ensure samples are kept cold and at a slightly acidic pH during preparation. Prepare standards fresh.[2]
Assay buffer was used while cold	Allow all kit components, especially the assay buffer, to warm to room temperature before use.[1]
Incorrect plate reader settings	Verify the excitation and emission wavelengths for fluorescence assays or the absorbance wavelength for colorimetric assays.[1]
Omission of a procedural step	Carefully review and follow the assay protocol precisely.
High Background	High levels of free CoA in the sample	Use the CoA quencher provided in the kit or other methods to remove free CoA.[3]
Incorrect plate type used	Use black plates for fluorescence assays and clear plates for colorimetric assays.[1]
Sample matrix interference	Test several sample dilutions to find a concentration where the interference is minimized but the signal is still detectable.
Erratic/Inconsistent Readings	Incomplete mixing of reagents	Pipette up and down to mix thoroughly after adding each reagent to the wells.
Sample not fully deproteinized	Ensure the PCA precipitation and neutralization steps are performed carefully and completely.[12]
Readings outside standard curve range	Adjust the sample volume or dilution to ensure readings fall within the linear range of the standard curve.[10]

Experimental Protocols

Protocol 1: Sample Deproteinization using Perchloric Acid (PCA)

This protocol is a standard method for removing interfering proteins and enzymes from cell or tissue homogenates.[12]

• Homogenization: Homogenize cell pellets (~2 x 10⁶ cells) or pulverized tissue (~20 mg) in an appropriate volume of ice-cold buffer (e.g., PBS or Assay Buffer).[5][10]

• Acidification: Add 0.6 M perchloric acid (PCA) to the homogenate while keeping the sample on ice. Vortex thoroughly.

• Precipitation: Incubate the sample on ice for 5-10 minutes to allow for complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Neutralization: Carefully transfer the supernatant to a new, clean tube. Neutralize the acidic supernatant by adding 3M potassium bicarbonate solution dropwise. Add small aliquots (e.g., 1 µL per 10 µL of supernatant), vortexing between additions, until the evolution of CO₂ gas (bubbling) ceases.

• pH Check: Verify that the sample pH is between 6.0 and 8.0 using pH paper or a micro pH electrode.

• Final Centrifugation: Place the neutralized sample on ice for 5 minutes to allow potassium perchlorate (B79767) to precipitate. Centrifuge at 10,000 x g for 2 minutes at 4°C to pellet the salt.

• Sample Collection: The resulting supernatant is the deproteinized sample, ready for use in the acetyl-CoA assay.

Protocol 2: General Protocol for Solid-Phase Extraction (SPE) Cleanup of Acetyl-CoA

This protocol provides a general framework for separating acetyl-CoA from more polar interferents like free CoA using a C18 SPE cartridge.[2][13]

• Cartridge Conditioning: Condition a C18 SPE cartridge by washing it with 1-2 mL of a water-miscible organic solvent (e.g., methanol (B129727) or acetonitrile).

• Equilibration: Equilibrate the cartridge by washing it with 2 mL of Buffer A (e.g., 25 mM ammonium (B1175870) acetate, pH 4.5).

• Sample Loading: Dissolve the crude or deproteinized sample in a minimal volume of Buffer A and load it slowly onto the equilibrated cartridge.

• Wash Step: Wash the cartridge with 2 mL of Buffer A to elute the more polar free Coenzyme A, which has a lower affinity for the C18 stationary phase.

• Elution: Elute the purified acetyl-CoA from the cartridge with 1 mL of an appropriate elution buffer (e.g., methanol containing 25 mM ammonium acetate).[2]

• Drying (Optional): The solvent can be evaporated from the eluted fraction under a stream of nitrogen or using a vacuum concentrator. The purified acetyl-CoA can then be reconstituted in the assay buffer.

Visual Guides

Caption: Workflow for sample preparation to remove interfering substances.

Caption: Principle of a common coupled fluorometric assay for Acetyl-CoA.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. resources.novusbio.com [resources.novusbio.com]
• 4. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. assaygenie.com [assaygenie.com]
• 6. Removal of Interfering Substances | Bio-Rad [bio-rad.com]
• 7. Elimination of CoASH interference from acetyl-CoA cycling assay by maleic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. revvity.com [revvity.com]
• 10. content.abcam.com [content.abcam.com]
• 11. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

How to handle moisture-sensitive acetyl coenzyme A trilithium salt powder.

This guide provides essential information for researchers, scientists, and drug development professionals on the proper handling and use of moisture-sensitive acetyl coenzyme A (Acetyl-CoA) trilithium salt to ensure experimental success and reproducibility.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized Acetyl-CoA trilithium salt powder?

A: The lyophilized powder is highly sensitive to moisture and should be stored desiccated at -20°C.[1][2] Under these conditions, the product remains stable for at least one year.[3]

Q2: What is the correct procedure for preparing an aqueous solution of Acetyl-CoA?

A: To prevent condensation, allow the vial of lyophilized powder to equilibrate to room temperature before opening.[1] Reconstitute the powder in high-purity, nuclease-free water to your desired stock concentration.[1] Gently mix by pipetting or brief vortexing until the solution is clear and colorless.[1]

Q3: What is the optimal pH for Acetyl-CoA stability in an aqueous solution?

A: Acetyl-CoA is most stable in neutral to moderately acidic conditions, within a pH range of 3.5 to 5.0.[1][2] The thioester bond is susceptible to hydrolysis in strong acids and hydrolyzes more rapidly in alkaline solutions (above pH 8).[1][2] For storage, a buffer such as 50 mM sodium acetate (B1210297) at pH 5.0 is recommended.[1][4]

Q4: How should I store aqueous solutions of Acetyl-CoA?

A: It is highly recommended to prepare aqueous solutions of Acetyl-CoA fresh for each experiment.[5] If storage is necessary, aliquot the solution into single-use tubes to avoid repeated freeze-thaw cycles and store them frozen.[1] Solutions are stable for up to two weeks at -20°C and up to six months at -80°C.[1][6][7]

Q5: My experimental results are inconsistent. Could my Acetyl-CoA be degraded?

A: Yes, degradation of Acetyl-CoA is a common reason for inconsistent experimental outcomes.[1] The high-energy thioester bond is prone to hydrolysis due to factors like improper storage temperature, alkaline pH, and multiple freeze-thaw cycles.[1] It is advisable to verify the integrity of your stock solution using methods like HPLC or a functional enzymatic assay.[1]

Q6: Can I heat an aqueous solution of Acetyl-CoA?

A: Surprisingly, aqueous solutions of Acetyl-CoA at a pH between 3.5 and 5.0 can be heated to 100°C for a short duration without significant decomposition.[2][8] However, this is not a recommended routine practice.[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Enzyme Activity	Degraded Acetyl-CoA due to improper storage or handling.	Prepare a fresh solution of Acetyl-CoA from the lyophilized powder. If possible, verify its concentration and purity via HPLC. Run a positive control with a fresh standard.[1][5]
Incorrect buffer pH, leading to Acetyl-CoA hydrolysis.	Ensure the pH of all assay buffers is neutral or slightly acidic and that the final reaction pH is optimal for your enzyme.[1]
Contaminating free Coenzyme A (CoA) causing product inhibition.	If product inhibition is suspected, consider purifying the Acetyl-CoA or treating the solution with acetic anhydride (B1165640) to remove free CoA.[4][5]
High Background Signal in Spectrophotometric Assays	Non-enzymatic hydrolysis of Acetyl-CoA releasing free CoA, which is detected by reagents like DTNB (Ellman's reagent).	Run a "no-enzyme" control to measure the rate of non-enzymatic hydrolysis under your assay conditions. Subtract this background rate from your measurements.[1][5]
Contaminants in other reagents.	Check the purity of all reagents and use high-quality components.
Poor Reproducibility	Inaccurate pipetting of small volumes of concentrated Acetyl-CoA stock solution.	Prepare a master mix of the reaction components to minimize pipetting errors. Use calibrated pipettes and ensure all reagents are fully thawed and mixed before use.[5]
Inconsistent quality of Acetyl-CoA between batches.	Determine the concentration of your Acetyl-CoA stock solution spectrophotometrically before use. The absorbance at 260 nm (ε = 16,000 M⁻¹cm⁻¹) can be used for quantification.[4][5]

Quantitative Data Summary

Parameter	Value	Source(s)
Molecular Formula	C₂₃H₃₅N₇O₁₇P₃SLi₃	[9]
Molecular Weight	~881.0 g/mol	[9]
Appearance	White lyophilized powder	[3][10]
Purity (Enzymatic Assay)	≥83%	[3][10]
Purity (HPLC)	≥93%	[6][9]
Solubility in Water	Up to 100 mg/mL	[1][2][6]
Recommended Storage (Solid)	-20°C, desiccated	[1][2][11]
Aqueous Solution Stability (pH 3.5-5.0)	Stable	[1][2]
Short-term Storage (Aqueous)	≤ 2 weeks at -20°C	[1][2][6]
Long-term Storage (Aqueous)	Up to 6 months at -80°C	[1][6][7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Acetyl-CoA Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of acetyl coenzyme A trilithium salt.

Materials:

• Acetyl Coenzyme A Trilithium Salt (lyophilized powder)

• Nuclease-free water, chilled to 4°C

• Sterile microcentrifuge tubes

• Sterile filter pipette tips

• Vortex mixer

• Ice bucket

Procedure:

• Equilibration: Remove the vial of Acetyl-CoA trilithium salt from the -20°C freezer and place it in a desiccator at room temperature for 15-20 minutes. This crucial step prevents condensation from forming on the hygroscopic powder.[9]

• Calculation: Determine the mass of Acetyl-CoA trilithium salt required to prepare the desired volume of a 10 mM solution (Molecular Weight: ~881.0 g/mol ).

• Weighing: In a sterile microcentrifuge tube on a calibrated analytical balance, carefully and quickly weigh the calculated amount of Acetyl-CoA powder. Minimize its exposure to atmospheric moisture.

• Dissolution: Add the appropriate volume of chilled, nuclease-free water to the microcentrifuge tube containing the powder.

• Mixing: Gently vortex the tube until the powder is completely dissolved. The resulting solution should be clear and colorless. Keep the tube on ice throughout this process to minimize degradation.[9]

• Aliquoting: Immediately dispense the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.[9]

• Storage: For short-term storage, place the aliquots at -20°C for up to two weeks. For long-term storage, store at -80°C for up to six months.[1][6][7]

Visualizations

Caption: A workflow for handling moisture-sensitive Acetyl-CoA powder.

Caption: A troubleshooting guide for experiments involving Acetyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. custombiotech.roche.com [custombiotech.roche.com]
• 4. Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Acetyl coenzyme A = 93 HPLC 32140-51-5 [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. ulab360.com [ulab360.com]
• 9. benchchem.com [benchchem.com]
• 10. chemimpex.com [chemimpex.com]
• 11. Acetyl Coenzyme A Trilithium salt Trihydrate, 92%, MP Biomedicals 1 mg | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]

Spectrophotometric quantification of acetyl-CoA to ensure concentration accuracy.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing spectrophotometric methods to quantify acetyl-coenzyme A (acetyl-CoA). Our goal is to help you ensure the accuracy and reliability of your experimental results.

Troubleshooting Guide

Low or no signal, high background, and poor reproducibility are common issues encountered during the spectrophotometric quantification of acetyl-CoA. This guide provides a systematic approach to identifying and resolving these problems.

Question: Why am I getting a very low or no signal in my acetyl-CoA assay?

Answer: A low or absent signal can stem from several factors, ranging from reagent integrity to suboptimal reaction conditions. Follow this workflow to diagnose the issue:

Reference Data & Comparative Studies

A Comparative Performance Analysis of Acetyl-CoA Trilithium Salt vs. Sodium Salt in Biochemical Assays

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical determinant of experimental success and data reproducibility. Acetyl-Coenzyme A (Acetyl-CoA), a pivotal molecule in cellular metabolism, is commercially available in different salt forms, most commonly as a trilithium or a sodium salt. While both serve as the primary acetyl group donor in a vast array of enzymatic reactions, the choice of the counter-ion can have subtle yet significant implications for assay performance. This guide provides an objective comparison of acetyl-CoA trilithium and sodium salts, supported by physicochemical properties and detailed experimental protocols, to inform reagent selection in your research.

Data Presentation: A Head-to-Head Comparison

Direct, side-by-side experimental comparisons of the performance of acetyl-CoA trilithium salt and acetyl-CoA sodium salt in enzymatic assays are not extensively documented in publicly available literature.[1] However, a comparative overview can be drawn from their known chemical and physical properties, as well as the general biochemical effects of their respective counter-ions.

Table 1: Physicochemical Properties of Acetyl-CoA Trilithium vs. Sodium Salt

Feature	Acetyl-CoA Trilithium Salt	Acetyl-CoA Sodium Salt	Key Considerations for Enzymatic Assays
Purity & Formulation	Typically available at high purity (≥83-93%) as a lyophilized powder.[1][2]	Also available at high purity as a lyophilized powder.[3]	Purity should always be verified from the supplier's certificate of analysis.
Solubility in Water	Readily soluble, with some sources reporting up to 100 mg/mL.[1][3][4]	Also highly soluble in water.[3]	The trilithium salt may offer an advantage for preparing highly concentrated stock solutions.[1]
Solution Stability	Stable in neutral and moderately acidic solutions (pH 3.5-5.0).[4][5]	Similar stability profile to the trilithium salt.[3]	Both are susceptible to hydrolysis in strong acids and more rapidly in alkaline solutions (pH > 8.0).[4][5]
Storage of Aqueous Solutions	Stable for up to two weeks at -20°C and up to six months at -80°C.[3][4]	Aqueous solutions are also stable for up to two weeks at -20°C.[1]	To ensure reproducibility, it is recommended to prepare fresh solutions or use aliquots stored at -80°C to minimize freeze-thaw cycles.[4][6]

Table 2: Qualitative Performance Comparison in Assays

Performance Aspect	Acetyl-CoA Trilithium Salt	Acetyl-CoA Sodium Salt	Rationale and Considerations
Enzyme Kinetics	The lithium (Li⁺) ion has the potential to specifically inhibit or activate certain enzymes.	The sodium (Na⁺) ion is ubiquitous in biological systems and is generally considered to have a lower potential for specific enzymatic inhibition.[3]	For novel enzyme characterization, the sodium salt may be a "safer" initial choice. If using the trilithium salt, it is crucial to be consistent throughout all related experiments.[3]
Ionic Strength Effects	May contribute differently to the overall ionic strength of the assay buffer compared to the sodium salt.	A more common and physiologically relevant ion in many biological buffers.	At the concentrations typically used in assays, the difference in ionic strength contribution is often negligible, but it could be a factor in highly sensitive systems.
General Applicability	Widely and successfully used in a variety of standard enzymatic assays.[1][3]	Also widely and successfully used; often the default choice due to the physiological relevance of sodium.[3]	For many enzymes, the presence of lithium at typical assay concentrations may have no discernible effect.[3]

Experimental Protocols

To ensure the generation of reliable and reproducible data, standardized experimental protocols are essential. Below are detailed methodologies for common assays where acetyl-CoA is a key substrate.

Histone Acetyltransferase (HAT) Assay (Radioactive Method)

This assay measures the transfer of a radiolabeled acetyl group from acetyl-CoA to a histone substrate.

Materials:

• Histone H3 or H4 peptide substrate

• Recombinant HAT enzyme (e.g., p300/CBP)

• [³H]-Acetyl-CoA (either trilithium or sodium salt)

• Unlabeled Acetyl-CoA (of the same salt form)

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 1 mM DTT, 1 mM PMSF[1]

• Stopping Solution: 0.1 M HCl[1]

• Scintillation cocktail[1]

• Whatman P81 phosphocellulose paper[7]

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing the assay buffer, histone substrate, and HAT enzyme.

• Initiate Reaction: Start the reaction by adding a mixture of [³H]-acetyl-CoA and unlabeled acetyl-CoA. The unlabeled acetyl-CoA can be used to adjust the specific activity and the final molar concentration of acetyl-CoA in the reaction.[7]

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 30-37°C) for a predetermined time, ensuring the reaction is within the linear range.

• Stop Reaction: Terminate the reaction by adding the stopping solution.

• Separation: Spot the reaction mixture onto Whatman P81 paper. Wash the paper multiple times with an appropriate buffer (e.g., 50 mM sodium carbonate) to remove unincorporated [³H]-acetyl-CoA.

• Quantification: Place the dried P81 paper in a scintillation vial, add the scintillation cocktail, and measure the incorporated radioactivity using a liquid scintillation counter.[7]

• Data Analysis: Calculate the amount of acetylated product based on the specific activity of the [³H]-acetyl-CoA and the measured counts per minute (CPM).

Coupled Spectrophotometric Assay for Acetyl-CoA Synthetase (Acs)

This continuous assay measures Acs activity by coupling the production of acetyl-CoA to the formation of NADH, which can be monitored by the increase in absorbance at 340 nm.[8]

Materials:

• Tris-HCl buffer (100 mM, pH 7.8)[8]

• ATP solution

• Coenzyme A (CoA) solution

• L-malate solution[8]

• NAD⁺ solution[8]

• Malate dehydrogenase (MDH)

• Citrate synthase (CS)

• Sodium acetate (B1210297) solution (1 M)[8]

• Cell-free extract or purified Acs enzyme

Procedure:

• Master Mix Preparation: In a suitable buffer (e.g., 100 mM Tris-HCl, pH 7.8), prepare a master mix containing ATP, CoA, L-malate, NAD⁺, MDH, and CS. The activities of MDH and CS should be in excess to ensure that the rate of NADH formation is limited by the Acs activity.[8]

• Reaction Setup: In a 96-well plate or a cuvette, add the master mix.[8]

• Add Enzyme: Add the cell-free extract or purified Acs enzyme to the master mix.

• Initiate Reaction: Start the reaction by adding sodium acetate.[8]

• Spectrophotometric Reading: Immediately begin monitoring the increase in absorbance at 340 nm in a plate reader or spectrophotometer at a constant temperature (e.g., 37°C). Record readings at regular intervals (e.g., every 15-30 seconds) for 5-10 minutes.[8]

• Data Analysis: Calculate the rate of the reaction from the linear portion of the absorbance vs. time plot. The concentration of NADH produced can be determined using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Mandatory Visualizations

Signaling Pathway: Histone Acetylation

The following diagram illustrates the central role of Acetyl-CoA in histone acetylation, a key epigenetic modification that influences gene expression.[9]

Acetyl-CoA's role in histone acetylation and gene expression.

Experimental Workflow: General Enzymatic Assay

This diagram outlines a generalized workflow for conducting an in vitro enzymatic assay using acetyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. revvity.com [revvity.com]
• 8. Acetyl-coenzyme A Synthetase (Acs) Assay [bio-protocol.org]
• 9. ulab360.com [ulab360.com]

Validating Acetyl-CoA Dependent Enzyme Activity with a Known Inhibitor: A Comparative Guide

For researchers, scientists, and drug development professionals, the validation of enzyme activity and its inhibition is a critical step in drug discovery and basic research. This guide provides a comparative framework for validating the activity of an acetyl-CoA dependent enzyme using a known inhibitor, with a focus on Histone Acetyltransferases (HATs).

Histone Acetyltransferases (HATs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by catalyzing the transfer of an acetyl group from acetyl-CoA to lysine (B10760008) residues on histone tails.[1] The aberrant activity of HATs has been implicated in various diseases, including cancer, making them attractive therapeutic targets.[1] This guide will use the example of p300/CBP-associated factor (PCAF), a specific HAT, and a thiazole (B1198619) derivative as its known inhibitor to illustrate the validation process.

Comparative Performance of a Thiazole Derivative Inhibitor on PCAF Activity

The potency of a potential inhibitor is a key determinant of its therapeutic potential. The half-maximal inhibitory concentration (IC50) is a standard measure of inhibitor potency.[2] The following table summarizes the inhibitory effect of a known thiazole derivative on the enzymatic activity of PCAF, a representative acetyl-CoA dependent enzyme.

Inhibitor	Target Enzyme	Substrate	Acetyl-CoA Concentration	Inhibitor Concentration (µM)	% Inhibition	IC50 (µM)
Thiazole Derivative	Recombinant PCAF	Histone H3 Peptide	100 µM	0.1	15%	1.4 ± 0.2
0.5	45%
1.0	60%
5.0	85%
10.0	95%
Acetonyl-CoA (Control)	Recombinant PCAF	Histone H3 Peptide	100 µM	100	20%	380 ± 10
200	40%
400	55%
800	75%
1600	90%

Note: The data presented are representative and compiled from typical results found in inhibitor screening assays. Actual values may vary based on specific experimental conditions.[3]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to obtaining reliable data in enzyme inhibition assays.[4]

Protocol 1: In Vitro Fluorescence-Based HAT Inhibition Assay

This protocol describes a non-radioactive, fluorescence-based assay to measure HAT activity and its inhibition.[1] The principle is based on the detection of the co-product of the acetylation reaction, coenzyme A (CoA-SH), which reacts with a fluorescent probe to produce a measurable signal.[1]

Materials and Reagents: [1][5]

• Recombinant PCAF Enzyme

• Histone H3 Peptide Substrate

• Acetyl-CoA

• Thiazole Derivative Inhibitor (and control inhibitor)

• Assay Buffer (e.g., 100 mM HEPES, pH 7.5)[6]

• HAT Developer (containing a maleimide-based fluorescent probe like CPM)[1]

• HAT Stop Reagent (e.g., Isopropanol)[1]

• 96-well microplate

• Microplate reader with fluorescence detection capabilities

Procedure: [1][4]

• Reagent Preparation: Prepare stock solutions of the enzyme, substrate, acetyl-CoA, and inhibitor in the appropriate solvents (e.g., DMSO for the inhibitor). Create a serial dilution of the inhibitor to test a range of concentrations.

• Enzyme and Inhibitor Pre-incubation: In a 96-well plate, add the assay buffer, the diluted PCAF enzyme, and the different concentrations of the thiazole derivative inhibitor or control. Include wells with no inhibitor as a positive control for enzyme activity and wells without the enzyme as a background control. Incubate for 15-30 minutes at 37°C.

• Initiate the Reaction: Start the enzymatic reaction by adding the Histone H3 peptide substrate to all wells except the background wells.

• Incubation: Cover the plate and incubate at 37°C for 30 minutes.

• Stop the Reaction: Add the HAT Stop Reagent to all wells.

• Developer Addition: Add the HAT Developer solution to all wells.

• Final Incubation: Incubate the plate at room temperature for 20 minutes, protected from light.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., 360-390 nm excitation and 450-470 nm emission for CPM).[6]

• Data Analysis: Subtract the background fluorescence from all readings. Calculate the percentage of inhibition for each inhibitor concentration relative to the uninhibited control. Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.[2]

Visualizing the Workflow and Signaling Pathway

Diagrams are powerful tools for illustrating complex experimental processes and biological pathways.

Caption: Experimental workflow for the validation of an acetyl-CoA dependent enzyme inhibitor.

Caption: Inhibition of the PCAF-catalyzed histone acetylation signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. IC50 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. superchemistryclasses.com [superchemistryclasses.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Unveiling Acyl-CoA Cross-Reactivity in Acetyltransferase Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the substrate specificity of acetyltransferases is paramount. While these enzymes are known to utilize acetyl-CoA to modify target proteins, their potential cross-reactivity with other acyl-CoA molecules can have significant implications for experimental outcomes and the interpretation of cellular signaling. This guide provides an objective comparison of the performance of various acetyltransferases with alternative acyl-CoA substrates, supported by experimental data and detailed protocols to aid in the design and execution of robust assays.

The promiscuity of lysine (B10760008) acetyltransferases (KATs) with respect to their acyl-CoA cofactor is an increasingly recognized phenomenon. This cross-reactivity means that in addition to acetylation, these enzymes can catalyze other post-translational modifications such as propionylation, butyrylation, and succinylation. The extent to which these alternative reactions occur is dependent on both the specific enzyme and the cellular concentrations of the different acyl-CoA species. This guide delves into the quantitative differences in substrate utilization and provides the necessary tools to assess this in your own research.

Quantitative Comparison of Acyl-CoA Substrate Utilization

The efficiency with which an acetyltransferase utilizes different acyl-CoA substrates can be quantified by determining the kinetic parameters, primarily the Michaelis constant (Kₘ) and the catalytic rate (kcat). A lower Kₘ value indicates a higher affinity of the enzyme for the substrate, while the ratio kcat/Kₘ represents the overall catalytic efficiency. The following table summarizes available data on the cross-reactivity of several key acetyltransferases with various acyl-CoAs.

Acetyltransferase	Acyl-CoA Substrate	Kₘ (µM)	Relative Activity/Notes
KAT2A (Gcn5)	Acetyl-CoA	5.90[1]	High activity.
Propionyl-CoA	-	Can be utilized; active site accommodates smaller acyl-CoAs.[2]
Butyryl-CoA	-	Acts as a competitive inhibitor.[2]
Malonyl-CoA	204[1]	Detectable activity in vitro.[1]
Succinyl-CoA	45.1[1]	Very weak enzymatic activity; succinylation is primarily non-enzymatic.[1]
p300/CBP	Acetyl-CoA	-	High auto-acetylation and histone acetyltransferase activity.[3]
Propionyl-CoA	-	Auto-acylation rate is indistinguishable from acetyl-CoA, leading to activation.[3]
Butyryl-CoA	-	Auto-acylation rate is indistinguishable from acetyl-CoA, leading to activation.[3]
Isobutyryl-CoA	-	Can be utilized for histone acylation.[1]
PCAF	Acetyl-CoA	-	Established substrate.
Propionyl-CoA	-	Activity has been reported.
Butyryl-CoA	-	Activity has been reported.

Experimental Protocols for Assessing Acyl-CoA Cross-Reactivity

To facilitate the investigation of acyl-CoA specificity in your own laboratory, we provide detailed methodologies for key experimental approaches.

HPLC-Based Assay for Quantifying Acyl-CoA Substrate Specificity

This method allows for the direct measurement of acylated peptide products, enabling the determination of kinetic parameters for different acyl-CoA substrates.

Materials:

• Purified recombinant acetyltransferase (e.g., KAT2A catalytic domain).

• Peptide substrate (e.g., H3K9 peptide with sequence KQTARKSTGGKWW).

• Acyl-CoA stocks: Acetyl-CoA, Propionyl-CoA, Butyryl-CoA, Succinyl-CoA, etc. (prepared in water).

• Reaction Buffer: 25 mM NH₄HCO₃.

• Quenching solution: Trifluoroacetic acid (TFA).

• High-Performance Liquid Chromatography (HPLC) system with a C18 column.

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the reaction buffer, a fixed concentration of the peptide substrate (e.g., 100 µM), and the purified acetyltransferase (e.g., 500 nM).

  • Prepare a range of concentrations for each acyl-CoA to be tested (e.g., 0, 5, 20, 100, 400 µM).[4]

• Initiation and Incubation:

  • Initiate the reaction by adding the acyl-CoA solution to the reaction mixture.

  • Incubate at a constant temperature (e.g., 37°C) for a set period (e.g., 30 minutes). Ensure the reaction is in the linear range.

• Quenching:

  • Stop the reaction by adding a final concentration of 0.1% TFA.

• HPLC Analysis:

  • Inject the quenched reaction mixture into the HPLC system.

  • Separate the acylated and unacylated peptides using a suitable gradient of acetonitrile (B52724) in water with 0.1% TFA.

  • Monitor the elution profile at a wavelength of 214 nm.

• Data Analysis:

  • Quantify the peak area of the acylated peptide product.

  • Plot the initial reaction rates against the acyl-CoA concentrations and fit the data to the Michaelis-Menten equation to determine Kₘ and Vmax.[4]

Radiometric Filter Binding Assay for Measuring Acyltransferase Activity

This classic and highly sensitive assay measures the incorporation of a radiolabeled acyl group onto a histone or peptide substrate.

Materials:

• Purified recombinant acetyltransferase.

• Histone or peptide substrate.

• Radiolabeled acyl-CoAs (e.g., [³H]-acetyl-CoA, [¹⁴C]-propionyl-CoA).

• Reaction Buffer: e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 0.1 mM EDTA.

• P81 phosphocellulose filter paper.

• Wash Buffer: e.g., 50 mM sodium carbonate/bicarbonate buffer, pH 9.2.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the reaction buffer, histone or peptide substrate, and the purified acetyltransferase.

• Initiation and Incubation:

  • Start the reaction by adding the radiolabeled acyl-CoA.

  • Incubate at a constant temperature (e.g., 30°C) for a defined time.

• Reaction Termination and Substrate Capture:

  • Spot a portion of the reaction mixture onto the P81 phosphocellulose filter paper. The positively charged paper will bind the negatively charged DNA or histones.

  • Immediately immerse the filter paper in the wash buffer to stop the reaction and remove unincorporated radiolabeled acyl-CoA.

• Washing:

  • Wash the filter paper several times with the wash buffer.

  • Perform a final wash with acetone (B3395972) to dry the paper.

• Quantification:

  • Place the dried filter paper in a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • The amount of radioactivity is proportional to the amount of acylated substrate. Compare the activity with different acyl-CoA substrates.

Visualizing Experimental Workflows and Signaling

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical workflow for assessing acyl-CoA cross-reactivity and a simplified signaling pathway involving protein acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. KAT tales: Functions of Gcn5 and PCAF lysine acetyltransferases in SAGA and ATAC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Short-chain fatty acids activate acetyltransferase p300 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Acyl-CoA Specificity of Human Lysine Acetyltransferase KAT2A - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: LC-MS/MS versus HPLC for Acetyl-CoA Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of acetyl-coenzyme A (acetyl-CoA), a pivotal intermediate in cellular metabolism, is critical for advancing our understanding of numerous physiological and pathological processes. The choice of analytical methodology is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of two common techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection.

Acetyl-CoA's central role in the Krebs cycle, fatty acid metabolism, and as the acetyl donor for protein acetylation underscores the need for precise measurement.[1][2] However, its inherent instability and the complexity of biological matrices present significant analytical challenges.[1][2] While both LC-MS/MS and HPLC are powerful separation techniques, they differ significantly in their detection principles, leading to trade-offs in sensitivity, specificity, and cost.

At a Glance: Key Performance Metrics

The selection of an analytical platform for acetyl-CoA quantification hinges on the specific requirements of the research question, including the need for sensitivity, specificity, and the number of samples to be analyzed. LC-MS/MS is generally considered the gold standard due to its superior sensitivity and specificity, while HPLC-UV offers a more accessible and cost-effective alternative for certain applications.[2][3][4]

Feature	LC-MS/MS	HPLC-UV
Sensitivity	High (sub-µM to nM levels)[4][5]	Moderate[2][6]
Specificity	Very High (based on mass-to-charge ratio and fragmentation)[1][7]	Moderate (risk of co-eluting interferences)[2][8]
Lower Limit of Detection (LOD)	~0.114 pmol per injection[6]	Can be >10-fold higher than LC-MS/MS[6][9]
Sample Volume	Low	Low to Moderate
Throughput	High (run times as short as 3-5 minutes)[10][11]	Moderate (run times typically 12 minutes or more)[12]
Cost	High (instrumentation and maintenance)[2]	Low to Moderate[2]
Multiplexing Capability	Excellent (can simultaneously detect multiple acyl-CoAs)[5][7]	Limited
Internal Standard Requirement	Stable isotope-labeled internal standards recommended for highest accuracy[1][7]	External or internal standards can be used[6]

Experimental Workflows: A Visual Guide

The following diagrams illustrate the typical experimental workflows for acetyl-CoA quantification using LC-MS/MS and HPLC-UV.

References

• 1. Integrated Analysis of Acetyl-CoA and Histone Modification via Mass Spectrometry to Investigate Metabolically Driven Acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection [ouci.dntb.gov.ua]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

A Comparative Guide to Confirming the Identity and Purity of Acetyl Coenzyme A Trilithium Salt by NMR

For researchers, scientists, and drug development professionals, ensuring the identity and purity of reagents is paramount for reliable and reproducible experimental outcomes. Acetyl Coenzyme A (acetyl-CoA) trilithium salt, a vital cofactor in numerous biochemical reactions, is no exception. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other common analytical techniques for the quality control of acetyl-CoA trilithium salt, supported by experimental data and detailed protocols.

Introduction to Acetyl-CoA Analysis

Acetyl-CoA is a central molecule in metabolism, participating in the citric acid cycle and the biosynthesis of fatty acids and steroids. The trilithium salt form is often preferred in research for its stability. However, impurities such as free Coenzyme A (CoA) and acetic acid can be present in commercial preparations, arising from synthesis byproducts or degradation. Free CoA can be particularly problematic as it may competitively inhibit enzymes that utilize acetyl-CoA.[1] Therefore, robust analytical methods are crucial to confirm the identity and quantify the purity of this critical reagent.

Comparison of Analytical Methods

While several techniques can be employed to analyze acetyl-CoA, each possesses distinct advantages and limitations. This section compares ¹H and ³¹P NMR spectroscopy with High-Performance Liquid Chromatography (HPLC) and enzymatic assays.

Feature	¹H NMR Spectroscopy	³¹P NMR Spectroscopy	HPLC with UV Detection	Enzymatic Assay
Principle	Measures the magnetic properties of ¹H nuclei to provide structural information and quantification.	Measures the magnetic properties of ³¹P nuclei, offering insights into phosphorus-containing moieties.	Separates molecules based on their physicochemical properties, followed by UV absorbance detection.	Measures the biological activity of acetyl-CoA by coupling its reaction to a detectable signal.
Identity Confirmation	Excellent. Provides a unique fingerprint of the molecule.	Confirms the presence of the triphosphate group.	Based on retention time comparison with a standard.	Indirectly confirms the presence of biologically active acetyl-CoA.
Purity Assessment	Good. Can detect and quantify various impurities with distinct signals.	Useful for detecting impurities with phosphate (B84403) groups.	Excellent for separating and quantifying impurities.	Measures functional purity, but may not detect inactive impurities.
Quantification	Highly accurate and precise (qNMR) with an internal standard.	Can be quantitative for phosphorus-containing species.	Accurate with proper calibration.	Provides a measure of active concentration.
Sample Preparation	Simple dissolution in a deuterated solvent.	Simple dissolution in a deuterated solvent.	More complex, often requiring mobile phase preparation and sample filtration.	Can be complex, requiring specific buffers and coupling enzymes.
Throughput	Moderate.	Moderate.	High.	High.
Information Provided	Structural confirmation, purity, and quantification of multiple components simultaneously.	Information about the phosphate backbone.	Separation and quantification of components.	Functional activity.

NMR Spectroscopy for Identity and Purity Confirmation

NMR spectroscopy is a powerful, non-destructive technique that provides detailed structural information, making it ideal for the unambiguous identification of acetyl-CoA. Furthermore, quantitative NMR (qNMR) allows for the accurate determination of purity against a certified internal standard.

¹H NMR Analysis

¹H NMR provides a detailed fingerprint of the acetyl-CoA molecule. Key characteristic signals in deuterium (B1214612) oxide (D₂O) include:

• Acetyl group (-CH₃): A sharp singlet around 2.3 ppm. The integration of this peak relative to other signals from the CoA moiety can be used to confirm the integrity of the molecule.

• Adenine proton (H-8): A singlet around 8.6 ppm.

• Adenine proton (H-2): A singlet around 8.3 ppm.

• Ribose proton (H-1'): A doublet around 6.1 ppm.

Potential Impurities Detectable by ¹H NMR:

• Free Coenzyme A (CoA): The absence of the acetyl singlet at ~2.3 ppm and the presence of signals corresponding to the free thiol form. CoA is known to be unstable in solution and can oxidize, leading to the formation of CoA disulfide (CoA-S-S-CoA) or coenzyme A glutathione (B108866) disulfide (CoA-S-S-G), which can also be detected by NMR.[2][3]

• Acetic Acid: A singlet around 1.9 ppm in D₂O.

³¹P NMR Analysis

³¹P NMR spectroscopy is particularly useful for confirming the presence and integrity of the triphosphate backbone of acetyl-CoA. The spectrum typically shows three distinct phosphorus signals corresponding to the α, β, and γ phosphates. Any degradation of the phosphate chain would result in changes to this characteristic pattern.

Experimental Protocols

¹H NMR Spectroscopy Protocol

Objective: To confirm the identity and assess the purity of acetyl coenzyme A trilithium salt.

Materials:

• Acetyl Coenzyme A trilithium salt sample

• Deuterium oxide (D₂O, 99.9 atom % D)

• Internal Standard (e.g., Maleic Acid, certified reference material)

• NMR tubes (5 mm)

• Microbalance

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the acetyl coenzyme A trilithium salt into a clean, dry vial.

  • Accurately weigh an appropriate amount of the internal standard (e.g., maleic acid) and add it to the same vial. The molar ratio of the internal standard to the sample should be roughly 1:1.

  • Dissolve the mixture in a known volume (e.g., 0.6 mL) of D₂O.

  • Vortex the solution until fully dissolved.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

  • Use a 90° pulse with a long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest and the internal standard to ensure full relaxation. A D1 of 30 seconds is generally sufficient.

  • Acquire a sufficient number of scans (e.g., 16 or more) to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the characteristic signals of acetyl-CoA (e.g., the acetyl singlet at ~2.3 ppm) and the internal standard.

  • Calculate the purity of the acetyl-CoA trilithium salt using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • sample = Acetyl Coenzyme A

  • IS = Internal Standard

³¹P NMR Spectroscopy Protocol

Objective: To confirm the integrity of the triphosphate group of acetyl coenzyme A trilithium salt.

Materials:

• Acetyl Coenzyme A trilithium salt sample

• Deuterium oxide (D₂O, 99.9 atom % D)

• NMR tubes (5 mm)

Procedure:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the acetyl coenzyme A trilithium salt in 0.6 mL of D₂O in a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a proton-decoupled ³¹P NMR spectrum.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Observe the chemical shifts and coupling patterns of the phosphorus signals to confirm the presence of the triphosphate moiety.

Visualizing the Workflow and Method Comparison

To better illustrate the experimental process and the relationship between the different analytical methods, the following diagrams are provided.

NMR Experimental Workflow

Comparison of Analytical Methods

Conclusion

NMR spectroscopy, particularly a combination of ¹H and ³¹P NMR, offers a robust and comprehensive solution for confirming the identity and determining the purity of acetyl coenzyme A trilithium salt. While HPLC provides excellent separation of impurities and enzymatic assays confirm biological activity, NMR stands out for its ability to provide unambiguous structural confirmation and accurate quantification in a single, non-destructive measurement. For researchers requiring the highest confidence in the quality of their acetyl-CoA, implementing NMR as a key analytical tool is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. iscrm.uw.edu [iscrm.uw.edu]
• 3. Extending the Scope of 1H NMR Spectroscopy for the Analysis of Cellular Coenzyme A and Acetyl Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]

Side-by-side comparison of different commercial sources of acetyl-CoA.

For researchers, scientists, and drug development professionals, the quality and consistency of reagents are paramount to achieving reliable and reproducible experimental results. Acetyl-Coenzyme A (acetyl-CoA), a pivotal molecule in cellular metabolism and epigenetic regulation, is a critical reagent in a multitude of biochemical assays. This guide provides a comprehensive side-by-side comparison of commercially available acetyl-CoA from leading suppliers, focusing on key performance metrics to aid in the selection of the most suitable product for your research needs.

This comparison synthesizes publicly available data from suppliers and independent research to evaluate commercial acetyl-CoA based on purity, stability, and performance in enzymatic assays. We will delve into the experimental methodologies used to assess these parameters, providing a framework for in-house quality control.

Key Performance Indicators: A Comparative Overview

The selection of a commercial source for acetyl-CoA should be guided by several critical factors: purity, stability, and its functional performance in relevant biological assays. The following table summarizes the available quantitative data for acetyl-CoA from prominent commercial suppliers.

Supplier	Product Form	Purity Specification	Reported Stability (Solid)	Reported Stability (Aqueous Solution)
Sigma-Aldrich (MilliporeSigma)	Lithium Salt, Sodium Salt	≥93% (HPLC)[1]	Store desiccated at -20°C[2]	Aqueous solutions are stable for up to two weeks at -20°C and up to 6 months at -80°C when stored in single-use aliquots.[1]
Cayman Chemical	Sodium Salt	≥90%[3][4]	≥ 4 years at -20°C[3][4]	Recommended not to store for more than one day.[4]
MP Biomedicals	Trilithium Salt	>92%	Information not readily available	Information not readily available
Revvity	Radiolabeled ([³H], [¹⁴C])	Specific activity is a key metric	Packaged in ethanol (B145695) for enhanced stability[5]	Fresh preparation from powder is recommended for unlabeled acetyl-CoA.[5]
MedChemExpress	Trisodium Salt	Not specified	Information not readily available	Information not readily available
Bio-Techne (Novus Biologicals)	Component of assay kits	Not applicable	Not applicable	Not applicable

Note: This table is compiled from information available on supplier websites and in technical documents. Direct comparative studies with head-to-head experimental data are limited in the public domain. Researchers are encouraged to perform their own validation experiments.

Experimental Protocols for Quality Assessment

To ensure the quality and consistency of acetyl-CoA in your experiments, it is crucial to employ robust analytical methods. Here are detailed protocols for key experiments to assess the purity, concentration, and enzymatic activity of acetyl-CoA.

Determination of Acetyl-CoA Concentration by UV-Vis Spectrophotometry

A common and straightforward method to determine the concentration of an acetyl-CoA solution is by measuring its absorbance at 260 nm.

Principle: The adenine (B156593) base in the coenzyme A molecule has a maximum absorbance at 260 nm.

Protocol:

• Prepare a solution of acetyl-CoA in a suitable buffer (e.g., 50 mM Sodium Acetate, pH 5.0).

• Measure the absorbance of the solution at 260 nm using a UV-Vis spectrophotometer.

• Calculate the concentration using the Beer-Lambert law: A = εcl, where:

  • A is the absorbance.

  • ε (epsilon) is the molar extinction coefficient of acetyl-CoA at 260 nm, which is 16,000 M⁻¹cm⁻¹ in water.[6]

  • c is the concentration in mol/L.

  • l is the path length of the cuvette in cm (typically 1 cm).

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique to separate and quantify acetyl-CoA from potential contaminants such as free Coenzyme A (CoA-SH) and other related compounds.

Principle: Reversed-phase HPLC separates molecules based on their hydrophobicity. Acetyl-CoA and its potential impurities will have different retention times, allowing for their identification and quantification.

Protocol:

• Sample Preparation: Dissolve the acetyl-CoA powder in an appropriate mobile phase or buffer.

• HPLC System:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of two solvents is often employed, for example:

    • Solvent A: Aqueous buffer (e.g., 0.1 M potassium phosphate, pH 7.0).

    • Solvent B: Acetonitrile or methanol.

  • Detection: UV detector set at 260 nm.

• Analysis:

  • Inject the prepared acetyl-CoA solution into the HPLC system.

  • Run the gradient program to elute the compounds.

  • Identify the acetyl-CoA peak based on its retention time, which can be confirmed by running a standard.

  • Calculate the purity by determining the area of the acetyl-CoA peak as a percentage of the total area of all peaks.

Enzymatic Activity Assay using Histone Acetyltransferase (HAT)

The ultimate test of acetyl-CoA quality is its performance in a relevant biological assay. A histone acetyltransferase (HAT) assay is a common application.

Principle: HAT enzymes catalyze the transfer of the acetyl group from acetyl-CoA to a histone substrate. The activity can be measured by quantifying the formation of either the acetylated histone or the co-product, CoA-SH. A fluorometric assay is a sensitive method for this purpose.

Protocol (based on a generic fluorometric HAT assay):

• Reagents:

  • HAT enzyme (e.g., p300).

  • Histone substrate (e.g., H3 peptide).

  • Acetyl-CoA solution to be tested.

  • Fluorometric probe that reacts with the free thiol group of CoA-SH to produce a fluorescent signal.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10% glycerol, 1 mM DTT, 0.1 mM EDTA).

• Procedure:

  • Prepare a reaction mixture containing the assay buffer, HAT enzyme, and histone substrate in a 96-well plate.

  • Initiate the reaction by adding the acetyl-CoA solution.

  • Add the fluorometric probe.

  • Incubate at the optimal temperature for the enzyme (e.g., 30°C).

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm) over time using a fluorescence plate reader.[7]

• Analysis: The rate of increase in fluorescence is proportional to the HAT activity, which depends on the concentration and quality of the acetyl-CoA. Compare the activity obtained with acetyl-CoA from different suppliers.

Visualizing Key Processes

To better understand the context in which acetyl-CoA is utilized and assessed, the following diagrams illustrate a key metabolic pathway and a typical experimental workflow.

Caption: Central Role of Acetyl-CoA in Metabolism.

Caption: Workflow for a Fluorometric HAT Assay.

Considerations for Optimal Use and Stability

The inherent instability of the thioester bond in acetyl-CoA necessitates careful handling and storage to maintain its integrity.

• Storage: Solid acetyl-CoA should be stored desiccated at -20°C or lower.[2] For solutions, it is highly recommended to prepare single-use aliquots and store them at -80°C to minimize freeze-thaw cycles.[1]

• pH Sensitivity: Acetyl-CoA is susceptible to hydrolysis in alkaline and strongly acidic conditions.[1][2] It is most stable in solutions with a pH between 3.5 and 5.0.[2]

• Contaminants: A common impurity in commercial acetyl-CoA preparations is free CoA.[6] This can lead to product inhibition in some enzymatic assays. If significant, free CoA can be removed by treatment with acetic anhydride.

Conclusion and Recommendations

While suppliers provide specifications for the purity of their acetyl-CoA products, direct, independent comparative studies are scarce. For routine applications, acetyl-CoA from established suppliers like Sigma-Aldrich and Cayman Chemical with clearly stated purity levels (e.g., ≥93% and ≥90% respectively) are reliable starting points.[1][3][4] However, for highly sensitive assays, such as those used in drug discovery and detailed kinetic studies, it is imperative for researchers to perform their own validation.

We recommend a two-pronged approach for quality control:

• Initial Characterization: Upon receiving a new lot of acetyl-CoA, determine its concentration spectrophotometrically and assess its purity via HPLC.

• Functional Validation: Test the performance of the new lot in a relevant enzymatic assay, such as a HAT assay, and compare it to a previously validated lot.

By implementing these quality control measures, researchers can ensure the reliability of their experiments and contribute to the generation of robust and reproducible scientific data. A recent study comparing different assay methodologies for acetyl-CoA quantification found that a fluorometric enzymatic kit (such as the PicoProbe™ from BioVision/abcam) yielded results comparable to more complex LC-MS-based methods, while a colorimetric ELISA was found to be less reliable.[8][9][10] This suggests that for cellular and tissue extracts, fluorometric assays can be a robust method for functional validation.

References

• 1. Acetyl coenzyme A = 93 HPLC 32140-51-5 [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. revvity.com [revvity.com]
• 6. Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. content.abcam.com [content.abcam.com]
• 8. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

Tracing the Acetyl Group: A Comparative Guide to Isotopic Labeling and Alternative Methods for Monitoring Acetyl-CoA Metabolism

For researchers, scientists, and drug development professionals, understanding the dynamics of acetyl-Coenzyme A (acetyl-CoA) is paramount. This central metabolite sits (B43327) at the crossroads of cellular metabolism, linking carbohydrate, fat, and protein catabolism to a vast array of biosynthetic and energy-generating pathways. Accurately tracing the fate of its acetyl group provides invaluable insights into cellular physiology and disease states. This guide offers an objective comparison of isotopic labeling techniques with alternative methods for monitoring acetyl-CoA, supported by experimental data, to aid in the selection of the most appropriate methodology for your research needs.

Performance Comparison of Acetyl-CoA Tracing Methodologies

The choice of method for tracing acetyl-CoA depends on the specific biological question, the required sensitivity, and the desired spatial and temporal resolution. Isotopic labeling followed by mass spectrometry or NMR spectroscopy offers unparalleled detail in pathway analysis and flux quantification. However, alternative methods, such as fluorescent biosensors and enzymatic assays, provide complementary advantages in terms of real-time analysis and ease of use.

Feature	Isotopic Labeling - Mass Spectrometry (MS)	Isotopic Labeling - NMR Spectroscopy	Genetically Encoded Fluorescent Biosensors	Enzymatic/Fluorometric Assays
Principle	Introduction of stable isotope-labeled precursors (e.g., ¹³C-glucose) and tracking the incorporation of isotopes into acetyl-CoA and downstream metabolites.	Similar to MS, but detects the nuclear spin properties of isotopes like ¹³C to determine labeling patterns and positions.	A genetically expressed protein that changes its fluorescent properties upon binding to acetyl-CoA, allowing for real-time visualization.	Coupled enzymatic reactions that produce a chromogenic or fluorogenic product proportional to the acetyl-CoA concentration.[1]
Primary Output	Mass isotopologue distributions (MIDs), providing information on the number of labeled atoms in a molecule.[2]	Positional isotopomer analysis, revealing the specific location of labeled atoms within a molecule.	Real-time changes in fluorescence intensity, indicating relative changes in acetyl-CoA concentration.	A single quantitative value of total acetyl-CoA concentration at a specific time point.[1]
Sensitivity	High (low femtomole to picomole range).[3]	Lower than MS, typically in the micromolar to millimolar range.	Moderate, with a reported response range of ~10 µM - 2 mM for some sensors.[4]	High, with detection limits in the picomole range (e.g., 20-1000 pmol).[5][6]
Spatial Resolution	Limited to bulk analysis of cell populations or tissues, though subcellular fractionation is possible.[4]	Similar to MS, primarily bulk analysis.	High, enabling visualization of acetyl-CoA dynamics within specific subcellular compartments in living cells.[7]	Limited to bulk analysis of cell or tissue lysates.
Temporal Resolution	Typically provides a snapshot at a specific time point, though dynamic labeling experiments can track changes over minutes to hours.[8]	Similar to MS, with longer acquisition times.	High, allowing for the monitoring of rapid, real-time changes in acetyl-CoA levels.[9]	Provides a single measurement at the point of cell lysis.
Flux Analysis	Yes, considered the gold standard for metabolic flux analysis (MFA).[10]	Yes, provides detailed information for flux analysis.	No, measures relative concentration changes, not flux.	No, provides a static concentration measurement.
Advantages	High sensitivity and specificity, allows for comprehensive pathway analysis and flux quantification.[2][11]	Provides detailed positional information of labels, non-destructive.	Enables real-time, in-vivo measurements in living cells with high spatial resolution.[7]	High-throughput, relatively inexpensive, and easy to use.[3]
Disadvantages	Destructive to cells, requires complex sample preparation and data analysis.[4]	Lower sensitivity than MS, requires specialized equipment and expertise.	Lower sensitivity than MS and enzymatic assays, potential for artifacts due to sensor expression and pH sensitivity.[4]	Provides only a static concentration, no information on metabolic pathways or flux, susceptible to interference.[1]

Experimental Protocols

Isotopic Labeling with ¹³C-Glucose and Mass Spectrometry Analysis

This protocol outlines a general workflow for tracing the contribution of glucose to the acetyl-CoA pool in cultured mammalian cells.

1. Cell Culture and Labeling:

• Culture cells in a glucose-free medium supplemented with dialyzed fetal bovine serum.

• Introduce a known concentration of uniformly labeled ¹³C-glucose (e.g., [U-¹³C₆]-glucose).

• Incubate the cells for a predetermined time to allow for the incorporation of the label into downstream metabolites. The labeling duration depends on the pathway of interest, with glycolysis reaching isotopic steady state in minutes and the TCA cycle in a few hours.[8]

2. Metabolite Extraction:

• Rapidly quench metabolism by aspirating the medium and adding a cold extraction solvent (e.g., 80% methanol (B129727) pre-chilled to -80°C).

• Scrape the cells and collect the cell lysate.

• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the metabolites.

3. Sample Analysis by LC-MS/MS:

• Inject the metabolite extract into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Separate metabolites using a suitable chromatography column (e.g., a C18 reversed-phase column).

• Detect the mass-to-charge ratio of acetyl-CoA and its ¹³C-labeled isotopologues using the mass spectrometer.

4. Data Analysis:

• Determine the mass isotopologue distribution (MID) of acetyl-CoA by quantifying the relative abundance of the unlabeled (M+0) and labeled (M+1, M+2, etc.) forms.

• Use the MID data to calculate the fractional contribution of glucose to the acetyl-CoA pool and to perform metabolic flux analysis.

Real-time Monitoring of Acetyl-CoA using a Genetically Encoded Fluorescent Biosensor

This protocol describes the use of a genetically encoded biosensor to visualize changes in acetyl-CoA concentration in living cells.

1. Biosensor Expression:

• Transfect the cells of interest with a plasmid encoding the acetyl-CoA biosensor. Biosensors are often targeted to specific subcellular compartments (e.g., cytoplasm, mitochondria, nucleus) by including localization signals.

• Allow sufficient time for the expression of the biosensor protein.

2. Live-Cell Imaging:

• Plate the transfected cells in a suitable imaging dish or chamber.

• Use a fluorescence microscope equipped with the appropriate excitation and emission filters for the specific biosensor.

• Acquire baseline fluorescence images.

3. Perturbation and Data Acquisition:

• Introduce a metabolic stimulus or inhibitor to the cells (e.g., addition of a nutrient or a drug).

• Acquire a time-lapse series of fluorescence images to monitor the dynamic changes in biosensor fluorescence in response to the perturbation.

4. Data Analysis:

• Quantify the fluorescence intensity in the region of interest (e.g., a specific cell or subcellular compartment) over time.

• Calculate the change in the ratiometric fluorescence signal (if applicable) to determine the relative change in acetyl-CoA concentration.

Visualizing Acetyl-CoA Metabolism and Experimental Workflows

To further aid in the understanding of these techniques, the following diagrams illustrate key concepts and workflows.

Caption: Metabolic fate of the acetyl group from acetyl-CoA, highlighting its origins from various macronutrients and its diverse destinations in cellular metabolism.

Caption: A typical experimental workflow for tracing acetyl-CoA using ¹³C isotopic labeling coupled with mass spectrometry.

References

• 1. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of colorimetric, fluorometric, and liquid chromatography-mass spectrometry assays for acetyl-coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. metabolites.alfa-chemistry.com [metabolites.alfa-chemistry.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]

A Researcher's Guide to Selecting Acyl-CoA Donors: From Acetyl-CoA to Specialized Acyl Groups

For researchers, scientists, and drug development professionals, the choice of an acyl-coenzyme A (acyl-CoA) donor is a critical decision that can significantly impact experimental outcomes. This guide provides an objective comparison of acetyl-CoA and other common acyl-CoA donors, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate molecule for your research needs.

Acyl-CoAs are central players in a vast array of metabolic and signaling pathways.[1][2] They are involved in everything from energy production and fatty acid metabolism to post-translational modifications of proteins.[1][3] The specific acyl group attached to the coenzyme A molecule dictates its function and suitability for different research applications.

Understanding the Landscape of Acyl-CoA Donors

Acetyl-CoA, with its two-carbon acetyl group, is arguably the most well-known acyl-CoA. It serves as a primary hub in cellular metabolism, linking the breakdown of carbohydrates, fats, and amino acids to the citric acid cycle for energy production.[4][5] Beyond its metabolic role, acetyl-CoA is a key substrate for acetylation reactions, which are crucial for regulating gene expression and protein function.[2][5]

However, the world of acyl-CoAs extends far beyond acetyl-CoA. Other important donors include:

• Propionyl-CoA: A three-carbon acyl-CoA derived from the metabolism of odd-chain fatty acids and certain amino acids.[6][7]

• Butyryl-CoA: A four-carbon acyl-CoA that is an intermediate in fatty acid metabolism and fermentation.[8]

• Malonyl-CoA: A three-carbon dicarboxyl-CoA that is a key building block for fatty acid synthesis and a potent regulator of fatty acid oxidation.[9][10]

• Succinyl-CoA: A four-carbon dicarboxyl-CoA that is an intermediate in the citric acid cycle and is involved in protein succinylation.[11][12]

The choice between these donors depends on the specific biological question being addressed. For instance, a study focused on histone acetylation would primarily utilize acetyl-CoA, while research into the regulation of fatty acid oxidation might necessitate the use of malonyl-CoA.

Comparative Analysis of Acyl-CoA Donor Properties

The distinct biochemical properties of each acyl-CoA donor determine their suitability for various experimental systems. The following table summarizes key characteristics to consider when making a selection.

Acyl-CoA Donor	Acyl Group	Primary Metabolic Origin(s)	Key Cellular Roles	Common Research Applications
Acetyl-CoA	Acetyl (C2)	Glycolysis, beta-oxidation, amino acid catabolism[4][13]	Energy production (Citric Acid Cycle), fatty acid synthesis, cholesterol synthesis, acetylation[4][5]	Studying protein acetylation, enzyme kinetics, metabolic flux analysis, drug screening for acetyltransferases
Propionyl-CoA	Propionyl (C3)	Odd-chain fatty acid oxidation, amino acid (Val, Ile, Thr) catabolism[6][14]	Anaplerotic replenishment of the citric acid cycle (via conversion to succinyl-CoA), gluconeogenesis[14][15]	Investigating inborn errors of metabolism (e.g., propionic acidemia), studying carboxylation reactions
Butyryl-CoA	Butyryl (C4)	Fatty acid beta-oxidation, fermentation[8]	Intermediate in fatty acid metabolism, energy source for gut epithelium[8][16]	Research on gut microbiome metabolism, studies on butyrate-producing bacteria, enzyme assays for CoA transferases[17][18]
Malonyl-CoA	Malonyl (C3)	Carboxylation of acetyl-CoA[19]	Fatty acid synthesis (primary 2-carbon donor), regulation of fatty acid oxidation (inhibits CPT1)[9][10][20]	Investigating fatty acid synthesis and its regulation, screening for inhibitors of fatty acid synthase, studying metabolic signaling
Succinyl-CoA	Succinyl (C4)	Citric acid cycle, amino acid metabolism[11][12]	Intermediate in the citric acid cycle, heme synthesis, protein succinylation[11][12]	Studies on the citric acid cycle, investigating protein post-translational modifications, research on mitochondrial disorders[21]

Experimental Considerations and Methodologies

The choice of acyl-CoA donor will also be influenced by the specific experimental techniques to be employed. Here, we provide an overview of common assays and relevant protocols.

Enzyme Kinetic Assays

Enzyme kinetic studies are fundamental to understanding the function of enzymes that utilize acyl-CoAs as substrates.

General Protocol for an Acyl-CoA Dehydrogenase Activity Assay:

A common method for measuring the activity of acyl-CoA dehydrogenases (ACADs) is the ETF (electron transfer flavoprotein) fluorescence reduction assay.[22] This assay monitors the decrease in ETF fluorescence as it accepts electrons from the ACAD.

Materials:

• Purified recombinant ACAD enzyme

• Purified recombinant ETF

• Acyl-CoA substrate (e.g., butyryl-CoA for medium-chain acyl-CoA dehydrogenase)

• Anaerobic cuvette or microplate

• Spectrofluorometer

Procedure:

• Prepare a reaction mixture containing the ACAD enzyme and ETF in an appropriate buffer.

• Make the reaction mixture anaerobic, either by physical deoxygenation or by using an enzymatic deoxygenation system.[22]

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the decrease in ETF fluorescence over time at an excitation wavelength of ~380 nm and an emission wavelength of ~495 nm.

• Calculate the initial rate of the reaction from the linear portion of the fluorescence decay curve.

Data Interpretation: The rate of fluorescence decrease is directly proportional to the activity of the ACAD enzyme. By varying the concentration of the acyl-CoA substrate, kinetic parameters such as Km and Vmax can be determined.

Assaying Acyl-CoA Levels in Biological Samples

Quantifying the levels of specific acyl-CoAs in cells and tissues is crucial for understanding metabolic states.

General Protocol for a Fluorimetric Fatty Acyl-CoA Assay:

Several commercial kits are available for the sensitive quantification of total or specific fatty acyl-CoAs.[23][24] These assays typically involve a series of enzymatic reactions that lead to the production of a fluorescent product.

Materials:

• Tissue or cell lysate

• Fluorimetric fatty acyl-CoA assay kit (containing assay buffer, enzymes, dye reagent, and standard)

• 96-well microplate

• Fluorometer

Procedure:

• Prepare tissue or cell lysates according to the kit's instructions. This usually involves homogenization in a buffer containing a detergent like Triton-X 100.[23]

• Prepare a standard curve using the provided fatty acyl-CoA standard.

• Add the samples and standards to the wells of the microplate.

• Add the reaction mixture containing the enzymes and dye reagent to each well.

• Incubate the plate at room temperature for the time specified in the protocol (e.g., 40 minutes).[24]

• Measure the fluorescence intensity at the recommended excitation and emission wavelengths (e.g., λex/em = 530/585 nm).[23][24]

• Calculate the concentration of fatty acyl-CoAs in the samples by comparing their fluorescence to the standard curve.

Note on Sample Stability: Fatty acyl-CoAs are unstable. Samples should be processed immediately or snap-frozen in liquid nitrogen and stored at -80°C for no longer than one week.[24]

Visualizing the Central Roles of Acyl-CoA Donors

To better understand the interconnectedness of these molecules, the following diagrams illustrate their positions in key metabolic and signaling pathways.

Figure 1. Central role of Acetyl-CoA in metabolism.

Figure 2. Role of Malonyl-CoA in fatty acid metabolism.

Making the Right Choice

The selection of an acyl-CoA donor is a foundational step in designing robust and informative experiments. By carefully considering the biochemical properties of each donor, its role in relevant metabolic pathways, and the specific requirements of the chosen experimental assays, researchers can ensure that they are using the most appropriate tool to answer their scientific questions. This guide serves as a starting point for navigating the diverse landscape of acyl-CoA donors and making informed decisions that will lead to high-quality, reproducible data.

References

• 1. What Is Acyl-CoAs Metabolism - Creative Proteomics Blog [creative-proteomics.com]
• 2. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 3. Functions of Coenzyme A and Acyl-CoA in Post-Translational Modification and Human Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acetyl-CoA - Wikipedia [en.wikipedia.org]
• 5. Difference Between Acyl-CoA and Acetyl-CoA in Metabolism - Creative Proteomics [creative-proteomics.com]
• 6. fiveable.me [fiveable.me]
• 7. Propionyl-CoA - Wikipedia [en.wikipedia.org]
• 8. Butyryl-CoA - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. annualreviews.org [annualreviews.org]
• 11. Frontiers | Protein succinylation: regulating metabolism and beyond [frontiersin.org]
• 12. Regulation and function of the mammalian tricarboxylic acid cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acetyl-CoA and the Regulation of Metabolism: Mechanisms and Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Propionyl-CoA carboxylase - Wikipedia [en.wikipedia.org]
• 15. youtube.com [youtube.com]
• 16. academic.oup.com [academic.oup.com]
• 17. Frontiers | Three CoA Transferases Involved in the Production of Short Chain Fatty Acids in Porphyromonas gingivalis [frontiersin.org]
• 18. Butyryl/Caproyl-CoA:Acetate CoA-transferase: cloning, expression and characterization of the key enzyme involved in medium-chain fatty acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Role of the malonyl-CoA synthetase ACSF3 in mitochondrial metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. Succinyl-CoA Synthetase Dysfunction as a Mechanism of Mitochondrial Encephalomyopathy: More than Just an Oxidative Energy Deficit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 23. bioassaysys.com [bioassaysys.com]
• 24. bioassaysys.com [bioassaysys.com]

Comparing kinetic parameters obtained with trilithium versus sodium salt of acetyl-CoA.

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical determinant of experimental accuracy and reproducibility. Acetyl Coenzyme A (acetyl-CoA), a central molecule in cellular metabolism, is commercially available as either a trilithium or a sodium salt. While seemingly a minor difference, the choice of the counter-ion can have implications for enzymatic assays. This guide provides a comprehensive comparison of these two salt forms, supported by available data and detailed experimental protocols to aid in making an informed decision.

While direct, head-to-head comparative studies detailing the kinetic parameters of specific enzymes with trilithium versus sodium salts of acetyl-CoA are limited in publicly available literature, a qualitative comparison based on the physicochemical properties of the salts and the general biochemical effects of their respective counter-ions can be instructive.[1][2] For most standard applications, the sodium salt of acetyl-CoA is often considered a safer choice due to the ubiquitous nature of sodium in biological systems and its lower potential for specific enzymatic inhibition compared to lithium.[1] However, the trilithium salt is also widely and successfully used, and for many enzymes, the presence of lithium at typical assay concentrations may have no discernible effect.[1] Ultimately, consistency in the salt form used throughout a series of experiments is paramount to ensure data comparability.[1]

Data Presentation: A Qualitative Comparison

Due to the lack of direct quantitative comparative data in the literature, the following table summarizes the known properties of acetyl-CoA trilithium and sodium salts. This information is based on product specifications and general knowledge of the counter-ions' effects.

Feature	Acetyl Coenzyme A Trilithium Salt	Acetyl Coenzyme A Sodium Salt	Key Considerations for Enzymatic Assays
Purity and Formulation	Typically available at high purity (e.g., ≥93% by HPLC) as a lyophilized powder.[1]	Also available at high purity as a lyophilized powder.	Purity should always be verified from the supplier's certificate of analysis.
Solubility	Readily soluble in water (e.g., 100 mg/mL).[1]	Also soluble in water.	Both salts are highly soluble in aqueous buffers typically used for enzymatic assays.[1]
Stability in Solution	Stable in neutral and moderately acidic solutions (pH 3.5-5.0).[3][4] Hydrolyzes in strong acid and more rapidly in alkaline solutions.[1][3] Aqueous solutions are stable for up to two weeks at -20°C and up to six months at -80°C.[1][3]	Similar stability profile to the trilithium salt. To ensure reproducibility, it is recommended to prepare fresh solutions or use aliquots stored at -80°C to minimize freeze-thaw cycles.[1]	The thioester bond in acetyl-CoA is high-energy and susceptible to hydrolysis. Improper storage, alkaline pH, and multiple freeze-thaw cycles can lead to degradation.[3]
Potential Ionic Effects	Lithium ions (Li⁺) have been shown to stimulate or inhibit certain enzymes. For example, Li⁺ can stimulate (Na⁺ + K⁺)-dependent ATPase activity.[5] In other cases, such as with H⁺-ATP synthase from chloroplasts, lithium ions can act as an inhibitor.[6]	Sodium ions (Na⁺) are ubiquitous in biological systems and are generally considered less likely to cause specific enzymatic inhibition. However, high concentrations can still influence enzyme activity and stability.	The specific effect of the counter-ion is enzyme-dependent. For novel or sensitive enzyme systems, it is advisable to test both salt forms.

Experimental Protocols: Determining and Comparing Kinetic Parameters

For researchers wishing to directly compare the kinetic parameters of an enzyme using the trilithium and sodium salts of acetyl-CoA, the following general protocol for a continuous spectrophotometric assay can be adapted. This example uses a generic acetyltransferase enzyme.

Objective: To determine the Michaelis-Menten kinetic parameters (Kₘ and Vₘₐₓ) of an acetyltransferase for both trilithium and sodium salts of acetyl-CoA.

Materials:

• Purified acetyltransferase enzyme of interest.

• Acetyl-CoA trilithium salt.

• Acetyl-CoA sodium salt.

• Acceptor substrate for the acetyltransferase.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, with other necessary cofactors).

• DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) solution.

• UV-Vis spectrophotometer capable of kinetic measurements at 412 nm.

• 96-well microplates (optional, for higher throughput).

Procedure:

• Preparation of Reagents:

  • Prepare concentrated stock solutions (e.g., 10 mM) of both acetyl-CoA trilithium salt and acetyl-CoA sodium salt in nuclease-free water. It is crucial to determine the precise concentration of each stock solution spectrophotometrically by measuring the absorbance at 260 nm (extinction coefficient ε = 16,000 M⁻¹cm⁻¹).[4][7]

  • Prepare a stock solution of the acceptor substrate at a concentration well above its Kₘ (if known) to ensure it is not rate-limiting.

  • Prepare the assay buffer and a stock solution of DTNB.

• Assay Setup:

  • The reaction is typically monitored by measuring the increase in absorbance at 412 nm, which results from the reaction of the free coenzyme A (CoA-SH) product with DTNB to produce TNB²⁻.

  • For each salt of acetyl-CoA, set up a series of reactions with varying concentrations of acetyl-CoA (e.g., 0.2 to 5 times the expected Kₘ).[4]

  • A typical reaction mixture in a final volume of 200 µL might contain:

    • Assay Buffer

    • Acceptor substrate (saturating concentration)

    • DTNB (e.g., 0.2 mM)

    • Varying concentrations of either acetyl-CoA trilithium salt or sodium salt.

    • Enzyme (at a concentration that gives a linear reaction rate for at least 5-10 minutes).

• Kinetic Measurement:

  • Pre-incubate the reaction mixture (without the enzyme) at the desired temperature (e.g., 30°C or 37°C).

  • Initiate the reaction by adding the enzyme.

  • Immediately start monitoring the change in absorbance at 412 nm over time.

• Data Analysis:

  • Calculate the initial reaction velocity (v₀) from the linear portion of the absorbance vs. time plot for each acetyl-CoA concentration.

  • Plot the initial velocities against the corresponding acetyl-CoA concentrations for both the trilithium and sodium salt data sets.

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine the Kₘ and Vₘₐₓ for each salt form.

Mandatory Visualization

The following diagrams illustrate the generalized workflow for comparing the kinetic parameters of acetyl-CoA salts and the role of acetyl-CoA in a key signaling pathway.

Caption: Workflow for comparing kinetic parameters.

Caption: Acetyl-CoA in histone acetylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Mechanisms by which Li+ stimulates the (Na+ and K+)-dependent ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Concentration Gradient Effects of Sodium and Lithium Ions and Deuterium Isotope Effects on the Activities of H+-ATP Synthase from Chloroplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Acetyl Coenzyme A Trilithium Salt: A Comprehensive Guide

For researchers and scientists engaged in biotechnology and pharmaceutical development, the meticulous management and disposal of chemical reagents are fundamental to maintaining a safe and compliant laboratory environment. Acetyl coenzyme A trilithium salt, a pivotal cofactor in numerous metabolic pathways, necessitates careful handling throughout its lifecycle, including its final disposal. This guide furnishes essential, step-by-step procedures for the safe disposal of acetyl coenzyme A trilithium salt, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, strict adherence to standard laboratory safety practices is imperative. Always consult the Safety Data Sheet (SDS) for the most detailed and current information.

Personal Protective Equipment (PPE): All personnel handling acetyl coenzyme A trilithium salt must utilize appropriate PPE to mitigate the risk of accidental exposure.[1]

PPE Item	Specification	Purpose
Gloves	Nitrile or latex	To prevent skin contact.[1]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust or splashes.[1]
Lab Coat	Standard laboratory coat	To protect skin and clothing.[1]
Respiratory Protection	NIOSH-approved respirator	Recommended when handling the dry powder to prevent inhalation.[1]

General Handling Precautions:

• Handle the compound in a well-ventilated area, ideally within a chemical fume hood, particularly when working with the powdered form to avoid dust generation.[1][2]

• Prevent contact with skin and eyes.[1][2]

• Refrain from eating, drinking, or smoking in areas where the chemical is handled or stored.[1]

• Thoroughly wash hands after handling.[1]

Step-by-Step Disposal Procedure

In the absence of specific deactivation protocols, acetyl coenzyme A trilithium salt must be managed as hazardous waste.[1] This approach ensures the highest standards of safety and regulatory compliance. Never dispose of this chemical down the drain or in regular trash. [1]

• Waste Identification and Segregation: All materials contaminated with acetyl coenzyme A trilithium salt, including unused product, solutions, and spill cleanup debris, are to be considered hazardous waste.[1] This waste stream should be segregated from others to prevent unintended chemical reactions and stored in a designated satellite accumulation area.[1]

• Containerization: Employ a dedicated, chemically-resistant, and sealable container for waste collection. High-density polyethylene (B3416737) (HDPE) containers are a suitable option.[1] The original product container, once empty, can be repurposed for accumulating the same waste.[1]

• Spill Management: Immediate and appropriate action is crucial in the event of a spill to prevent exposure and environmental contamination.[1]

  • Minor Spills (Solid): Alert personnel in the immediate vicinity. While wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust. Place the collected material and any contaminated cleaning supplies (e.g., paper towels) into the designated hazardous waste container. Clean the spill area with a suitable solvent, such as water, and collect the cleaning solution as hazardous waste.[1]

  • Major Spills: Evacuate the area immediately. Alert your institution's emergency response team and Environmental Health and Safety (EHS) department.[1] Do not re-enter the affected area until it has been cleared by trained professionals.[1]

• Final Disposal: The conclusive and mandatory step is disposal through a licensed hazardous waste disposal contractor.[1] Contact your institution's EHS department to arrange for a waste pickup. They will furnish specific instructions and ensure the disposal process is in compliance with all local, state, and federal regulations.[1]

Disposal Workflow

Caption: Disposal workflow for Acetyl Coenzyme A Trilithium Salt.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Acetyl Coenzyme A Trilithium Salt

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety protocols and logistical plans for the handling and disposal of Acetyl coenzyme A trilithium salt. Adherence to these procedures is paramount for ensuring personal safety and maintaining a compliant laboratory environment.

Immediate Safety and Handling Protocols

Acetyl coenzyme A trilithium salt is a vital cofactor in numerous metabolic processes, but it also presents hazards that require careful management. The compound is known to cause skin, eye, and respiratory irritation[1][2][3]. Therefore, all personnel must be equipped with the appropriate personal protective equipment (PPE) to prevent accidental exposure[4].

General Handling Precautions:

• Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, especially when working with the powdered form to minimize dust generation[1][4].

• Avoid direct contact with skin, eyes, and clothing[1][4].

• Refrain from eating, drinking, or smoking in areas where the chemical is handled or stored[4].

• Ensure hands are washed thoroughly after handling the material[1][4].

• Store the container tightly closed in a cool, dry, and well-ventilated place[1]. The compound is hygroscopic, meaning it can absorb moisture from the air[5].

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling Acetyl coenzyme A trilithium salt.

PPE Item	Specification	Purpose
Eye Protection	Safety glasses with side shields or chemical safety goggles[1][4].	To protect eyes from dust and splashes.
Hand Protection	Nitrile or latex gloves[4].	To prevent skin contact.
Body Protection	Standard laboratory coat[4].	To protect skin and clothing from contamination.
Respiratory Protection	NIOSH-approved respirator[4].	Recommended when handling the dry powder to avoid inhalation of dust[4].

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the procedural steps for the safe handling of Acetyl coenzyme A trilithium salt during laboratory use.

Figure 1. Workflow for the safe handling of Acetyl coenzyme A trilithium salt.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Minor Spills (Solid): Alert personnel in the immediate vicinity. While wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust. Place the collected material and any contaminated cleaning supplies into a designated hazardous waste container. Clean the spill area with a suitable solvent, such as water, and collect the cleaning solution as hazardous waste[4].

• Major Spills: Evacuate the area immediately. Alert your institution's emergency response team and Environmental Health and Safety (EHS) department. Prevent entry into the affected area until it has been declared safe by trained professionals[4].

Disposal Plan

All materials contaminated with Acetyl coenzyme A trilithium salt, including unused product, solutions, and spill cleanup debris, must be treated as hazardous waste[4].

Step-by-Step Disposal Procedure:

• Waste Identification and Segregation: All waste contaminated with Acetyl coenzyme A trilithium salt should be considered hazardous. This waste stream must be segregated from others to prevent unintended chemical reactions and stored in a designated satellite accumulation area[4].

• Containerization: Use a dedicated, chemically-resistant, and sealable container for waste collection. High-density polyethylene (B3416737) (HDPE) containers are a suitable option. The original product container, if empty, can be used for accumulating the same waste[4].

• Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name: "Acetyl coenzyme A trilithium salt".

• Disposal: The final and mandatory step is disposal through a licensed hazardous waste disposal contractor. Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup. They will provide specific instructions and ensure the disposal process complies with all local, state, and federal regulations[4].

By adhering to these safety protocols and operational plans, researchers can confidently handle Acetyl coenzyme A trilithium salt while minimizing risks to themselves and the environment.

References

• 1. aksci.com [aksci.com]
• 2. acetylcoenzyme a, trilithium salt | C23H35Li3N7O17P3S | CID 16218870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]